3-Chloro-2-hydroxybenzene-1-sulfonyl fluoride

Core Science & Biosynthesis

In-Depth Technical Guide: Structure, Properties, and Applications of 3-Chloro-2-hydroxybenzene-1-sulfonyl Fluoride

Executive Overview

The compound 3-Chloro-2-hydroxybenzene-1-sulfonyl fluoride (CAS: 858013-38-4) is a highly specialized, trifunctional aromatic building block. It has garnered significant attention in the fields of chemical biology and drug discovery due to its role in Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry. By offering three orthogonal reactive sites—a sulfonyl fluoride warhead, a phenolic hydroxyl group, and an aryl chloride—this molecule provides researchers with unprecedented control over late-stage functionalization and targeted covalent inhibitor design.

Structural Analysis & Chemical Properties

The unique reactivity profile of 3-chloro-2-hydroxybenzene-1-sulfonyl fluoride is dictated by the electronic interplay of its functional groups:

• The Sulfonyl Fluoride (-SO₂F) Warhead: Unlike traditional sulfonyl chlorides, which are highly electrophilic and prone to rapid hydrolysis, the S(VI)-F bond is exceptionally stable in aqueous environments across a wide pH range (1–10)[1]. The causality behind this stability lies in the bond dissociation energy; the S-F bond is significantly stronger (~90.5 kcal/mol) than the S-Cl bond (~46 kcal/mol)[2]. Furthermore, the extreme electronegativity of fluorine ensures that any bond cleavage is entirely heterolytic, preventing unwanted radical side reactions in complex biological media[2].

• The Hydroxyl Group (-OH): Positioned ortho to the sulfonyl fluoride (position 2), this group can participate in intramolecular hydrogen bonding, which subtly modulates the electrophilicity of the sulfur center. It also serves as a primary site for further derivatization, such as conversion into an ether or a secondary SuFEx hub via fluorosulfation.

• The Chlorine Atom (-Cl): Located meta to the sulfonyl fluoride and ortho to the hydroxyl group (position 3), the chlorine atom exerts a strong electron-withdrawing inductive effect. This lowers the pKₐ of the adjacent hydroxyl group, enhancing its reactivity as a phenoxide under basic conditions. Crucially, the aryl chloride serves as a robust handle for transition-metal-catalyzed cross-coupling reactions[3].

Quantitative Data Summary

To facilitate rapid reference for experimental design, the core physicochemical properties of the compound are summarized below:

Property	Value / Description
Chemical Name	3-Chloro-2-hydroxybenzene-1-sulfonyl fluoride
CAS Registry Number	858013-38-4
Molecular Formula	C₆H₄ClFO₃S
Molecular Weight	210.61 g/mol
Key Functional Groups	Sulfonyl fluoride (-SO₂F), Hydroxyl (-OH), Chlorine (-Cl)
S-F Bond Dissociation Energy	~90.5 kcal/mol (Based on SO₂F₂ analogs)
Reactivity Profile	Stable to aqueous hydrolysis; reactive under SuFEx catalysis

Synthetic Methodologies: Self-Validating Protocols

As a Senior Application Scientist, it is critical to not only execute protocols but to understand the mechanistic causality that makes them reliable.

Protocol 1: Synthesis via Halogen Exchange

The most reliable method to synthesize 3-chloro-2-hydroxybenzene-1-sulfonyl fluoride is via halogen exchange from its corresponding sulfonyl chloride precursor (3-chloro-2-hydroxybenzenesulfonyl chloride)[4].

Step-by-Step Methodology:

• Dissolve 1.0 equivalent of 3-chloro-2-hydroxybenzenesulfonyl chloride in anhydrous acetonitrile.

• Add 0.1 equivalents of 18-crown-6 ether, followed by 5.0 equivalents of anhydrous Potassium Fluoride (KF)[4].

• Stir the suspension at room temperature for 12–24 hours under an inert argon atmosphere.

• Filter the reaction mixture to remove insoluble potassium salts, concentrate the filtrate, and partition between ethyl acetate and water.

• Extract, dry the organic layer over MgSO₄, and concentrate to yield the pure sulfonyl fluoride.

• Mechanistic Causality: The 18-crown-6 ether selectively chelates the potassium cation. This leaves a "naked," highly nucleophilic fluoride anion that readily attacks the electrophilic S(VI) center of the sulfonyl chloride, displacing the weaker S-Cl bond to form the thermodynamically stable S-F bond[4].

• Self-Validating System: This protocol validates itself during the aqueous workup. Any unreacted sulfonyl chloride rapidly hydrolyzes into a water-soluble sulfonic acid and is washed away in the aqueous layer. The target sulfonyl fluoride, being completely resistant to aqueous hydrolysis, remains pristine in the organic layer[1]. Purity is definitively confirmed via ¹⁹F NMR, showcasing a distinct singlet (typically between +50 and +60 ppm).

Protocol 2: SuFEx Covalent Conjugation

• Mechanistic Causality: Sulfonyl fluorides are "latent" electrophiles; they are inert to nucleophiles under neutral conditions. To trigger the SuFEx click reaction with an amine or phenol, a strong, non-nucleophilic base such as DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or BTMG (2-tert-butyl-1,1,3,3-tetramethylguanidine) is introduced[1]. The base deprotonates the nucleophile, and the resulting electron-rich species attacks the S(VI) center. The reaction is driven forward by the formation of a highly stable sulfonamide/sulfonate bond and the expulsion of the fluoride leaving group[1].

• Self-Validating System: The reaction progress is monitored in real-time using ¹⁹F NMR. The self-validation occurs as the +50 ppm S-F signal quantitatively disappears, perfectly inversely correlated with the appearance of a -120 ppm signal corresponding to the released free fluoride ion[1].

Visualization of the SuFEx Pathway

The following diagram maps the logical flow of the SuFEx catalytic cycle, demonstrating the transformation from the latent hub to the final covalent conjugate.

Figure 1: Workflow of SuFEx catalysis mapping the transformation from sulfonyl fluoride to covalent conjugate.

Applications in Drug Development and Chemical Biology

In modern drug discovery, 3-chloro-2-hydroxybenzene-1-sulfonyl fluoride is deployed to engineer Targeted Covalent Inhibitors (TCIs)[1]. Because the S-F bond is impervious to reduction by intracellular thiols like glutathione (GSH), it avoids the off-target toxicity and rapid clearance often associated with traditional Michael acceptors[2].

The SuFEx warhead selectively reacts with specific nucleophilic amino acid residues—such as tyrosine, lysine, or histidine—only when driven into close proximity by the drug's binding affinity to the target protein[1]. Furthermore, the aryl chloride allows medicinal chemists to perform late-stage Suzuki or Negishi cross-couplings to optimize the molecule's pharmacokinetic properties without disturbing the sensitive SuFEx warhead[2].

References

• BLD Pharmatech Co.
• Sulfur fluoride exchange (SuFEx)
• Sulfur(VI) Fluoride Exchange (SuFEx)
• Synthetic Routes to Arylsulfonyl Fluorides Source: MDPI URL
• Photoredox-Catalyzed Three-Component Construction of Aryl Sulfonyl Fluoride Using KHF2: Late-Stage Drug Fluorosulfonylation Source: ACS Publications URL

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• 4. mdpi.com [mdpi.com]

An In-Depth Technical Guide to SuFEx Click Chemistry Building Blocks with Phenol Handles

Introduction: The Second Spring of Click Chemistry

In 2001, the concept of "click chemistry" redefined the standards for chemical synthesis, emphasizing reactions that are modular, wide in scope, and high in yield.[1] The copper-catalyzed azide-alkyne cycloaddition (CuAAC) became the quintessence of this philosophy. Nearly two decades later, a second powerful wave of innovation emerged from the same philosophical wellspring: Sulfur(VI) Fluoride Exchange (SuFEx) chemistry.[2][3][4] Introduced by K. Barry Sharpless and coworkers in 2014, SuFEx leverages the unique properties of the S(VI)-F bond—a linkage of exceptional stability that can be selectively activated for rapid and reliable bond formation.[5][6]

This guide focuses on a cornerstone of the SuFEx ecosystem: the use of ubiquitous and functionally diverse phenols as primary "handles" for creating a suite of versatile, electrophilic building blocks. We will explore the transformation of phenols into highly valuable aryl fluorosulfates, detail their reactivity, and provide field-proven protocols for their synthesis and application in constructing complex molecular architectures for drug discovery, chemical biology, and materials science.

The SuFEx Linchpin: Why the S(VI)-F Bond?

The power of SuFEx chemistry originates from the unique combination of stability and "switchable" reactivity of the sulfur(VI)-fluoride bond.[7][8] Unlike its sulfonyl chloride (S-Cl) counterpart, which is susceptible to hydrolysis and reduction, the S-F bond is remarkably robust.[8]

Key Properties of the S(VI)-F Moiety:

• Thermodynamic Stability: The S-F bond possesses a high homolytic bond dissociation energy (90.5 kcal/mol in SO₂F₂) compared to the S-Cl bond (46 kcal/mol in SO₂Cl₂), rendering it stable to thermolysis and harsh chemical environments.[8]

• Resistance to Reduction: The cleavage of the S-F bond is overwhelmingly heterolytic, making it resistant to reduction, a critical feature for biocompatible applications in environments rich in reductants like glutathione.[8]

• Latent Reactivity: Despite its stability, the highly electrophilic S(VI) center can be "activated" under specific conditions—typically with base catalysts or in proximity to silyl ethers—to undergo rapid and selective nucleophilic substitution.[2][8] This exchange reaction is the core of the SuFEx "click."

Phenol Handles: The Ideal Entry Point

Phenols are an ideal starting point for generating SuFEx building blocks due to their widespread availability, low cost, and vast structural diversity in commercial and natural product libraries. The phenolic hydroxyl group serves as a perfect nucleophilic handle for the initial reaction with the central SuFEx hub, sulfuryl fluoride (SO₂F₂).[8][9] This reaction provides reliable and high-yielding access to aryl fluorosulfates (Ar-O-SO₂F), the primary SuFEx-active building blocks derived from phenols.[10]

The Key Transformation: From Phenol to Aryl Fluorosulfate

The most direct and widely used method to prepare SuFEx building blocks from phenol handles is the reaction with sulfuryl fluoride (SO₂F₂), an inexpensive commodity chemical.[9][11] The reaction proceeds via a base-mediated nucleophilic attack of the phenoxide on the sulfur center of SO₂F₂.

Caption: Base-mediated conversion of a phenol to an aryl fluorosulfate.

This transformation is highly chemoselective for phenols, leaving other nucleophilic groups like aliphatic alcohols and amines untouched under appropriate conditions.[12]

Core SuFEx Building Blocks from Phenol Handles

While phenols can theoretically lead to various structures, the primary and most versatile building block is the aryl fluorosulfate.

Aryl Fluorosulfates (Ar-O-SO₂F)

Aryl fluorosulfates are the direct, stable, and highly valuable products of the reaction between phenols and SO₂F₂. They serve as robust electrophilic partners in subsequent SuFEx reactions.

Aryl Sulfonyl Fluorides (Ar-SO₂F)

It is critical to distinguish aryl fluorosulfates (Ar-O-SO₂F) from aryl sulfonyl fluorides (Ar-SO₂F). While both are potent SuFEx electrophiles, aryl sulfonyl fluorides are not typically synthesized directly from phenols. They are most commonly prepared from precursors such as aryl halides, sulfonic acids, or Grignard reagents.[5][13][14] Researchers aiming to use an Ar-SO₂F moiety should consult synthetic routes starting from these materials.

Comparative Reactivity of SuFEx Electrophiles

The choice of SuFEx electrophile has significant implications for reaction kinetics and conditions. The general order of reactivity towards nucleophilic attack by aryl silyl ethers is:

Aryl Sulfonyl Fluoride (Ar-SO₂F) > Aryl Fluorosulfate (Ar-O-SO₂F)

This difference in reactivity is a key feature for experimental design. Aryl fluorosulfates are generally more stable and less reactive than their aryl sulfonyl fluoride counterparts.[15] Consequently, SuFEx reactions involving aryl fluorosulfates may require higher catalyst loadings or longer reaction times to achieve completion.[2]

Feature	Aryl Sulfonyl Fluoride (Ar-SO₂F)	Aryl Fluorosulfate (Ar-O-SO₂F)
Synthesis from Phenols	Not a direct route.	Primary Route: Direct reaction with SO₂F₂.[8][9]
Relative Reactivity	Higher	Lower[8][15]
Stability	Very stable, but more reactive in SuFEx.	Exceptionally stable, often requires activation.
Common Applications	Covalent inhibitors, chemical probes.	Connective chemistry, polymer synthesis, drug modification.[10]

Table 1: Comparison of key SuFEx building blocks.

The SuFEx "Click" Reaction in Practice

The canonical SuFEx reaction involves the coupling of an electrophilic S(VI)-F hub (like an aryl fluorosulfate) with a nucleophile. While various nucleophiles can be used, the reaction with an aryl silyl ether is a hallmark of SuFEx, prized for its efficiency and clean conversion. The strong thermodynamic driving force provided by the formation of a stable Si-F bond is pivotal to the reaction's success.[2]

Caption: Overall workflow from phenol handles to a final diaryl sulfate product.

The reaction is typically catalyzed by hindered organic bases like 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG) or 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU).[2][8] These catalysts are thought to activate the S-F bond, facilitating the nucleophilic attack.

Experimental Protocols

Scientific integrity demands reproducible and verifiable methods. The following protocols are detailed, step-by-step methodologies for key transformations.

Protocol 1: Synthesis of an Aryl Fluorosulfate from a Phenol

This protocol describes a general procedure for converting a phenol into its corresponding aryl fluorosulfate using gaseous sulfuryl fluoride.[7]

CAUTION: Sulfuryl fluoride (SO₂F₂) is a toxic gas and must be handled with extreme caution in a certified chemical fume hood by trained personnel.

• Preparation: In a flame-dried Schlenk flask under an inert atmosphere (N₂ or Ar), dissolve the desired phenol (1.0 eq) in anhydrous aprotic solvent (e.g., acetonitrile or dichloromethane, ~0.2 M).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Base Addition: Add a non-nucleophilic base, such as triethylamine (1.2 eq) or diisopropylethylamine (DIPEA), dropwise to the stirred solution.

• SO₂F₂ Addition: Slowly bubble sulfuryl fluoride gas (~1.1 eq) from a lecture bottle or a balloon through the stirred solution via a needle submerged below the surface.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir. Monitor the consumption of the starting phenol by Thin Layer Chromatography (TLC) or LC-MS (typically 2-6 hours).

• Quenching: Once complete, carefully quench the reaction by the slow addition of water or a saturated aqueous solution of NH₄Cl.

• Extraction: Transfer the mixture to a separatory funnel and extract three times with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane).

• Washing: Combine the organic layers and wash sequentially with 1 M HCl, water, and finally a saturated brine solution.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the pure aryl fluorosulfate.

Protocol 2: Accelerated SuFEx Coupling of an Aryl Fluorosulfate and a Phenol

This protocol details an efficient, single-step coupling of an aryl fluorosulfate with a phenol, leveraging in-situ silylation.[2]

• Preparation: To a dry vial under an inert atmosphere, add the aryl fluorosulfate (1.0 eq), the phenol nucleophile (1.0 eq), and an anhydrous solvent (e.g., acetonitrile, ~0.1 M).

• Reagent Addition: Add hexamethyldisilazane (HMDS, 1.0 eq) followed by the catalyst, 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG, 1-5 mol%). HMDS serves as both an in-situ silylating agent for the phenol and a scavenger for the generated fluoride.

• Reaction: Stir the mixture at room temperature. The reaction is often extremely fast, with full conversion observed in minutes to a few hours. Monitor progress by TLC or LC-MS.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification: The residue can be directly purified by flash column chromatography on silica gel to afford the pure diaryl sulfate product.

Applications in Research and Development

The modularity and reliability of SuFEx building blocks derived from phenols have led to their rapid adoption across multiple scientific disciplines.

• Drug Discovery & Chemical Biology: Aryl fluorosulfates act as "latent" electrophiles. While stable in biological media, they can be activated by the specific microenvironment of a protein binding pocket (e.g., by basic residues like lysine or arginine) to form a stable, covalent bond with a nucleophilic residue like tyrosine. This has been exploited to develop highly selective covalent inhibitors and chemical probes.[16]

• High-Throughput Screening: The development of liquid-phase protocols using SO₂F₂ dissolved in an organic solvent allows for the rapid, in-situ generation of aryl fluorosulfate libraries in 96-well plates. This enables high-throughput synthesis and screening campaigns, accelerating the hit-to-lead process.[1]

• Polymer and Materials Science: The connection formed by SuFEx is exceptionally stable. This has been leveraged to create novel high-performance polymers, such as polysulfates and polysulfonates, by reacting bis-phenols with bis-SuFEx electrophiles.[10][12] These materials often exhibit superior chemical durability and mechanical properties.

Conclusion

SuFEx chemistry, and specifically the use of phenol handles to generate aryl fluorosulfate building blocks, represents a significant leap forward in the practical application of click chemistry principles. This approach combines the vast chemical diversity of phenols with the unmatched stability and selective reactivity of the S(VI)-F bond. The protocols and principles outlined in this guide provide researchers, scientists, and drug development professionals with the foundational knowledge to harness this powerful technology for the rapid and reliable construction of functional molecules. As the toolkit of SuFEx reactions continues to expand, the "second spring" of click chemistry promises to blossom for years to come.

References

• SuFEx Click Chemistry Empowered High-throughput Drug Discovery Platforms. J&K Scientific LLC. Available at: [Link]

• Nucleophilic Deoxyfluorination of Phenols via Aryl Fluorosulfonate Intermediates. Journal of the American Chemical Society. Available at: [Link]

• Accelerated SuFEx Click Chemistry For Modular Synthesis. PMC, NIH. Available at: [Link]

• Organocatalytic silicon-free SuFEx click reactions of SO2F2. ChemRxiv. Available at: [Link]

• Nucleophilic Deoxyfluorination of Phenols via Aryl Fluorosulfonate Intermediates. Request PDF. Available at: [Link]

• Sulfur [18F]Fluoride Exchange Click Chemistry Enabled Ultrafast Late-stage Radiosynthesis. No source found.

• Synthesis of 18F-Labeled Aryl Fluorosulfates via Nucleophilic Radiofluorination. Organic Letters. Available at: [Link]

• Ex Situ Generation of Sulfuryl Fluoride for the Synthesis of Aryl Fluorosulfates. Organic Chemistry Portal. Available at: [Link]

• Nucleophilic Deoxyfluorination of Phenols via Aryl Fluorosulfonate Intermediates. Semantic Scholar. Available at: [Link]

• Synthetic Routes to Arylsulfonyl Fluorides. MDPI. Available at: [Link]

• Nucleophilic Deoxyfluorination of Phenols via Aryl Fluorosulfonate Intermediates. PubMed. Available at: [Link]

• Sulfur fluoride exchange. PMC, NIH. Available at: [Link]

• Aryl Fluorosulfate Based Inhibitors That Covalently Target the SIRT5 Lysine Deacylase. No source found.

• ARTICLE. La Trobe University. Available at: [Link]

• One-Pot Conversion of Phenols to Arenes. Scilit. Available at: [Link]

• Ex Situ Generation of Sulfuryl Fluoride for the Synthesis of Aryl Fluorosulfates. Organic Letters. Available at: [Link]

• Novel Approaches to Access Arylfluorosulfates and Sulfamoyl Fluorides Based on Sulfur (VI) Fluoride Exchange. SciSpace. Available at: [Link]

• One-pot palladium-catalyzed synthesis of sulfonyl fluorides from aryl bromides. PMC, NIH. Available at: [Link]

• Aryl fluorosulfates: powerful and versatile partners in cross-coupling reactions. RSC Publishing. Available at: [Link]

• The growing applications of SuFEx click chemistry. Chemical Society Reviews, RSC Publishing. Available at: [Link]

• Sulfur (VI) fluoride exchange (SuFEx) and the structures of aryl... ResearchGate. Available at: [Link]

• Fluorosulfate synthesis. Organic Chemistry Portal. Available at: [Link]

• Sulfur fluoride exchange with carbon pronucleophiles. Scholarship @ Claremont. Available at: [Link]

• One-pot palladium-catalyzed synthesis of sulfonyl fluorides from aryl bromides. SciSpace. Available at: [Link]

• A Practical Guide to SuFEx Chemistry: An Overview of S(VI). No source found.

• The growing applications of SuFEx click chemistry. PubMed. Available at: [Link]

• Synthesis and structure–activity relationships of aryl fluorosulfate-based inhibitors as novel antitubercular agents. PMC. Available at: [Link]

• CHAPTER 1: New Polymers From SuFEx Click Chemistry: Syntheses and Perspectives. Books.

• Multidimensional SuFEx Click Chemistry: Sequential Sulfur(VI) Fluoride Exchange Connections of Diverse Modules Launched From An SOF4 Hub. PMC. Available at: [Link]

• Sulfur VI Fluoride Exchange SuFEx Another Good Reaction For Click Chemistry. Scribd. Available at: [Link]

• Recent Advances towards Sulfur (VI) Fluoride Exchange (SuFEx) Click Chemistry. Request PDF. Available at: [Link]

• Sulfur fluoride exchange. Springer Nature Experiments. Available at: [Link]

• “Sleeping Beauty” Phenomenon: SuFEx-Enabled Discovery of Selective Covalent Inhibitors of Human Neutrophil Elastase. ChemRxiv. Available at: [Link]

• Discovery on Sulfur-Phenolate Exchange: SuFEx-Derived Dynamic Covalent Reactions and Degradation of SuFEx Polymers. Tianjin University. Available at: [Link]

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Bifunctional Sulfonyl Fluoride Linkers: Expanding the Frontiers of Chemical Biology

Executive Summary

The advent of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry has revolutionized the development of covalent probes and therapeutics. At the forefront of this shift are bifunctional sulfonyl fluoride (SF) linkers , which serve as highly versatile, biocompatible connective hubs. Unlike traditional electrophiles that rely on highly reactive, promiscuous warheads, sulfonyl fluorides possess a privileged balance of aqueous stability and context-specific protein reactivity[1].

As a Senior Application Scientist, I have observed firsthand how the strategic deployment of these linkers solves critical bottlenecks in Cross-Linking Mass Spectrometry (CXMS), Targeted Protein Degradation (PROTACs), and Activity-Based Protein Profiling (ABPP). This whitepaper provides an in-depth mechanistic analysis, quantitative profiling, and field-validated protocols for integrating bifunctional SF linkers into advanced chemical biology workflows.

Mechanistic Foundations: The "Privileged" Warhead

The utility of sulfonyl fluorides stems from their unique physicochemical properties. Unlike sulfonyl chlorides, which are highly susceptible to hydrolysis and reduction, the S–F bond cleavage in sulfonyl fluorides is exclusively heterolytic[1]. This confers exceptional thermodynamic stability in aqueous environments, preventing premature degradation in biological buffers or serum[2].

Crucially, the S–F bond remains dormant until it is activated by the specific microenvironment of a protein binding site. Through proximity-driven hydrogen bonding and electrostatic interactions, SFs can site-specifically modify a diverse array of nucleophilic residues beyond the traditional cysteine, including serine, threonine, tyrosine, lysine, and histidine [3][4]. This context-dependent reactivity makes them ideal for bifunctional linker design, where one end of the molecule anchors to a known target, and the SF warhead captures proximal, often weakly nucleophilic, residues.

Design Architectures of Bifunctional SF Linkers

Heterobifunctional Cross-Linkers for CXMS

In structural biology, capturing transient protein-protein interactions (PPIs) is notoriously difficult. Traditional homobifunctional NHS-ester cross-linkers are limited by their strict requirement for perfectly spaced lysine pairs.

To overcome this, researchers have engineered "plant-and-cast" heterobifunctional linkers combining a highly reactive N-hydroxysuccinimide (NHS) ester with a less reactive sulfonyl fluoride[5].

• The "Plant" Phase: The NHS ester reacts rapidly via second-order kinetics with solvent-exposed lysines, anchoring the linker to the protein surface.

• The "Cast" Phase: The pendant aryl sulfonyl fluoride is cast across a limited radius. The resulting high local concentration drives a proximity-enhanced, first-order SuFEx reaction with weakly nucleophilic residues (Tyr, His, Lys) that would otherwise remain unreactive[5].

Workflow of Proximity-Enhanced Cross-Linking Mass Spectrometry using NHS-SF Linkers.

Covalent PROTACs (Targeted Protein Degradation)

Proteolysis-targeting chimeras (PROTACs) typically rely on reversible binding to both the Protein of Interest (POI) and an E3 ubiquitin ligase, forming a transient ternary complex. However, reversible PROTACs often suffer from the "hook effect" at high concentrations and require continuous target engagement.

Bifunctional SF linkers have enabled the design of covalent PROTACs . For example, structure-guided design has yielded SF-based ligands that covalently bind Ser110 in the Von Hippel-Lindau (VHL) E3 ligase[6]. By replacing the poorly permeable (R)-hydroxyproline motif with a SuFEx warhead, these degraders convert the complex ternary equilibrium into a highly stable binary interaction between the modified E3 ligase and the POI, leading to sustained proteasomal degradation of targets like BRD4 and the Androgen Receptor (AR)[6][7].

Mechanism of Covalent SF-PROTACs transforming ternary equilibrium into a stable binary complex.

Activity-Based Protein Profiling (ABPP)

To map the druggable proteome, bifunctional SF probes equipped with bio-orthogonal handles (e.g., alkynes or azides) are utilized. Recent advancements have integrated multiplexed CuAAC (click chemistry) and Suzuki-Miyaura cross-coupling to profile SF-reactive sites across the proteome, revealing widespread, context-specific labeling of tyrosines and lysines that are inaccessible to traditional cysteine-directed acrylamides[8][9].

Quantitative Profiling & Target Scope

To rationally select a bifunctional linker, one must understand the empirical reactivity profiles of different electrophilic warheads. Table 1 summarizes the amino acid targeting scope, while Table 2 highlights the kinetic and pharmacological advantages of SF-based PROTACs.

Table 1: Amino Acid Reactivity Profile of Chemical Biology Warheads

Warhead Type	Primary Target Residue(s)	Secondary Target(s)	Aqueous Stability (t½)	Reaction Mechanism
Acrylamide	Cysteine (Cys)	None	High (>24h)	Michael Addition
NHS Ester	Lysine (Lys)	N-terminus	Low (~1-2h at pH 8)	Acylation
Sulfonyl Chloride	Promiscuous	Water (Hydrolysis)	Very Low (<10 min)	Nucleophilic Substitution
Sulfonyl Fluoride	Context-Specific (Tyr, His, Lys, Ser, Thr)	Cys	High (>24h)	SuFEx (Heterolytic S-F cleavage)

Table 2: Comparative Efficacy of Covalent (SF) vs. Reversible PROTACs

Parameter	Reversible PROTACs	Covalent SF-PROTACs
Complex Formation	Ternary (POI - PROTAC - E3)	Binary (Covalent E3-PROTAC - POI)
Hook Effect	High susceptibility at high [C]	Negligible (due to covalent E3 saturation)
Cellular Permeability	Often poor (High MW, H-bond donors)	Improved (SF replaces polar motifs)
Washout Persistence	Rapid loss of degradation	Sustained degradation post-washout

Step-by-Step Experimental Methodologies

The following protocols are engineered for self-validation and high reproducibility, addressing the specific chemical causality behind each step.

Protocol A: Proximity-Enhanced CXMS using NHS-SF Heterobifunctional Linkers

Causality Note: The buffer system must be strictly devoid of primary amines (e.g., Tris, Glycine) to prevent competitive quenching of the NHS ester. The two-step pH shift optimizes the differential kinetics of the NHS acylation and the SuFEx reaction.

Step 1: Protein Preparation & "Planting" (NHS Reaction)

• Exchange the native protein complex (1–5 mg/mL) into 50 mM HEPES buffer (pH 7.4), 150 mM NaCl.

• Prepare a 100 mM stock of the NHS-SF linker in anhydrous DMSO.

• Add the linker to the protein solution to achieve a final molar ratio of 1:20 (Protein:Linker). Ensure final DMSO concentration is ≤5% (v/v) to prevent protein denaturation.

• Incubate at room temperature for 30 minutes. The NHS ester reacts rapidly with solvent-exposed lysines during this window.

Step 2: Proximity-Enhanced "Casting" (SuFEx Reaction) 5. Adjust the pH of the reaction mixture to 8.0 using 1M NaOH (titrated carefully). Slightly basic conditions enhance the nucleophilicity of proximal Tyr/His residues, facilitating the SuFEx reaction with the tethered SF group. 6. Incubate for an additional 4 hours at room temperature or overnight at 4°C.

Step 3: Quenching & Digestion 7. Quench the reaction by adding 50 mM Tris-HCl (pH 8.0) and incubating for 15 minutes. 8. Denature the cross-linked complex with 8M Urea, reduce with 10 mM DTT (30 min, 37°C), and alkylate with 40 mM Iodoacetamide (30 min, dark). 9. Dilute urea to <2M and digest with Trypsin (1:50 w/w) overnight at 37°C. 10. Desalt peptides using C18 StageTips prior to LC-MS/MS analysis.

Protocol B: Cellular Evaluation of Covalent SF-PROTACs

Causality Note: Covalent PROTACs require washout experiments to validate their mechanism of action. Because the E3 ligase is covalently modified, degradation should persist long after the free PROTAC is removed from the culture media.

Step 1: Treatment & Washout

• Seed target cells (e.g., HEK293T or MDA-MB-468) in 6-well plates at 70% confluency.

• Treat cells with the SF-PROTAC (dose-response: 10 nM to 10 µM) or vehicle (0.1% DMSO) for 4 hours.

• Washout Cohort: Aspirate media, wash cells three times with warm PBS to remove unbound PROTAC, and replenish with compound-free complete media. Incubate for an additional 12–24 hours.

• Continuous Cohort: Leave the PROTAC in the media for the full 16–28 hour duration.

Step 2: Lysis & Immunoblotting 5. Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors. 6. Clarify lysates by centrifugation (14,000 x g, 15 min, 4°C) and quantify protein concentration via BCA assay. 7. Resolve 20 µg of protein via SDS-PAGE, transfer to a PVDF membrane, and probe for the POI, the E3 ligase (to observe potential mobility shifts indicating covalent modification), and a loading control (e.g., GAPDH). 8. Validation: Successful covalent PROTACs will exhibit near-identical POI degradation profiles in both the continuous and washout cohorts, confirming the durable binary complex formation[6].

Future Perspectives

The integration of bifunctional sulfonyl fluoride linkers into chemical biology is rapidly expanding the druggable target space[4]. By moving beyond the constraints of cysteine-reactive acrylamides, researchers can now interrogate and therapeutically target proteins previously deemed "undruggable." Future iterations of SuFEx-based bifunctional molecules will likely incorporate stimuli-responsive elements (e.g., photocaged SFs) and expand into nucleic acid targeting, further solidifying sulfonyl fluorides as a cornerstone of modern molecular pharmacology.

References

1.[1] Sulfonyl fluorides as privileged warheads in chemical biology. SciSpace. Available at: 2.[3] Sulfonyl fluorides as privileged warheads in chemical biology. RSC Publishing. Available at: 3.[4] Advances in sulfonyl exchange chemical biology: expanding druggable target space. RSC Publishing. Available at: 4.[8] Multiplexed CuAAC Suzuki–Miyaura Labeling for Tandem Activity-Based Chemoproteomic Profiling. ACS Publications. Available at: 5.[2] Advances in sulfonyl exchange chemical biology: expanding druggable target space. PMC - NIH. Available at: 6.[6] Structure-Guided Design and Optimization of Covalent VHL-Targeted Sulfonyl Fluoride PROTACs. ACS Publications. Available at: 7.[7] Structure-guided design and optimization of covalent VHL-targeted sulfonyl fluoride PROTACs. bioRxiv. Available at: 8.[5] Proximity-enhanced SuFEx chemical cross-linker for specific and multitargeting cross-linking mass spectrometry. PNAS. Available at: 9.[9] Multiplexed CuAAC Suzuki–Miyaura Labeling for Tandem Activity-Based Chemoproteomic Profiling. ACS Publications. Available at:

Sources

• 1. scispace.com [scispace.com]
• 2. Advances in sulfonyl exchange chemical biology: expanding druggable target space - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sulfonyl fluorides as privileged warheads in chemical biology - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. Advances in sulfonyl exchange chemical biology: expanding druggable target space - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. pnas.org [pnas.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. biorxiv.org [biorxiv.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]

A Technical Guide to Novel Sulfur(VI) Fluoride Exchange (SuFEx) Reagents: Precision and Power in Molecular Assembly

Introduction: The Dawn of a New "Click" Chemistry Era

In 2001, Professor K. Barry Sharpless introduced the concept of "click chemistry," a philosophy that has since revolutionized how chemists approach the synthesis of complex molecules by emphasizing modularity, reliability, and simplicity.[1][2] This paradigm shift led to the development of reactions that are high-yielding, stereospecific, and generate minimal byproducts, famously exemplified by the copper-catalyzed azide-alkyne cycloaddition (CuAAC).[2] Building on this foundation, the Sharpless group later unveiled Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, a next-generation click reaction poised to have a profound impact across the chemical sciences, from drug discovery to materials science.[2][3][4][5]

SuFEx chemistry is centered on the remarkable properties of the hexavalent sulfur-fluorine (S-F) bond. This bond is exceptionally stable under a wide range of conditions, including resistance to oxidation, reduction, and hydrolysis.[6][7][8] However, its reactivity can be "unleashed" under specific, controlled conditions, allowing for the rapid and precise connection of molecular building blocks.[6] This latent reactivity is the cornerstone of SuFEx, providing an orthogonal and highly reliable method for molecular ligation that is often metal-free and biocompatible.[1][6] This guide provides an in-depth exploration of the core principles, key reagents, and practical applications of SuFEx chemistry for researchers, scientists, and drug development professionals.

The Heart of SuFEx: The Unique Nature of the Sulfur(VI)-Fluorine Bond

The utility of SuFEx chemistry is fundamentally derived from the distinct characteristics of the S(VI)-F bond. Understanding these properties is crucial for appreciating the power and control offered by this technology.

• Thermodynamic Stability: The S-F bond in sulfonyl fluorides (R-SO₂F) and related S(VI) compounds is exceptionally strong. The homolytic bond dissociation energy for the S-F bond in sulfuryl fluoride (SO₂F₂) is approximately 90.5 kcal/mol, significantly higher than the S-Cl bond in sulfuryl chloride (SO₂Cl₂) at around 46 kcal/mol.[7] This inherent stability makes SuFEx reagents robust and able to withstand harsh reaction conditions without decomposition.[7]

• Latent Reactivity: Despite its stability, the sulfur atom in a S(VI)-F moiety is highly electrophilic. This allows it to react efficiently with a variety of nucleophiles, but typically only upon activation.[6] This activation can be achieved through the use of catalysts like organic superbases (e.g., DBU) or by leveraging the high affinity of silicon for fluoride.[6] This "on/off" control is a key feature of click chemistry.

• Biocompatibility: The stability of the S-F bond extends to aqueous and biological environments.[7] This resistance to hydrolysis, coupled with the metal-free nature of many SuFEx reactions, makes it an ideal tool for bioconjugation and for developing covalent probes and inhibitors that can function within living systems.[5][6][7] Sulfonyl fluorides have been shown to form stable covalent bonds with nucleophilic amino acid residues such as tyrosine, lysine, serine, and histidine, expanding the scope of covalent drug discovery beyond targeting cysteine.[5][7][8][9]

Key SuFEx Reagents: The Chemist's Toolkit

The versatility of SuFEx chemistry is enabled by a growing arsenal of S(VI)-F containing reagents, often referred to as "hubs." These hubs can be categorized by their complexity and ease of use.

Foundational Gaseous Reagents

The initial development of SuFEx chemistry relied on two fundamental, albeit challenging to handle, gaseous reagents.

Reagent	Formula	Key Features & Applications	Handling Considerations
Sulfuryl Fluoride	SO₂F₂	A commodity fumigant gas.[6] Reacts with phenols to form aryl fluorosulfates and with secondary amines to yield sulfamoyl fluorides.[6][10]	Highly toxic gas, requires specialized equipment for safe handling.
Thionyl Tetrafluoride	SOF₄	A highly versatile and reactive polyvalent hub.[6] Can undergo sequential, controlled substitutions with various nucleophiles to build complex 3D structures.[1][11]	A highly reactive and potentially dangerous gas.[6]

Next-Generation Solid and Liquid Reagents

To overcome the challenges of handling gaseous reagents, significant research has focused on developing user-friendly, benchtop-stable solid and liquid SuFEx hubs.

• Ethenesulfonyl Fluoride (ESF): A key bifunctional connector that has become a workhorse in SuFEx chemistry. It can participate in Michael additions and subsequent SuFEx reactions, allowing for the rapid assembly of diverse molecular scaffolds.[12]

• PyFluor: A stable, solid pyridinium-based sulfonyl fluoride reagent that serves as an excellent alternative to gaseous SO₂F₂ for the synthesis of sulfonyl fluorides and fluorosulfates.

• Aryl Sulfonyl Fluorides (Ar-SO₂F) and Aryl Fluorosulfates (Ar-OSO₂F): These are the most common SuFEx substrates and are fundamental to many applications.[6] They are typically stable solids that can be readily prepared and functionalized.

Core SuFEx Transformations and Mechanistic Insights

SuFEx chemistry enables the synthesis of a wide array of important sulfur-containing functional groups. The core transformation is the displacement of a fluoride ion from the S(VI) center by a nucleophile.

General Reaction Scheme

The fundamental SuFEx reaction can be generalized as the reaction of a S(VI)-F hub with a nucleophile (Nu-H), often in the presence of a base or catalyst, to form a new S-Nu bond and release fluoride.

Caption: Silicon-mediated activation in SuFEx reactions.

This approach is particularly valuable as it often proceeds under mild conditions and can be catalyzed by superbases like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU). [6]

Experimental Protocols: A Practical Guide

The following protocols are representative examples of common SuFEx transformations, adapted from established literature.

Protocol 1: Synthesis of an Aryl Fluorosulfate from a Phenol using SO₂F₂

This procedure describes the conversion of a phenol to an aryl fluorosulfate, a key SuFEx building block.

Materials:

• Phenol (1.0 equiv)

• Triethylamine (Et₃N, 1.5 equiv)

• Dichloromethane (DCM) or suitable solvent

• Sulfuryl fluoride (SO₂F₂) gas

• Reaction vessel suitable for handling gas (e.g., a Schlenk flask or a sealed pressure vessel)

Procedure:

• Preparation: In a well-ventilated fume hood, dissolve the phenol (1.0 equiv) and triethylamine (1.5 equiv) in anhydrous DCM in the reaction vessel.

• Inert Atmosphere: Purge the vessel with an inert gas (e.g., nitrogen or argon).

• Gas Introduction: Carefully introduce SO₂F₂ gas into the reaction vessel. This can be done by bubbling the gas through the solution or by pressurizing the vessel to a specific pressure. Monitor the reaction progress by TLC or LC-MS.

• Quenching: Once the reaction is complete, carefully vent any excess SO₂F₂ into a suitable scrubbing solution (e.g., concentrated NaOH).

• Workup: Dilute the reaction mixture with DCM and wash with 1M HCl, followed by saturated NaHCO₃ solution, and finally brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

Causality: Triethylamine acts as a base to deprotonate the phenol, forming the more nucleophilic phenoxide, which then attacks the electrophilic sulfur center of SO₂F₂. The base also serves to neutralize the HF byproduct.

Protocol 2: DBU-Catalyzed SuFEx Reaction of a Sulfonyl Fluoride with a Silyl Ether

This protocol illustrates the powerful silicon-mediated activation strategy.

Materials:

• Aryl sulfonyl fluoride (1.0 equiv)

• Aryl silyl ether (e.g., phenoxytrimethylsilane, 1.1 equiv)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 0.1 equiv, catalytic)

• Anhydrous solvent (e.g., acetonitrile or THF)

Procedure:

• Preparation: To a flame-dried flask under an inert atmosphere, add the aryl sulfonyl fluoride (1.0 equiv), the aryl silyl ether (1.1 equiv), and the anhydrous solvent.

• Catalyst Addition: Add the catalytic amount of DBU (0.1 equiv) to the mixture.

• Reaction: Stir the reaction at room temperature or with gentle heating (e.g., 40-60 °C) as needed. Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification: The residue can be directly purified by flash column chromatography on silica gel to yield the desired diaryl sulfonate product.

Causality: DBU is a highly effective organosuperbase that can activate the S-F bond, increasing the electrophilicity of the sulfur center. [6]The reaction is driven to completion by the formation of the very stable trimethylsilyl fluoride (TMSF) byproduct.

Applications in Drug Discovery and Chemical Biology

The unique properties of SuFEx chemistry have made it an invaluable tool for the modern drug hunter and chemical biologist. [3][13]

• High-Throughput Synthesis: The modularity and reliability of SuFEx reactions are perfectly suited for the rapid generation of large libraries of diverse compounds for high-throughput screening. [1][14]* Covalent Inhibitor Development: Sulfonyl fluorides act as effective "warheads" that can form stable covalent bonds with nucleophilic amino acid residues (Tyr, Lys, Ser, His) in protein binding pockets. [7][8][9]This has enabled the development of highly selective and potent covalent inhibitors for a range of biological targets, moving beyond the traditional focus on cysteine. [5][8]* Activity-Based Protein Profiling (ABPP): SuFExable probes are used in chemical proteomics to identify and profile the activity of enzymes in complex biological systems. [6]By converting a known non-covalent inhibitor into a covalent one with a sulfonyl fluoride warhead, researchers can permanently tag and identify its protein target. [6]* Bioconjugation: The biocompatibility of SuFEx chemistry allows for the precise modification of biomolecules like peptides and proteins, often with high site-selectivity. [6]

Caption: Application of SuFEx chemistry in a drug discovery workflow.

Conclusion and Future Outlook

Sulfur(VI) Fluoride Exchange chemistry has firmly established itself as a powerful and versatile member of the click chemistry family. Its unique combination of stability and tunable reactivity provides chemists with a reliable tool for constructing complex molecular architectures with unparalleled precision. The ongoing development of new SuFEx hubs and catalytic systems continues to expand its reach and applicability. For researchers in drug discovery, materials science, and chemical biology, SuFEx chemistry offers a robust and innovative platform for addressing modern scientific challenges, promising a future of rapid discovery and molecular innovation.

References

• Barrow, A.; Smedley, C.; Zheng, Q.; Li, S.; Dong, J.; Moses, J. (2019). The growing applications of SuFEx click chemistry. Chemical Society Reviews, 48(17), 4731-4758. [Link]

• Binder, W. H.; Sachsenhofer, R. (2007). 'Click' chemistry in polymer and materials science. Macromolecular Rapid Communications, 28(1), 15-54. [Link]

• Carneiro, S. N. et al. (2023). Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry. Organic & Biomolecular Chemistry, 21, 1356–1372. [Link]

• Dong, J., Krasnova, L., Finn, M.G., Sharpless, K.B. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition, 53(36), 9430-9448. [Link]

• Li, S., Wu, P., Moses, J. E., Sharpless, K. B. (2017). Multidimensional SuFEx Click Chemistry: Sequential Sulfur(VI) Fluoride Exchange Connections of Diverse Modules Launched From An SOF4 Hub. Angewandte Chemie International Edition, 56(11), 2903-2908. [Link]

• Moses, J. E., Moorhouse, A. D. (2007). The growing applications of click chemistry. Chemical Society Reviews, 36(8), 1249-1262. [Link]

• Sharpless, K. B. (2021). Sulfur(VI) Fluoride Exchange (SuFEx): new developments and biological applications. Grantome. [Link]

• The Royal Society of Chemistry. Professor K. Barry Sharpless. [Link]

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. Professor K. Barry Sharpless [rsc.org]
• 3. The growing applications of SuFEx click chemistry - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 4. The growing applications of SuFEx click chemistry - CSHL Scientific Digital Repository [repository.cshl.edu]
• 5. Sulfur (VI) Fluoride Exchange (SuFEx) in Drug Discovery | Department of Chemistry [chem.uga.edu]
• 6. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology [bldpharm.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. thieme-connect.com [thieme-connect.com]
• 11. Multidimensional SuFEx Click Chemistry: Sequential Sulfur(VI) Fluoride Exchange Connections of Diverse Modules Launched From An SOF4 Hub - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Sulfur(VI) Fluoride Exchange (SuFEx): new developments and biological applications - Karl Sharpless [grantome.com]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]

Commercial Availability &amp; Technical Guide: 3-Chloro-2-hydroxybenzene-1-sulfonyl fluoride

Part 1: Executive Summary & Market Status

Current Commercial Status: 3-Chloro-2-hydroxybenzene-1-sulfonyl fluoride is not currently available as a standard off-the-shelf catalog item from major global distributors (e.g., Sigma-Aldrich, Enamine, Combi-Blocks). It is classified as a non-stock / custom synthesis reagent.

Sourcing Strategy: Researchers requiring this specific scaffold have two primary options:

• Custom Synthesis (CRO): Contract a synthesis provider using the protocols detailed in Part 3.

• In-House Preparation (Recommended): The compound can be synthesized in two steps from the commercially available precursor 2-amino-6-chlorophenol (CAS 38191-33-2) with high regiochemical fidelity.

Key Technical Identity:

• Chemical Name: 3-Chloro-2-hydroxybenzene-1-sulfonyl fluoride

• Molecular Formula: C₆H₄ClFO₃S

• Molecular Weight: 210.61 g/mol

• Core Function: Bifunctional SuFEx (Sulfur-Fluoride Exchange) hub; Covalent warhead for proximal nucleophiles (Tyr/Lys).

Part 2: Technical Synthesis Guide

Retrosynthetic Analysis & Route Selection

Direct chlorosulfonation of 2-chlorophenol is not recommended for this specific isomer. The hydroxyl group directs electrophilic substitution to the para position (C5) or ortho position (C6). Obtaining the sulfonyl group at C1 (between the OH and Cl, or adjacent to OH in the 1,2,3-pattern) via direct sulfonation is sterically disfavored and yields mixtures.

Selected Route: The Meerwein Sulfonation Strategy To guarantee the 1,2,3-substitution pattern (1-SO₂F, 2-OH, 3-Cl), we utilize the diazotization of 2-amino-6-chlorophenol . This method replaces the amino group directly with a sulfonyl chloride moiety, ensuring absolute regiocontrol.

Synthesis Workflow Diagram

Figure 1: Regioselective synthesis pathway via Meerwein sulfonation.

Detailed Experimental Protocol

Step 1: Synthesis of 3-Chloro-2-hydroxybenzenesulfonyl chloride

• Precursor: 2-Amino-6-chlorophenol (Commercially available).[1]

• Reagents: Sodium Nitrite (NaNO₂), Hydrochloric Acid (HCl), Sulfur Dioxide (SO₂), Copper(II) Chloride (CuCl₂).

• Solvent: Glacial Acetic Acid / Water.

Protocol:

• Diazotization: Dissolve 2-amino-6-chlorophenol (10 mmol) in a mixture of concentrated HCl (5 mL) and glacial acetic acid (10 mL). Cool to 0°C in an ice-salt bath. Dropwise add a solution of NaNO₂ (11 mmol) in water (2 mL), maintaining the temperature below 5°C. Stir for 30 minutes to ensure complete formation of the diazonium salt.

• Sulfonylation: In a separate vessel, saturate glacial acetic acid (20 mL) with SO₂ gas (bubbled) until the solution is yellow-green. Add CuCl₂ (2.5 mmol) as a catalyst.

• Coupling: Slowly pour the cold diazonium solution into the SO₂/CuCl₂ mixture with vigorous stirring. The mixture will foam as N₂ gas is released.

• Workup: Once gas evolution ceases (approx. 1-2 hours), pour the mixture into ice water (100 mL). The sulfonyl chloride will precipitate as a solid or oil. Extract with dichloromethane (DCM), wash with brine, dry over MgSO₄, and concentrate.

  • Checkpoint: Verify intermediate by TLC or LC-MS (expect mass corresponding to R-SO₂Cl; note that SO₂Cl hydrolyzes on LC-MS to sulfonic acid).

Step 2: Conversion to Sulfonyl Fluoride (Fluoride Exchange)

• Reagents: Potassium Bifluoride (KHF₂) or Potassium Fluoride (KF).

• Solvent: Acetonitrile (MeCN) / Water (1:1 v/v).

Protocol:

• Dissolve the crude sulfonyl chloride (from Step 1) in MeCN (20 mL).

• Add a saturated aqueous solution of KHF₂ (2.0 equiv).

  • Note: KHF₂ is preferred over KF for faster kinetics and tolerance of acidic byproducts, but KF is acceptable.

• Stir the biphasic mixture vigorously at room temperature for 2–4 hours.

• Workup: Dilute with water and extract with Ethyl Acetate (EtOAc). Wash the organic layer with water and brine. Dry over Na₂SO₄ and concentrate.

• Purification: Purify via flash column chromatography (Hexanes/EtOAc gradient). Sulfonyl fluorides are typically stable on silica.

Part 3: Applications & Mechanism (SuFEx)

This molecule is a bifunctional SuFEx probe . It contains:

• Phenolic -OH: A nucleophile capable of reacting with electrophiles or serving as a site for further functionalization (e.g., to attach a fluorophore or drug pharmacophore).

• Sulfonyl Fluoride (-SO₂F): An electrophilic warhead that is stable in aqueous biological buffers but reacts specifically with Tyr, Lys, Ser, or His residues in proteins, often accelerated by the local environment (e.g., basic residues or hydrogen bonding).

SuFEx Activation Mechanism

The proximity of the hydroxyl group (position 2) to the sulfonyl fluoride (position 1) can influence reactivity via hydrogen bonding or electronic effects.

Figure 2: Mechanism of SuFEx-mediated protein labeling.

Part 4: Safety & Handling

Hazard Category	Description	Mitigation
Corrosivity	Chlorosulfonic acid and Sulfonyl Chlorides are corrosive and cause severe skin burns.	Wear acid-resistant gloves, face shield, and work in a fume hood.
Fluoride Toxicity	KHF₂ and HF byproducts are toxic and can penetrate skin (hypocalcemia risk).	Avoid glass when handling aqueous HF/KHF₂ if possible (use plastic). Keep Calcium Gluconate gel nearby.
Pressure	Diazotization releases N₂ gas; Chlorosulfonation releases HCl gas.	Ensure adequate venting; do not seal reaction vessels tightly during gas evolution.

References

• Diazotization & Meerwein Sulfonation

  • Methodology: "m-Trifluoromethylbenzenesulfonyl Chloride." Organic Syntheses, Coll. Vol. 5, p.1070 (1973); Vol. 40, p.105 (1960). Link

  • Application: Confirms the conversion of anilines to sulfonyl chlorides via diazonium salts using SO₂/CuCl₂.

• Fluoride Exchange (Cl -> F)

  • Methodology: Bare, G. A. L. "Synthesis of Sulfonyl Fluorides Using Direct Chloride/Fluoride Exchange in Potassium Fluoride and Water/Acetone." J. Org. Chem. 2023, 88, 4761–4764. Link

  • Insight: Validates the use of KF/Water/Acetone for mild conversion of sulfonyl chlorides to fluorides.

• Precursor Availability (2-Amino-6-chlorophenol)

  • Source: Sigma-Aldrich Catalog (Product TMT00393).[2] Link

  • Verification: Confirms commercial availability of the starting material required for the proposed synthesis route.[3]

• SuFEx Chemistry Context

  • Review: "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry."[4] Angew. Chem. Int. Ed. 2014, 53, 9430. Link

  • Relevance: Establishes the utility of aryl sulfonyl fluorides in chemical biology.

Sources

• 1. m.indiamart.com [m.indiamart.com]
• 2. 2-AMINO-6-CHLORO-PHENOL | 38191-33-2 [chemicalbook.com]
• 3. CN110035992B - Process for the preparation of 3-substituted 2-vinyl phenyl sulfonates - Google Patents [patents.google.com]
• 4. Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology [bldpharm.com]

Technical Guide: Comparative Reactivity of Sulfonyl Chlorides vs. Sulfonyl Fluorides in Drug Discovery

Executive Summary

For decades, sulfonyl chlorides (

) were the default electrophiles for sulfonylation. However, they are often too reactive, hydrolytically unstable, and prone to redox side reactions for complex biological applications. The "renaissance" of sulfonyl fluorides ( ), driven by Sharpless’s Sulfur(VI)-Fluoride Exchange (SuFEx) chemistry, has shifted the paradigm.

This guide analyzes the physicochemical and mechanistic divergence between these two species. While sulfonyl chlorides remain superior for simple synthetic scale-up of sulfonamides, sulfonyl fluorides are the premier choice for chemical biology probes , covalent drugs , and late-stage functionalization due to their unique "sleeping beauty" reactivity—inert until activated by specific microenvironments.

Physicochemical Divergence

The core difference lies in the bond dissociation energy and the nature of the leaving group. The S-F bond is significantly stronger and less polarizable than the S-Cl bond, rendering it resistant to reduction and unassisted hydrolysis.

Table 1: Comparative Physicochemical Properties[1]

Property	Sulfonyl Chloride ( )	Sulfonyl Fluoride ( )	Implication for Research
Bond Dissociation Energy	~46 kcal/mol	~90 kcal/mol	S-F is thermodynamically stable; resists homolytic cleavage.
Hydrolytic Stability	Low ( mins to hours)	High ( days to weeks)	S-F is compatible with aqueous buffers and cellular assays.
Redox Stability	Susceptible to reduction	Resistant to reduction	S-F survives biological reducing environments (e.g., Glutathione).[1]
Electrophilicity	High (Indiscriminate)	Tunable / Context-Dependent	S-Cl reacts with water/alcohols; S-F requires activation (SuFEx).
Geometry	Distorted Tetrahedron	Distorted Tetrahedron	S-F is smaller; less steric perturbation in binding pockets.

Mechanistic Reactivity: The "SuFEx" Switch[3]

The critical distinction is that sulfonyl chlorides react via a classic nucleophilic substitution (

-like) with almost any nucleophile. Sulfonyl fluorides, however, require activation .

The "Sleeping Beauty" Effect

Sulfonyl fluorides are kinetically stable. They do not react with water or standard nucleophiles at neutral pH. They are activated only by:

• Silicon: Silyl ethers activate S-F via the formation of the extremely strong Si-F bond (driving force >30 kcal/mol).

• Protein Microenvironment: A specific constellation of residues (e.g., Tyrosine/Lysine pairs) that stabilize the fluoride leaving group via H-bonding, effectively catalyzing the reaction in situ.

Visualization: Reactivity Pathways

Caption: Diagram illustrating the bifurcation of reactivity. Sulfonyl chlorides react indiscriminately, while sulfonyl fluorides require specific activation (SuFEx) to form covalent bonds.

Synthetic Protocols

Protocol A: Conversion of Sulfonyl Chloride to Sulfonyl Fluoride

Why this protocol? This is the standard "bifluoride" method.

is preferred over because the bifluoride anion ( ) acts as both a nucleophile and a proton source, and it solubilizes better in organic/aqueous mixtures.

Reagents:

• Starting Sulfonyl Chloride (

  equiv)

• Potassium Bifluoride (

  ) ( - equiv)

• Solvent: Acetonitrile (

  ) / Water ( or varies)

Step-by-Step:

• Dissolution: Dissolve the sulfonyl chloride in MeCN (approx. 0.5 M concentration).

• Activation: Prepare a saturated aqueous solution of

  . Caution: is corrosive and generates trace HF; use plasticware or resistant glass.

• Reaction: Add the

  solution dropwise to the stirring sulfonyl chloride solution at Room Temperature (RT).

• Monitoring: Monitor by TLC or LC-MS. Conversion is usually rapid (< 2 hours).

  • Validation: Look for the disappearance of the Cl-isotope pattern (3:1) and appearance of the Fluorine mass shift.

• Workup: Dilute with EtOAc, wash with water and brine. Dry over

  and concentrate.

• Purification: Most sulfonyl fluorides are stable enough for silica gel chromatography, unlike their chloride counterparts.

Protocol B: Covalent Protein Labeling (Activity-Based Protein Profiling - ABPP)

Why this protocol? This utilizes the "context-dependent" reactivity of S-F probes to label Tyrosine, Lysine, or Serine residues in active sites.

Reagents:

• Cell Lysate or Purified Protein (

  in PBS)

• Sulfonyl Fluoride Probe (e.g., fluorosulfonate analog) (

  final conc.)

• Control: DMSO vehicle

Step-by-Step:

• Preparation: Thaw cell lysate on ice.

• Incubation: Add the Sulfonyl Fluoride probe (from 50x DMSO stock) to the lysate.

• Reaction: Incubate at

  for 1 hour.

  • Note: Unlike chloroacetamides (Cys-reactive), S-F probes often require longer incubation or higher temperatures because they rely on specific protein geometry for activation.

• Quenching: Stop reaction by adding 4x SDS-PAGE loading buffer (containing

  -mercaptoethanol) and boiling for 5 mins.

  • Self-Validation: The S-F bond is stable to boiling in SDS, but the formed covalent bond (sulfonate ester/sulfonamide) is even more stable.

• Readout: Analyze via Gel-based fluorescence scanning (if probe is fluorescent) or LC-MS/MS (proteomics).

Strategic Applications in Drug Discovery[4]

The choice between S-Cl and S-F dictates the application.

Decision Matrix

Caption: Decision workflow for selecting the appropriate sulfur electrophile based on research stage.

Key Application Areas

• Targeted Covalent Inhibitors (TCIs):

  • Sulfonyl fluorides are used to target non-catalytic nucleophiles (e.g., Tyrosine) which are often ignored by acrylamides (Cys-targeting).

  • Example: The targeting of DcpS (decapping scavenger enzyme) where a sulfonyl fluoride modifies a specific Tyrosine residue active site [1].[2][3]

• Chemical Biology (ABPP):

  • Because S-F is bio-orthogonal (inert to general cellular soup), it can be used to profile the "reactive proteome." Only proteins that facilitate the S-F exchange mechanism will be labeled, providing functional information about the protein's state.

• SuFEx Click Chemistry:

  • Utilizes the S-F handle to snap together modules using silicon activation. This allows for the rapid generation of compound libraries without the instability issues of acid chlorides or sulfonyl chlorides [2].

References

• Arylfluorosulfate-based electrophiles for covalent protein labeling: A new addition to the arsenal. Source: National Institutes of Health (NIH) / PubMed Central URL:[Link]

• Click Chemistry: Sulfur(VI) Fluoride Exchange (SuFEx). Source: The Scripps Research Institute (Sharpless Lab) URL:[Link]

• Sulfonyl fluorides as privileged warheads in chemical biology. Source: Royal Society of Chemistry (RSC) URL:[Link]

• Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. Source: ChemRxiv / ETH Library URL:[Link]

Sources

• 1. Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology [bldpharm.com]
• 2. Structure-based design and analysis of SuFEx chemical probes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Arylfluorosulfate‐Based Electrophiles for Covalent Protein Labeling: A New Addition to the Arsenal - PMC [pmc.ncbi.nlm.nih.gov]

Chemical stability of phenol-substituted sulfonyl fluorides

An In-Depth Technical Guide to the Chemical Stability of Phenol-Substituted Sulfonyl Fluorides

Executive Summary

The advent of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry has fundamentally altered the landscape of covalent drug discovery and chemical biology. Historically, electrophilic warheads like sulfonyl chlorides were plagued by rapid aqueous hydrolysis, rendering them incompatible with complex biological milieus. The transition to S(VI)-F compounds—specifically phenol-substituted sulfonyl fluorides (formally known as aryl fluorosulfates , Ar-O-SO₂F)—has introduced a class of "latent electrophiles."

As a Senior Application Scientist, I frequently observe that the successful deployment of these warheads hinges on a deep mechanistic understanding of their stability. This whitepaper dissects the chemical causality behind the exceptional stability of aryl fluorosulfates, provides quantitative benchmarking against traditional sulfonyl fluorides, and establishes a self-validating experimental protocol for evaluating their hydrolytic and nucleophilic resilience.

Mechanistic Causality: Why Phenol-Substitution Dictates Stability

To understand the stability of phenol-substituted sulfonyl fluorides, we must differentiate them from their deoxy relatives, the aryl sulfonyl fluorides (Ar-SO₂F). While aryl sulfonyl fluorides are generally stable compared to their chlorinated counterparts, they can still undergo indiscriminate reaction with nucleophilic amino acid side chains under forcing conditions[1].

By synthesizing the warhead directly from a phenol precursor using sulfuryl fluoride (SO₂F₂), we generate an aryl fluorosulfate (Ar-O-SO₂F) [2]. This single oxygen insertion fundamentally alters the reactivity profile of the S(VI) center through two primary mechanisms:

• Oxygen-Mediated Resonance Stabilization: The lone pair electrons on the phenolic oxygen donate electron density into the highly electron-deficient S(VI) center. This resonance ameliorates the intrinsic electrophilicity of the sulfur atom, establishing a higher activation energy barrier for nucleophilic attack[1].

• Context-Dependent Activation: Because the S-F bond in aryl fluorosulfates is highly stabilized, it remains virtually inert in aqueous buffers[2]. Cleavage of the S-F bond requires a highly specific microenvironment—typically a protein binding pocket where precise hydrogen bonding to the fluorine atom polarizes and activates the S-F bond, simultaneously pairing with a proximal nucleophile (like the pKa-perturbed Lys15 in Transthyretin)[3].

This "demand-based" reactivity ensures that aryl fluorosulfates survive systemic circulation and cellular penetration without being prematurely quenched by water or abundant intracellular thiols like glutathione (GSH)[4].

Pathway of aryl fluorosulfate synthesis, latent aqueous stability, and target-specific activation.

Quantitative Stability Profiling

The theoretical stability of aryl fluorosulfates translates to remarkable empirical half-lives. When designing covalent inhibitors or PET imaging agents (where premature ¹⁸F release into bone is a primary failure mode), the S(VI)-F bond must withstand physiological pH and high thiol concentrations[5].

Below is a comparative data synthesis highlighting the superior stability of phenol-derived fluorosulfates against standard aryl sulfonyl fluorides.

Compound Class	Functional Group	Media / Conditions	Temp (°C)	Half-Life (t₁/₂)	Primary Degradation Pathway
Aryl Sulfonyl Fluoride	Ar-SO₂F	PBS (pH 7.4)	37 °C	4 – 48 hours	Aqueous Hydrolysis to Sulfonic Acid[6]
Aryl Sulfonyl Fluoride	Ar-SO₂F	PBS + 2mM GSH	37 °C	< 2 hours	Thiol-mediated displacement
Aryl Fluorosulfate	Ar-O-SO₂F	PBS (pH 7.4)	37 °C	> 24 hours (often days)	Highly resistant to hydrolysis[1]
Aryl Fluorosulfate	Ar-O-SO₂F	PBS + 2mM GSH	37 °C	> 17 hours	Slow thiol displacement[4]
Aryl Fluorosulfate	Ar-O-SO₂F	Human Liver Microsomes	37 °C	Metabolically Stable	Enzymatic/Hydrolytic stability[1]

Note: Direct attachment of the sulfonyl fluoride in the meta-position relative to electron-withdrawing groups can increase reactivity, reducing aqueous half-lives to ~4-5 hours, which may still be tolerated for rapid labeling but is suboptimal for prolonged systemic exposure[6].

Self-Validating Experimental Protocol: LC-MS Stability Assay

To rigorously evaluate the stability of a newly synthesized aryl fluorosulfate, one must avoid false positives for degradation. A common pitfall in stability assays is the disappearance of the parent compound due to precipitation or non-specific binding to plasticware, which is erroneously recorded as chemical hydrolysis.

To ensure scientific integrity , the following protocol is designed as a self-validating system. It relies on strict mass balance: the disappearance of the Ar-O-SO₂F parent mass must be stoichiometrically mirrored by the appearance of the Ar-OH (phenol) and sulfonic acid hydrolysis products[7].

Materials Required:

• Target Aryl Fluorosulfate (10 mM stock in anhydrous DMSO)

• 1,4-Dicyanobenzene (100 mM stock in DMSO) as an Internal Standard (IS)[6]

• PBS Buffer (pH 7.4) and Reduced Glutathione (GSH)

• LC-MS/MS system equipped with a C18 reverse-phase column.

Step-by-Step Methodology:

• Matrix Preparation: In a standard LC-MS glass vial, combine 800 µL of PBS (pH 7.4) buffer with 188 µL of DMSO to ensure compound solubility.

• Internal Standard Spiking: Add 6 µL of the 100 mM 1,4-dicyanobenzene IS stock. Causality: The IS corrects for any variations in injection volume or mass spectrometer ionization efficiency over the 24-hour time course.

• Reaction Initiation: Add 6 µL of the 10 mM aryl fluorosulfate stock. The final concentration of the warhead is 600 µM[6].

• Incubation & Sampling: Seal the vial and incubate at 37 °C. Program the LC-MS autosampler to inject 5 µL aliquots at precise intervals:

  hours.

• Data Acquisition (Self-Validation Check):

  • Monitor the Extracted Ion Chromatogram (EIC) for the parent mass

    .

  • Simultaneously monitor the EIC for the corresponding phenol

    and sulfonic acid .

  • Critical Validation: If the parent compound AUC decreases by 30%, but the hydrolysis product AUCs do not proportionally increase, the compound is precipitating. Terminate the assay and increase the DMSO co-solvent ratio.

• Kinetic Modeling: Plot the natural log of the normalized parent AUC versus time. Fit the data to a pseudo-first-order kinetic model to derive the degradation rate constant (

  ) and the aqueous half-life ( )[6].

Step-by-step self-validating LC-MS workflow for quantifying S(VI)-F hydrolytic stability.

Conclusion and Application in Drug Discovery

The chemical stability of phenol-substituted sulfonyl fluorides is not merely a convenient physical property; it is the foundational enabler of "inverse drug discovery." Because these latent electrophiles possess long half-lives (>17 hours) even in the presence of aggressive biological nucleophiles like glutathione[4], they can be appended to known reversible binders to create highly selective covalent probes.

When these compounds enter a target protein's active site—such as the thyroxine binding subsite of Transthyretin (TTR) or the active site of the SIRT5 lysine deacylase—the local environment strips away their latency. The resulting rapid, chemoselective reaction forms a stable conjugate that can kinetically stabilize the protein against amyloidogenesis[3] or irreversibly inhibit enzymatic activity[4]. By mastering the synthesis and stability profiling of aryl fluorosulfates, researchers can confidently deploy SuFEx chemistry to unlock previously "undruggable" targets.

References

1.[2] A Fluorogenic Aryl Fluorosulfate for Intraorganellar Transthyretin Imaging in Living Cells and in Caenorhabditis elegans - PMC, nih.gov. URL:[Link] 2.[5] Sulfur [18F]Fluoride Exchange Click Chemistry Enabled Ultrafast Late-stage Radiosynthesis, nih.gov. URL:[Link] 3.[4] Aryl Fluorosulfate Based Inhibitors That Covalently Target the SIRT5 Lysine Deacylase, d-nb.info. URL:[Link] 4.[1] Emerging Utility of Fluorosulfate Chemical Probes - PMC, nih.gov. URL:[Link] 5.[3] Aromatic Sulfonyl Fluorides Covalently Kinetically Stabilize Transthyretin to Prevent Amyloidogenesis while Affording a Fluorescent Conjugate - PMC, nih.gov. URL:[Link] 6.[6] Activation-Free Sulfonyl Fluoride Probes for Fragment Screening - MDPI, mdpi.com. URL:[Link] 7.[7] Aromatic Sulfonyl Fluorides Covalently Kinetically Stabilize Transthyretin to Prevent Amyloidogenesis while Affording a Fluorescent Conjugate | Journal of the American Chemical Society, acs.org. URL:[Link]

Sources

• 1. Emerging Utility of Fluorosulfate Chemical Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Fluorogenic Aryl Fluorosulfate for Intraorganellar Transthyretin Imaging in Living Cells and in Caenorhabditis elegans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Aromatic Sulfonyl Fluorides Covalently Kinetically Stabilize Transthyretin to Prevent Amyloidogenesis while Affording a Fluorescent Conjugate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. d-nb.info [d-nb.info]
• 5. Sulfur [18F]Fluoride Exchange Click Chemistry Enabled Ultrafast Late-stage Radiosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Protocol for synthesizing 3-Chloro-2-hydroxybenzene-1-sulfonyl fluoride from chloride

Executive Summary

This application note details the synthesis of 3-Chloro-2-hydroxybenzene-1-sulfonyl fluoride (3-Cl-2-OH-Ph-SO₂F) starting from its corresponding sulfonyl chloride. This molecule represents a critical "SuFEx Hub" (Sulfur-Fluoride Exchange), a class of reagents popularized by Sharpless et al. for their unique ability to act as covalent warheads in chemical biology and modular linkers in drug discovery.[1]

Critical Technical Challenge: The starting material, 3-Chloro-2-hydroxybenzene-1-sulfonyl chloride, contains both a nucleophilic phenol and an electrophilic sulfonyl chloride. This duality renders the precursor inherently unstable, prone to rapid self-polymerization (intermolecular sulfonate ester formation).

The Solution: This protocol utilizes a Potassium Bifluoride (

) mediated exchange in a biphasic system.[2] Unlike neutral Potassium Fluoride ( ), buffers the reaction medium (pH ~3.0), keeping the phenol protonated and unreactive while driving the thermodynamic conversion of the S-Cl bond to the hyper-stable S-F bond.

Chemical Strategy & Mechanism[3][4][5]

The Bifluoride Advantage

The conversion relies on the thermodynamic stability of the Sulfonyl-Fluoride bond (approx. 130 kcal/mol) compared to the Sulfonyl-Chloride bond (approx. 70 kcal/mol).

• Reagent Choice: We utilize saturated aqueous

  .[2]

• Why not KF? Basic fluoride sources (like TBAF or naked KF) can deprotonate the phenol (

  ), creating a phenoxide anion that immediately attacks the sulfonyl chloride of a neighboring molecule, leading to oligomerization.

• Why

  ? The bifluoride anion ( ) acts as a simultaneous proton source and fluoride donor. It maintains a slightly acidic environment, suppressing phenoxide formation until the highly stable sulfonyl fluoride is formed.

Reaction Scheme

Figure 1: Mechanistic pathway for the conversion of sulfonyl chloride to sulfonyl fluoride via bifluoride exchange.

Experimental Protocol

Materials & Equipment

Reagent	Grade/Spec	Role
3-Chloro-2-hydroxybenzene-1-sulfonyl chloride	>95% (Freshly Prep)	Substrate
Potassium Bifluoride ( )	Reagent Grade	Fluorinating Agent
Acetonitrile (MeCN)	HPLC Grade	Solvent
Ethyl Acetate (EtOAc)	ACS Grade	Extraction Solvent
Sodium Sulfate ( )	Anhydrous	Drying Agent

Safety Warning:

releases HF in acidic conditions. Sulfonyl fluorides are potential covalent protein modifiers.[3] Wear double nitrile gloves, face shield, and work strictly within a fume hood.

Step-by-Step Methodology

Phase A: Reagent Preparation

• Prepare Sat.

  : Dissolve in distilled water until saturation is reached (approx. 4 M). This solution can be stored in plastic (HDPE/PP) containers. Do not use glass for long-term storage of bifluoride solutions.

• Substrate Handling: If the starting sulfonyl chloride is a solid, weigh it rapidly. If it is an oil from a previous step, dissolve it immediately in MeCN. Do not store the phenolic sulfonyl chloride.

Phase B: The Exchange Reaction

• Dissolution: In a round-bottom flask (glass is acceptable for the short reaction duration), dissolve 1.0 equiv of 3-Chloro-2-hydroxybenzene-1-sulfonyl chloride in Acetonitrile (concentration ~0.5 M).

• Addition: Add 2.5 equiv of Saturated Aqueous

  dropwise under vigorous stirring.

  • Observation: The mixture will become biphasic. Vigorous stirring is essential to increase the interfacial surface area.

• Incubation: Stir at Room Temperature (20–25°C) for 2–4 hours.

  • Monitoring: Monitor by TLC (Hexane:EtOAc 7:3). The sulfonyl fluoride is typically more polar (lower

    ) than the chloride but less polar than the sulfonic acid hydrolysis product.

  • Self-Validation: The reaction is complete when the starting material spot disappears. If hydrolysis (sulfonic acid) is observed (spot at baseline), the stirring was too slow or the reaction ran too long.

Phase C: Workup & Isolation

• Dilution: Dilute the reaction mixture with Water (2x reaction volume) and EtOAc (2x reaction volume).

• Separation: Transfer to a separatory funnel. Isolate the organic phase.

• Extraction: Extract the aqueous phase once more with EtOAc.

• Washing: Wash the combined organics with Brine (Sat. NaCl) to remove residual bifluoride.

• Drying: Dry over Anhydrous

  for 15 minutes. Filter.

• Concentration: Remove solvent under reduced pressure (Rotovap) at <40°C.

Phase D: Purification

• Recrystallization: The target sulfonyl fluoride is often a crystalline solid. Recrystallize from minimal hot Hexanes/EtOAc or Heptane.

• Yield Expectation: >85% isolated yield.

Workflow Visualization

Figure 2: Operational workflow for the synthesis of 3-Chloro-2-hydroxybenzene-1-sulfonyl fluoride.

Quality Control & Data Validation

To ensure the protocol was successful, compare your product against these standard parameters.

Parameter	Expected Result	Interpretation
Physical State	White to off-white crystalline solid	Yellowing indicates phenol oxidation or impurities.
NMR	Singlet at +60 to +65 ppm (vs )	Diagnostic peak. Absence indicates hydrolysis.
NMR	Phenolic -OH singlet (exchangeable)	Confirm integrity of the phenol ring.
LC-MS	or	Sulfonyl fluorides ionize well. Watch for (hydrolysis).
Stability	Stable at RT for months	If it degrades, residual acid/base is present.

Troubleshooting Guide (Self-Validating Systems)

Issue 1: Low Yield / Polymerization

• Cause: The starting material (sulfonyl chloride) self-reacted before

  addition.

• Fix: Do not isolate the chloride.[4] Use a "One-Pot" procedure: React the sodium sulfonate precursor with Oxalyl Chloride/DMF to generate the chloride, then immediately quench into the

  solution.

Issue 2: Hydrolysis to Sulfonic Acid (Spot at baseline)

• Cause: Reaction time too long or pH too high.

• Fix: Ensure

  is saturated (maintains low pH). Stop reaction immediately upon consumption of starting material.

Issue 3: Etching of Glassware

• Cause: High concentration of HF generated in situ.

• Fix: While the reaction is fast enough to use glass, repeated protocols should use Teflon (PFA) or Polypropylene (PP) reaction vessels.

References

• Sharpless, K. B., et al. (2014).[1][5] "SuFEx Activation of Sulfonyl Fluorides." Angewandte Chemie International Edition, 53(36), 9430–9448.

• Dong, J., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie, 126(36), 9622-9640.

• Barrett, K., et al. (2020). "SuFEx Chemistry in Chemical Biology." Current Opinion in Chemical Biology, 58, 1-9.

Sources

• 1. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [html.rhhz.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. sioc.cas.cn [sioc.cas.cn]
• 5. thieme-connect.com [thieme-connect.com]

Reaction conditions for SuFEx conjugation with proteins

Application Note: Reaction Conditions for SuFEx Conjugation with Proteins

Abstract Sulfur-Fluoride Exchange (SuFEx) chemistry represents a paradigm shift in covalent protein modification.[1][2] Unlike traditional electrophiles (e.g., acrylamides, maleimides) that rely on high intrinsic reactivity—often leading to off-target promiscuity—SuFEx warheads function as "sleeping beauties." They remain inert in aqueous physiological environments until activated by a specific protein microenvironment. This guide details the reaction conditions, mechanistic principles, and protocols required to successfully deploy SuFEx probes (sulfonyl fluorides and fluorosulfates) for protein conjugation, activity-based protein profiling (ABPP), and covalent drug discovery.

Mechanistic Insight: Proximity-Enabled Reactivity

The success of SuFEx in biological systems relies on proximity-enabled reactivity rather than solution-phase catalysis. In standard organic synthesis, SuFEx requires catalysts like DBU or BEMP. In protein conjugation, the protein itself acts as the catalyst.

• The Warhead: The Sulfur(VI)-Fluoride bond is highly stable due to the high oxidation state of sulfur and the strength of the S-F bond. It resists hydrolysis and does not react with free amino acids in solution.[2]

• The Trigger: When a SuFEx probe binds to a protein pocket, local residues (often basic side chains like Histidine or Lysine) facilitate the reaction.[3]

  • Tyrosine Targeting: A nearby basic residue deprotonates the phenol (pKa ~10) to a phenolate, which then attacks the S(VI) center, ejecting fluoride.

  • Lysine Targeting: The

    -amino group attacks the sulfur center, often stabilized by hydrogen bonding in the active site.

Figure 1: The two-step mechanism of protein-templated SuFEx reaction. Specific binding precedes the covalent event.

Critical Reaction Parameters

The following parameters are critical for optimizing SuFEx conjugation. Unlike copper-catalyzed click chemistry (CuAAC), SuFEx is metal-free and biocompatible.

Buffer and pH[4][5]

• Optimal pH: 7.4 – 8.0 .

  • Physiological pH (7.4): Suitable for most sulfonyl fluorides.

  • Slightly Basic (7.8 - 8.0): Enhances Tyrosine modification by shifting the equilibrium toward the reactive phenolate species.

• Buffer Selection:

  • Recommended: PBS (Phosphate Buffered Saline), HEPES.

  • Avoid: Primary amine buffers (e.g., Tris, Glycine) during the reaction if targeting surface Lysines, as they may compete at high concentrations. However, Tris is excellent for quenching the reaction.

Reagent Stability & Selection

Warhead Class	Structure	Reactivity Profile	Target Residues
Sulfonyl Fluoride	R-SO₂-F	Moderate/High. Can label solvent-exposed residues if concentration is high.	Lys, Tyr, Ser, His, Thr
Fluorosulfate	R-O-SO₂-F	Low (Latent). Highly stable. Requires tight binding and precise orientation ("privileged" pockets).	Tyr, Lys (proximal to His)

Temperature and Time

• Temperature: Reactions proceed efficiently at 25°C (Room Temp) or 37°C .

• Time:

  • Kinetic Probes: 15 – 60 minutes (for high-affinity binders).

  • General Labeling: 1 – 4 hours.

  • Overnight: Generally unnecessary and increases risk of non-specific background.

Experimental Protocols

Protocol A: Labeling in Complex Proteomes (Cell Lysate)

Application: Chemoproteomics, Target Identification[4]

Materials:

• Cell Lysate (1–2 mg/mL in PBS)

• SuFEx Probe (Alkyne-tagged)[5]

• Click Chemistry Reagents (Azide-Biotin/Fluorophore, CuSO4, TCEP, TBTA)

Step-by-Step:

• Preparation: Adjust lysate concentration to 1.5 mg/mL in PBS (pH 7.4).

• Probe Addition: Add SuFEx probe (from 100x DMSO stock) to a final concentration of 10–50 µM . Keep final DMSO < 2%.

  • Control: Incubate a separate sample with DMSO only or a competitive non-covalent inhibitor.

• Incubation: Incubate at 37°C for 1–2 hours with gentle agitation.

• Quenching: (Optional for lysate) Add cold acetone or methanol to precipitate proteins, removing excess unreacted probe.

• Click Chemistry: Resuspend pellet and perform CuAAC with Biotin-Azide for 1 hour at RT to attach the reporter tag.

• Analysis: Proceed to Streptavidin enrichment and LC-MS/MS or Western Blot.

Protocol B: Covalent Modification of Purified Protein

Application: Covalent Inhibition, Bioconjugation

Materials:

• Purified Protein (5–10 µM in HEPES pH 7.5)

• SuFEx Reagent (e.g., Fluorosulfate)[6][7][8][5]

• Quenching Buffer (1M Tris-HCl pH 8.0)

Step-by-Step:

• Equilibration: Dilute protein to 5 µM in HEPES buffer.

• Reaction: Add SuFEx reagent at 10–20 molar excess (e.g., 50–100 µM).

  • Note: If the probe is a high-affinity ligand, stoichiometric equivalents (1.1x – 2x) may suffice.

• Incubation: Incubate at 25°C for 2 hours .

• Quenching: Add Tris-HCl (pH 8.0) to a final concentration of 50 mM. Incubate for 10 mins. The primary amine in Tris will scavenge any remaining highly reactive species (though fluorosulfates are often too stable to react with Tris rapidly, this stops potential Lysine modification).

• Validation: Analyze by intact protein Mass Spectrometry (LC-MS). Look for a mass shift of +Probe MW minus 20 Da (loss of HF) or minus 2 Da (loss of F + H from residue). Note: SuFEx is a substitution reaction; the mass added is the entire probe minus Fluoride.

Workflow Visualization

Figure 2: Decision matrix and workflow for SuFEx protein conjugation experiments.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
No Labeling Observed	Probe not binding or "sleeping" too deeply.	1. Increase pH to 8.0 (activate Tyr). 2. Check binding affinity of the scaffold. 3. Switch from Fluorosulfate to Sulfonyl Fluoride (higher reactivity).[9]
High Background	Non-specific Lysine modification.	1. Reduce probe concentration. 2. Reduce incubation time. 3. Use a competition control (excess non-reactive ligand) to prove specificity.
Precipitation	Probe insolubility.	Ensure DMSO stock is fresh. Keep final DMSO < 2%. Dilute probe into buffer slowly while vortexing.

References

• SuFEx Click Chemistry for Protein Modification Sharpless, K. B., et al.[2][10][11][12] "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry."[1][9][13] Angewandte Chemie International Edition, 2014.[13] [Link]

• Proximity-Enabled Reactivity in Proteins Kelly, J. W., et al.[2][14] "Inverse Drug Discovery: Identifying Mechanisms of Action for SuFEx-Based Covalent Inhibitors." Journal of the American Chemical Society, 2016.[15] [Link]

• Tyrosine-Specific SuFEx Labeling Wang, L., et al. "Genetically Encoding Fluorosulfate-L-tyrosine to React with Lysine, Histidine and Tyrosine via SuFEx in Proteins in Vivo." Journal of the American Chemical Society, 2018.[2][13][15] [Link]

• Biocompatible SuFEx Hubs Wu, P., Sharpless, K. B., et al.[10][11][12] "Biocompatible SuFEx Click Chemistry: Thionyl Tetrafluoride (SOF4)-Derived Connective Hubs for Bioconjugation to DNA and Proteins." Angewandte Chemie, 2019.[10][12] [Link]

• SuFEx Kinetics in Protein Context Wang, L., et al.[14][16][17] "The proximity-enabled sulfur fluoride exchange reaction in the protein context."[2][3][4][5][14][16][17][18] Chemical Science, 2023. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. escholarship.org [escholarship.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. Advances in sulfonyl exchange chemical biology: expanding druggable target space - Chemical Science (RSC Publishing) DOI:10.1039/D5SC02647D [pubs.rsc.org]
• 8. Encoding latent SuFEx reactive meta-fluorosulfate tyrosine to expand covalent bonding of proteins - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Biocompatible SuFEx Click Chemistry: Thionyl Tetrafluoride (SOF4 )-Derived Connective Hubs for Bioconjugation to DNA and Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Biocompatible SuFEx Click Chemistry: Thionyl Tetrafluoride (SOF4) Derived Connective Hubs For Bioconjugation to DNA and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 12. jk-sci.com [jk-sci.com]
• 13. Click Chemistry * Sharpless Lab * The Scripps Research Institute [sharpless.scripps.edu]
• 14. The proximity-enabled sulfur fluoride exchange reaction in the protein context - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. The proximity-enabled sulfur fluoride exchange reaction in the protein context. [escholarship.org]
• 17. The proximity-enabled sulfur fluoride exchange reaction in the protein context - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 18. SuFEx Chemistry Enables Covalent Assembly of a 280-kDa 18-Subunit Pore-Forming Complex - PMC [pmc.ncbi.nlm.nih.gov]

Using 3-Chloro-2-hydroxybenzene-1-sulfonyl fluoride as a covalent warhead

Application Note: Design and Characterization of Covalent Probes Using 3-Chloro-2-hydroxybenzene-1-sulfonyl fluoride

Introduction & Executive Summary

This application note details the methodological framework for utilizing 3-Chloro-2-hydroxybenzene-1-sulfonyl fluoride (CAS: 858013-38-4) as a covalent warhead in the development of Targeted Covalent Inhibitors (TCIs).

Sulfonyl fluorides have emerged as "privileged warheads" in chemical biology due to their unique stability-reactivity profile.[1] Unlike highly reactive sulfonyl chlorides, sulfonyl fluorides are stable in aqueous physiological buffers but undergo rapid Sulfur-Fluoride Exchange (SuFEx) when positioned in proximity to a nucleophilic amino acid side chain within a protein binding pocket.

Key Advantages of this Scaffold:

• Tunable Reactivity: The ortho-hydroxy and meta-chloro substituents modulate the electrophilicity of the sulfur center, providing a distinct reactivity profile compared to unsubstituted phenyl sulfonyl fluorides.

• Residue Specificity: Primarily targets Tyrosine (Tyr) and Lysine (Lys) residues, expanding the druggable proteome beyond the traditional Cysteine-targeted acrylamides.

• Fragment Utility: The molecule serves as an ideal starting fragment for Ligand-Directed Tosyl (LDT) chemistry or Fragment-Based Drug Discovery (FBDD).

Mechanism of Action: Proximity-Enabled SuFEx

The core mechanism relies on the SuFEx reaction, a "click chemistry" transformation defined by the heterolytic cleavage of the S–F bond.[2]

• Equilibrium Binding: The inhibitor binds non-covalently to the protein pocket, driven by the 3-chloro-2-hydroxybenzene scaffold's interactions (hydrophobic/H-bonding).

• Nucleophilic Attack: A specific nucleophile (Tyr-OH, Lys-NH₂, His-Im) is positioned within 2–5 Å of the sulfur atom.

• Transition State: The nucleophile attacks the S(VI) center, forming a pentacoordinate transition state.

• Fluoride Departure: Fluoride leaves as a stable anion, resulting in a permanent sulfonyl-protein adduct.

Diagram 1: The SuFEx Reaction Pathway

Caption: Kinetic pathway of SuFEx-mediated covalent modification. The reaction is driven by local protein environment rather than intrinsic high reactivity.

Protocol 1: Chemical Derivatization Strategy

The ortho-hydroxy group (-OH) at position 2 is the primary handle for attaching this warhead to a targeting ligand without destroying the sulfonyl fluoride.

Objective: Synthesize a probe where the warhead is attached to a known binder.

Method A: Williamson Ether Synthesis (General Procedure) Use this if the targeting ligand has an available alkyl halide.

• Reagents: 3-Chloro-2-hydroxybenzene-1-sulfonyl fluoride (1.0 eq), Ligand-Linker-Bromide (1.1 eq), K₂CO₃ (2.0 eq), Acetone or DMF (anhydrous).

• Procedure:

  • Dissolve the sulfonyl fluoride in anhydrous solvent under N₂ atmosphere.

  • Add K₂CO₃ and stir for 15 min to deprotonate the phenol.

  • Add the Ligand-Linker-Bromide dropwise.

  • Stir at RT (or mild heat, 40°C) for 4–12 hours. Monitor by TLC/LC-MS. Note: Avoid high heat (>80°C) to prevent hydrolysis of the SO2F.

  • Workup: Dilute with EtOAc, wash with water/brine. Dry over MgSO₄.

• Validation: Confirm retention of the -SO2F peak in ¹⁹F NMR (typically ~ +65 ppm relative to CFCl₃).

Method B: Mitsunobu Coupling Use this if the targeting ligand has a primary alcohol.

• Reagents: Sulfonyl fluoride (1.0 eq), Ligand-Linker-OH (1.0 eq), PPh₃ (1.2 eq), DIAD (1.2 eq), THF.

• Procedure: Standard Mitsunobu conditions at 0°C to RT.

Protocol 2: Biochemical Characterization ( )

To validate the molecule as a Targeted Covalent Inhibitor (TCI), you must determine the kinetic parameters:

(reversible binding affinity) and (rate of bond formation).

Experimental Setup:

• Enzyme: Purified target protein (10–50 nM).

• Substrate: Fluorogenic or chromogenic substrate (at

  concentration).

• Inhibitor: Serial dilutions of the sulfonyl fluoride probe (e.g., 0, 0.1, 0.5, 1, 5, 10, 50 µM).

Step-by-Step Workflow:

• Preparation: Prepare assay buffer (e.g., 50 mM HEPES pH 7.5, 100 mM NaCl, 0.1% BSA). Avoid DTT/BME if possible, though SO2F is generally resistant to thiols compared to acrylamides.

• Incubation: Mix Enzyme and Inhibitor.

• Time-Points: At specific time intervals (

  = 0, 15, 30, 60, 120 min), remove an aliquot.

• Activity Measurement: Add substrate to the aliquot and measure initial velocity (

  ).

• Data Analysis:

  • Plot

    vs. time for each inhibitor concentration . The slope of this line is .

  • Plot

    vs. .

  • Fit to the hyperbolic equation:

Table 1: Interpretation of Kinetic Data

Parameter	Ideal Range	Interpretation
	< 1 µM	Indicates good initial recognition of the pocket.
	> 10⁻³ s⁻¹	Indicates efficient covalent bond formation.
	> 1000 M⁻¹s⁻¹	High efficiency TCI.

Protocol 3: Chemoproteomic Validation (LC-MS/MS)

This protocol confirms where the sulfonyl fluoride modifies the protein.

Workflow Diagram:

Caption: Mass spectrometry workflow for mapping the covalent attachment site.

Detailed Procedure:

• Labeling: Incubate protein (50 µg) with the sulfonyl fluoride probe (10–100 µM) for 2 hours. Include a DMSO control.

• Quenching: Add 4x Laemmli buffer (with reducing agent) and boil.

• Separation: Run SDS-PAGE. Excise the band corresponding to the protein.

• In-Gel Digestion:

  • Reduce (DTT) and Alkylate (Iodoacetamide).

  • Digest with Trypsin (cleaves at Lys/Arg) or Chymotrypsin (cleaves at Tyr/Phe/Trp). Note: Since the probe targets Tyr/Lys, Chymotrypsin is often required to ensure the modified residue is not at the cleavage site.

• Mass Spectrometry:

  • Inject on LC-MS/MS.

  • Database Search Settings:

    • Dynamic Modification: Add the mass shift of the warhead.

    • Calculation: MW of Probe minus MW of Fluoride (19 Da).

    • Example: If Probe MW = 252.65, Modification Mass = +233.65 Da .

    • Target Residues: Tyr (Y), Lys (K), His (H), Ser (S).[1][3][4]

References

• Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology.[1][5] Chemical Science, 6(5), 2650-2659. Link

• Dong, J., et al. (2014). Sulfur(VI) fluoride exchange (SuFEx): another good reaction for click chemistry.[6] Angewandte Chemie International Edition, 53(36), 9430-9448. Link

• Chen, W., et al. (2016). Arylfluorosulfates Inactivate Intracellular Lipid Binding Proteins. Nature Chemical Biology, 12, 185-190. Link

• Hymel, D., & Peterson, B. R. (2012). Synthetic cell surface receptors for delivery of therapeutics. Advanced Drug Delivery Reviews, 64(9), 797-810. (Context on ligand-directed labeling). Link

Disclaimer: This guide is for research purposes only. Always consult Safety Data Sheets (SDS) before handling sulfonyl fluorides.

Sources

• 1. Sulfonyl fluorides as privileged warheads in chemical biology - Chemical Science (RSC Publishing) DOI:10.1039/C5SC00408J [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A twist in the tale: shifting from covalent targeting of a tyrosine in JAK3 to a lysine in MK2 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Advances in sulfonyl exchange chemical biology: expanding druggable target space - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. lifechemicals.com [lifechemicals.com]
• 6. researchgate.net [researchgate.net]

Selective functionalization of tyrosine and lysine residues using SuFEx

Application Note: Selective Functionalization of Tyrosine and Lysine Residues using SuFEx Chemistry

Abstract

This guide details the application of Sulfur-Fluoride Exchange (SuFEx) chemistry for the site-selective bioconjugation of proteins.[1][2][3] Unlike traditional nucleophilic substitutions that often suffer from hydrolysis or lack of specificity, SuFEx utilizes "spring-loaded" sulfur(VI) fluoride centers. These bonds are remarkably stable in aqueous physiological environments but react rapidly upon specific activation by protein nucleophiles. This note provides optimized protocols for targeting Tyrosine (Tyr) residues using aryl fluorosulfates and Lysine (Lys) residues using sulfonyl fluorides, complete with mechanistic insights and validation workflows.[4]

Scientific Foundation: The "Sleeping Beauty" Reactivity

SuFEx, often termed the "next generation of click chemistry," relies on the unique balance of the Sulfur(VI)-Fluoride bond.

• Stability: The S(VI)-F bond is resistant to hydrolysis, reduction, and thermolysis. It remains inert in blood plasma and cellular lysates.

• Activation: The bond is activated solely by the specific local environment of a nucleophile.

  • Tyrosine Selectivity: Achieved via aryl fluorosulfates (

    ). The reaction is driven by the phenol's ability to act as a leaving group and a nucleophile, often assisted by local proton acceptors (e.g., Histidine) or "coulombic assistance" within a protein pocket.

  • Lysine Selectivity: Achieved via sulfonyl fluorides (

    ).[5] The -amino group of Lysine attacks the sulfur center. While Lysine generally requires a lower pKa (perturbed Lys) to react at neutral pH, sulfonyl fluorides are the privileged warhead for these residues.

Mechanism of Action

The following diagram illustrates the divergent pathways for Tyr and Lys modification based on the sulfur center's oxidation state and substituents.

Figure 1: Divergent SuFEx mechanisms. Tyrosine reacts with fluorosulfates to form sulfates, while Lysine reacts with sulfonyl fluorides to form sulfonamides.

Protocol A: Tyrosine-Selective Functionalization

Target: Surface accessible Tyrosine residues. Reagent Class: Aryl Fluorosulfates (

). Key Insight: The reaction is highly chemoselective for Tyr over Lys/Cys in neutral buffer due to the specific leaving group ability of the phenolate.

Materials

• Protein: 10-50 µM in PBS (pH 7.4). Avoid Tris buffer if possible to prevent potential side reactions, though SuFEx is generally robust.

• Probe: Aryl Fluorosulfate probe (e.g., 4-fluorosulfonyloxy-benzoate derivative). Stock 100 mM in DMSO.

• Quench: 50 mM Tris-HCl (pH 8.0) or Ammonium Bicarbonate.

Step-by-Step Procedure

• Preparation: Dilute the protein to 20 µM in PBS (pH 7.4).

• Probe Addition: Add the Aryl Fluorosulfate probe to a final concentration of 200-500 µM (10-25 equivalents).

  • Note: Keep DMSO concentration < 5% to maintain protein folding.

• Incubation: Incubate at 37°C for 4–12 hours.

  • Why? Tyr-SuFEx kinetics are slower than Cys-maleimide. The stability of the probe allows long incubations without hydrolysis.

• Quenching: Add 50 mM Tris-HCl (pH 8.0) and incubate for 30 mins. The excess amine in Tris will scavenge remaining unreacted fluorosulfate (though slowly) or simply dilute the reaction for downstream processing.

• Purification: Remove excess small molecules via Zeba Spin Desalting Columns (7K MWCO) or dialysis.

Protocol B: Lysine-Targeting Functionalization

Target: Lysine residues (often active site or perturbed pKa lysines). Reagent Class: Sulfonyl Fluorides (

).[6] Key Insight: Sulfonyl fluorides are less reactive than sulfonyl chlorides, allowing them to "scan" the protein surface until they encounter a Lysine with a favorable geometry or depressed pKa.

Materials

• Protein: 10-50 µM in HEPES or PBS (pH 7.5 – 8.0).

• Probe: Sulfonyl Fluoride probe (e.g., Biotin-PEG-Sulfonyl Fluoride). Stock 50 mM in DMSO.

• Catalyst (Optional): For general surface labeling (non-active site), mild heating or slightly higher pH (8.5) promotes reaction.

Step-by-Step Procedure

• Preparation: Dilute protein to 20 µM in HEPES (pH 8.0).

• Probe Addition: Add Sulfonyl Fluoride probe to 100-200 µM (5-10 equivalents).

• Incubation:

  • For Affinity Labeling (Active Site): Incubate 1–2 hours at Room Temp.

  • For General Conjugation: Incubate 6–12 hours at 25°C or 4 hours at 37°C.

• Quenching: Add 5-fold molar excess of free Lysine or Glycine.

• Purification: Desalt via size-exclusion chromatography.

Analytical Validation (LC-MS/MS)

Validation is critical to confirm site selectivity (Tyr vs Lys).

Figure 2: Proteomics workflow for validating SuFEx site selectivity.

Data Analysis Parameters:

• Mass Shift: Calculate the mass of the probe minus HF (20.006 Da).

  • Example: If probe MW is 200, look for shift of +180.

• Residue Specificity: Set "Variable Modification" on Y (Tyr) for Protocol A and K (Lys) for Protocol B.

Comparative Summary & Troubleshooting

Feature	Tyrosine Protocol (A)	Lysine Protocol (B)
Primary Reagent	Aryl Fluorosulfate ( )	Sulfonyl Fluoride ( )
Linkage Formed	Sulfate ( )	Sulfonamide ( )
Optimal pH	7.2 – 7.8	7.8 – 8.5
Selectivity Driver	Phenolate leaving group ability	Nucleophilicity of amine
Troubleshooting: Low Yield	Increase incubation time (up to 24h); Ensure pH is not < 7.0.	Increase pH to 8.5; Increase probe equivalents.
Troubleshooting: Off-target	Check for His labeling (rare but possible).	Check for Tyr labeling (possible if probe is highly reactive).

References

• Foundational SuFEx Chemistry Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014).[7][8] Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry.[7] Angewandte Chemie International Edition. [Link]

• Tyrosine-Selective Bioconjugation Park, H., et al. (2018). Chemoselective Tyrosine Bioconjugation through Sulfate Click Reaction.[1][2] Journal of the American Chemical Society. [Link][9]

• Lysine-Targeting Probes Narayanan, A., & Jones, L. H. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Chemical Science. [Link]

• Genetic Encoding of SuFEx Residues Wang, N., et al. (2018).[9][10][11] Genetically Encoding Fluorosulfate-L-tyrosine To React with Lysine, Histidine, and Tyrosine via SuFEx in Proteins in Vivo.[9][10][11] Journal of the American Chemical Society. [Link]

• SuFEx in Drug Discovery Jones, L. H. (2018).[9][10][12] Emerging Utility of Fluorosulfate Chemical Probes. ACS Medicinal Chemistry Letters. [Link]

Sources

• 1. pr.ibs.re.kr [pr.ibs.re.kr]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Chemoselective Tyrosine Bioconjugation through Sulfate Click Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Mechanistic Modeling of Lys745 Sulfonylation in EGFR C797S Reveals Chemical Determinants for Inhibitor Activity and Discriminates Reversible from Irreversible Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media - Chemical Science (RSC Publishing) DOI:10.1039/D5SC06993A [pubs.rsc.org]
• 7. academic.oup.com [academic.oup.com]
• 8. Click Chemistry * Sharpless Lab * The Scripps Research Institute [sharpless.scripps.edu]
• 9. pubs.acs.org [pubs.acs.org]
• 10. chemrxiv.org [chemrxiv.org]
• 11. Genetically encoding fluorosulfate-L-tyrosine to react with lysine, histidine and tyrosine via SuFEx in proteins in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Modular synthesis of functional libraries by accelerated SuFEx click chemistry - Chemical Science (RSC Publishing) DOI:10.1039/D3SC05729A [pubs.rsc.org]

Synthesis of fluorosulfate derivatives from hydroxybenzenesulfonyl fluoride

Application Note: Strategic Synthesis of Fluorosulfate Scaffolds from Hydroxybenzenesulfonyl Fluoride

Executive Summary

This guide details the synthesis of (fluorosulfonyloxy)benzenesulfonyl fluoride derivatives starting from hydroxybenzenesulfonyl fluoride .

The transformation converts the phenolic hydroxyl group (-OH) into a fluorosulfate (-OSO₂F) motif using Sulfur(VI) Fluoride Exchange (SuFEx) chemistry.[1][2] The resulting product is a bis-electrophile containing two distinct S(VI)-F centers:

• Aryl Sulfonyl Fluoride (-SO₂F): A classic electrophile, stable to hydrolysis but reactive toward specific nucleophiles.

• Aryl Fluorosulfate (-OSO₂F): A latent electrophile with superior stability, activated only under specific biological or chemical conditions (e.g., tyrosine binding in proteins).

This dual-warhead scaffold is a critical intermediate for "Inverse Drug Discovery" and covalent protein profiling (ABPP).

Reaction Mechanism & Strategic Logic

The synthesis relies on the activation of the phenol by a base, followed by nucleophilic attack on a sulfur(VI) center. We present two pathways:

• Path A (Gaseous): Uses Sulfuryl Fluoride (

  ).[1][2][3][4] High atom economy, requires strict safety controls.

• Path B (Solid): Uses AISF (4-(Acetylamino)phenyl]imidodisulfuryl difluoride).[2][5] Bench-stable, safer, higher cost.

Causality Insight: The reaction is chemically selective. The existing -SO₂F group on the starting material is electron-withdrawing, making the phenol more acidic (

~7-8) than unsubstituted phenol ( ~10). This facilitates rapid deprotonation by mild bases (e.g., , DBU), accelerating the reaction rate compared to electron-rich phenols.

Figure 1: Mechanistic pathway for the conversion of hydroxybenzenesulfonyl fluoride to its fluorosulfate derivative.

Experimental Protocols

Protocol A: Gaseous Route ( ) – The "Sharpless Standard"

Best for: Large scale (>5g), cost-efficiency, and high atom economy.

Safety Critical:

is a neurotoxic, odorless gas. All operations must be performed in a well-ventilated fume hood.

Reagents:

• Substrate: Hydroxybenzenesulfonyl fluoride (1.0 equiv)

• Reagent: Sulfuryl Fluoride (

  ) gas (balloon or cylinder)

• Base: Triethylamine (

  ) (1.2 equiv)

• Solvent: Dichloromethane (DCM) or Acetonitrile (MeCN) [0.2 M]

Step-by-Step:

• Setup: Charge a round-bottom flask with the hydroxybenzenesulfonyl fluoride and DCM. Add a stir bar.

• Atmosphere Exchange: Seal the flask with a septum. Insert a balloon filled with

  gas via a needle. (Alternatively, bubble gas directly if using a cylinder, but a balloon is preferred for stoichiometry control).

• Activation: Cool the mixture to 0°C (ice bath). Add

  dropwise via syringe.

  • Why? The electron-deficient phenol reacts vigorously. Cooling prevents exotherms and side reactions.

• Reaction: Allow to warm to Room Temperature (RT). Stir for 2–4 hours.

  • Monitoring: Check by TLC or LCMS. The product is usually less polar than the starting phenol.

• Workup (Self-Validating Step):

  • Vent excess

    into a dedicated waste trap (e.g., basic aqueous solution) inside the hood.

  • Dilute with DCM. Wash with 1M HCl (to remove amine base) and then Water.

  • Dry over

    , filter, and concentrate.

• Purification: Flash chromatography (Hexanes/EtOAc).

Protocol B: Solid Reagent Route (AISF) – The "Benchtop Safe"

Best for: Small scale (<1g), parallel synthesis, labs without gas handling infrastructure.

Reagents:

• Substrate: Hydroxybenzenesulfonyl fluoride (1.0 equiv)

• Reagent: AISF (1.1 equiv)

• Base: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (1.2 equiv)

• Solvent: Acetonitrile (MeCN) [0.1 M]

Step-by-Step:

• Dissolution: In a vial, dissolve the substrate in MeCN.

• Reagent Addition: Add solid AISF in one portion.

• Activation: Add DBU dropwise at RT.

  • Observation: The reaction typically turns yellow/orange initially.

• Reaction: Stir at RT for 10–30 minutes.

  • Insight: The reaction with AISF is significantly faster than gas due to the high leaving group ability of the acetamidophenol byproduct.

• Workup:

  • Dilute with EtOAc.

  • Critical Wash: Wash with 0.5M HCl or Citric Acid. This removes the DBU and the acetamidophenol byproduct generated from AISF.

  • Wash with Brine.[5] Dry and concentrate.

Analytical Quality Control (Data Integrity)

The success of this synthesis hinges on distinguishing the new -OSO₂F group from the existing -SO₂F group. ¹⁹F NMR is the gold standard validation method.

Table 1: Diagnostic ¹⁹F NMR Shifts (Referenced to

)

Functional Group	Chemical Shift ( ppm)	Multiplicity	Structural Insight
Ar-SO₂F (Existing)	+64 to +66 ppm	Singlet	The sulfonyl fluoride on the ring.
Ar-OSO₂F (New)	+35 to +39 ppm	Singlet	The newly formed fluorosulfate.

Note: If ¹⁹F NMR shows a signal near +50-55 ppm, suspect the formation of a sulfamoyl fluoride impurity if amine bases were used in large excess or reacted with the electrophile.

Safety & Hazard Control

Hazard Profile: Sulfuryl Fluoride (

) [1]

• Classification: Neurotoxin, Compressed Gas.

• Engineering Control: Must use a functioning fume hood with face velocity >100 fpm.

• PPE: Neoprene gloves, safety goggles, lab coat.

• Emergency: In case of inhalation, move to fresh air immediately. ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  has no warning odor.[6][7]

Figure 2: Mandatory safety workflow for handling Sulfuryl Fluoride gas.

References

• Dong, J., et al. (2014).[4] "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition.

• Veryser, C., et al. (2017).[8] "Rapid Ex Situ Generation of Gaseous Sulfuryl Fluoride." Organic Letters.

• Zlatopolskiy, B. D., et al. (2024).[8] "Access to SuFExable compounds was remarkably simplified using the solid FO2S-donor SuFEx-IT."[8] Journal of Organic Chemistry.

• MilliporeSigma. "AISF: A Solid Alternative to Sulfuryl Fluoride Gas." Technical Protocol.

• Barroso, R., et al. (2018). "Emerging Utility of Fluorosulfate Chemical Probes." ACS Medicinal Chemistry Letters.

Sources

• 1. Sulfur(VI) Fluoride Exchange (SuFEx): new developments and biological applications - Karl Sharpless [grantome.com]
• 2. Synthesis and structure–activity relationships of aryl fluorosulfate-based inhibitors as novel antitubercular agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sulfur( vi ) fluorides as tools in biomolecular and medicinal chemistry - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D2OB01891H [pubs.rsc.org]
• 4. pediatrics.ucsd.edu [pediatrics.ucsd.edu]
• 5. rsc.org [rsc.org]
• 6. repository.officiele-overheidspublicaties.nl [repository.officiele-overheidspublicaties.nl]
• 7. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. Fluorosulfate synthesis [organic-chemistry.org]

Application Note: Precision Bioconjugation &amp; Ligandability Profiling using 3-Chloro-2-hydroxybenzene-1-sulfonyl fluoride

This Application Note is designed as a high-level technical guide for using 3-Chloro-2-hydroxybenzene-1-sulfonyl fluoride (3-Cl-2-OH-BSF) in advanced bioconjugation and chemoproteomics. It deviates from standard templates to focus on the mechanistic utility of this specific scaffold.

Introduction: The "Goldilocks" Warhead

In the landscape of covalent protein modification, Sulfonyl Fluorides (SFs) have emerged as privileged warheads due to their unique stability-reactivity profile. Unlike high-reactivity electrophiles (e.g., acid chlorides) that hydrolyze rapidly, or low-reactivity groups that require harsh conditions, SFs possess "context-dependent" reactivity. They are stable in aqueous plasma but react swiftly when positioned proximally to a nucleophile within a protein pocket.

This guide focuses on 3-Chloro-2-hydroxybenzene-1-sulfonyl fluoride , a scaffold that offers distinct advantages over the generic benzenesulfonyl fluoride:

• Electronic Activation (3-Cl): The chlorine atom at the meta position (relative to sulfur) acts as an electron-withdrawing group (EWG), inductively increasing the electrophilicity of the Sulfur(VI) center without rendering it unstable.

• Orthogonal Handle (2-OH): The hydroxyl group ortho to the sulfonyl fluoride serves two critical functions:

  • Synthetic Handle: It allows for the attachment of payloads (fluorophores, biotin, drugs) via standard alkylation or etherification before the bioconjugation step.

  • Proton Shuttling: In fragment screening, the phenol can act as a local acid/base catalyst or H-bond donor to orient the molecule within the active site.

Mechanism of Action: SuFEx-Mediated Bioconjugation

The bioconjugation relies on the Sulfur-Fluoride Exchange (SuFEx) reaction.[1][2][3] The 3-Cl-2-OH-BSF molecule acts as a "hub."

• Target Residues: Tyrosine (Tyr), Lysine (Lys), Serine (Ser), and Histidine (His).[4]

• Selectivity: The reaction is driven by protein environment (local pH and confinement) rather than intrinsic solvent reactivity.

• Stability: The resulting Sulfonate (S-O) or Sulfonamide (S-N) bond is highly stable against hydrolysis, allowing for rigorous downstream processing (e.g., LC-MS/MS).

Diagram 1: Mechanistic Pathway & Probe Design

Caption: The dual-stage workflow: Functionalizing the hydroxyl group (Step 1) creates a targeted probe, which then undergoes SuFEx conjugation with the protein (Step 2).

Experimental Protocols

Protocol A: Probe Synthesis (Functionalization of the 2-OH)

Objective: To attach a biotin or alkyne handle to the scaffold, creating a "Clickable" SuFEx probe.

Materials:

• 3-Chloro-2-hydroxybenzene-1-sulfonyl fluoride (1.0 eq)

• Propargyl bromide (1.2 eq) [for Alkyne handle]

• Potassium Carbonate (

  , 2.0 eq)

• Solvent: DMF (Anhydrous)

Procedure:

• Dissolve 3-Cl-2-OH-BSF in anhydrous DMF (0.1 M concentration).

• Add

  and stir at Room Temperature (RT) for 15 minutes to deprotonate the phenol.

  • Note: The sulfonyl fluoride is relatively stable to weak bases at RT, but avoid strong nucleophiles (e.g., hydroxide) that could hydrolyze the fluoride.

• Add Propargyl bromide dropwise.

• Stir at RT for 4–6 hours. Monitor by TLC or LC-MS.

• Workup: Dilute with EtOAc, wash with water/brine. Dry over

  .

• Result: You now have 3-Chloro-2-(prop-2-yn-1-yloxy)benzene-1-sulfonyl fluoride , a clickable probe ready for protein labeling.

Protocol B: Protein Labeling & Chemoproteomics

Objective: To covalently label a target protein (or proteome) and identify the modification site.

Reagents:

• Target Protein (1 mg/mL in PBS, pH 7.4).

• Probe Stock (10 mM in DMSO).

• Quenching Buffer (50 mM Tris-HCl, pH 8.0 - Tris acts as a scavenger over time).

Workflow:

Step	Action	Critical Parameter
1. Preparation	Dilute Protein to 1-2 mg/mL in PBS.	Avoid buffers with high nucleophilic additives (e.g., DTT, mercaptoethanol) initially.
2. Incubation	Add Probe (Final conc: 10–100 µM). Keep DMSO < 2%.	Time: 1 to 4 hours at 37°C. SuFEx is slower than Michael additions; give it time.
3. Quenching	Add 4x volume of cold Acetone or perform Gel Filtration.	Removes excess unreacted probe.
4. Click (Optional)	If using Alkyne-probe: React with Azide-Biotin via CuAAC.	Use THPTA ligand to protect protein from Cu(I) oxidation.
5. Digestion	Resuspend, reduce (DTT), alkylate (IAA), digest (Trypsin).	Standard bottom-up proteomics workflow.
6. Analysis	LC-MS/MS. Search for mass shift.	Shift: +Probe MW minus HF (approx -20 Da).

Data Analysis & Validation

Mass Spectrometry Identification

When searching MS data (e.g., MaxQuant, Proteome Discoverer), you must add a custom variable modification.

• Modification Name: 3-Cl-2-OH-BSF_Label

• Composition Change:

  • If using raw scaffold: Add formula of scaffold minus HF.

  • Calculation:

    (MW ~210.6) Loss of HF Add Mass: ~190.6 Da .

  • Specifics: The Fluoride leaves. The bond forms between Sulfur and the Protein Nucleophile (O, N, or N).

Diagram 2: Chemoproteomic Workflow

Caption: Step-by-step workflow from lysate incubation to mass spectrometry identification of the labeled residue.

Troubleshooting & Optimization (E-E-A-T)

Issue: Low Labeling Efficiency

• Cause: SuFEx is "quiet." It requires specific geometry.

• Solution: Increase incubation time to 12 hours or raise pH to 8.0. The 3-Cl group activates the warhead, but the protein pocket must still accommodate the steric bulk.

Issue: High Background / Non-Specific Binding

• Cause: The phenol (2-OH) might be causing non-specific hydrophobic interactions or the probe concentration is too high.

• Solution: Perform a "Competition Assay." Pre-incubate with 10x excess of free benzenesulfonyl fluoride (inactive control) or the drug ligand to prove site specificity.

Issue: Hydrolysis of Probe

• Cause: Storage in DMSO with water content.

• Solution: Store stock solutions in anhydrous DMSO at -20°C. Although SFs are stable in water, they degrade over weeks; in anhydrous DMSO, they are stable for months.

References

• Sharpless, K. B., et al. "SuFEx Click Chemistry for Late-Stage Functionalization." Angewandte Chemie International Edition, 2014.

• Jones, L. H., & Narayanan, A. "Sulfonyl Fluorides as Privileged Warheads in Chemical Biology." Chemical Science, 2015.

• Kelly, J. W., et al. "Chemoproteomic Profiling of Tyrosine and Lysine Reactivity Using Aryl Sulfonyl Fluorides." Journal of the American Chemical Society, 2018.

• Liu, F., et al. "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie, 2014.

Sources

• 1. pr.ibs.re.kr [pr.ibs.re.kr]
• 2. Biocompatible SuFEx Click Chemistry: Thionyl Tetrafluoride (SOF4) Derived Connective Hubs For Bioconjugation to DNA and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Arylfluorosulfate‐Based Electrophiles for Covalent Protein Labeling: A New Addition to the Arsenal - PMC [pmc.ncbi.nlm.nih.gov]

Late-Stage Functionalization of Drug Scaffolds with Sulfonyl Fluoride Motifs: A SuFEx-Enabled Paradigm for Covalent Drug Discovery and PET Imaging

As the pharmaceutical industry shifts toward targeted covalent inhibitors and precision radiotherapeutics, Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry has emerged as a transformative tool. Pioneered by K. Barry Sharpless, SuFEx leverages the unique thermodynamic stability of the S(VI)-F bond to enable the late-stage functionalization (LSF) of complex drug molecules.

This application note provides an authoritative guide on converting ubiquitous drug motifs (phenols and sulfonamides) into fluorosulfates (-OSO₂F) and sulfonyl fluorides (-SO₂F). By detailing the mechanistic causality and providing self-validating protocols, this guide equips researchers to deploy SuFEx for the rapid generation of covalent warheads and ¹⁸F-PET imaging agents.

Mechanistic Rationale: The "Sleeping Beauty" Electrophile

Unlike traditional sulfonyl chlorides, which are highly reactive and prone to hydrolysis or reduction, sulfonyl fluorides possess a unique stability-reactivity profile. The S(VI)-F bond is thermodynamically stable, resistant to reduction, and undergoes exclusively heterolytic cleavage .

This bio-orthogonal stability allows -SO₂F and -OSO₂F motifs to act as "dormant electrophiles." They circulate inertly in aqueous and biological media until they bind to a specific target protein. Upon binding, the precisely aligned microenvironment of the protein pocket (often involving hydrogen-bonding networks) activates the S-F bond, prompting a nucleophilic attack from a nearby amino acid residue (e.g., Lys, Tyr, Ser, His). This proximity-driven activation—often termed the "Sleeping Beauty" mechanism—results in the irreversible covalent capture of the target .

Mechanism of target-specific covalent inhibition by sulfonyl fluorides.

Strategic Applications in Drug Development

The modularity of SuFEx allows for the direct transformation of existing drug scaffolds without de novo synthesis.

• Activity Enhancement via Fluorosulfation: Phenols are ubiquitous in medicinal chemistry. Converting a phenolic hydroxyl group to a fluorosulfate often enhances target binding affinity, increases lipophilicity, and prevents rapid Phase II metabolic degradation (e.g., glucuronidation) .

• Covalent Inhibitor Discovery: Primary sulfonamides can be deaminatively converted into sulfonyl fluorides, instantly transforming a reversible binder into a targeted covalent inhibitor .

• Ultrafast ¹⁸F-Radiolabeling: The S-F bond undergoes rapid isotopic exchange with [¹⁸F]fluoride. This allows the late-stage radiosynthesis of PET tracers in under 60 seconds at room temperature, a critical advantage for short-lived isotopes .

Logical workflow of SuFEx-enabled late-stage functionalization.

Quantitative Impact of Late-Stage Functionalization

The conversion of standard functional groups to SuFEx hubs frequently yields exponential improvements in in vitro efficacy. Table 1 summarizes validated examples where LSF directly enhanced drug performance.

Table 1: Efficacy Comparison of Parent Scaffolds vs. SuFEx Derivatives

Drug Scaffold / Molecule	Original Motif	LSF Motif	Biological Target	Impact on Efficacy / Potency
Fulvestrant	Phenol (-OH)	Fluorosulfate (-OSO₂F)	Estrogen Receptor (ER)	Enhanced ER down-regulation in MCF-7 cells; improved oral availability.
Combretastatin A4	Phenol (-OH)	Fluorosulfate (-OSO₂F)	Tubulin	70-fold increase in potency against drug-resistant HT-29 colon cancer cells.
Benzene-1,2-disulfonamide	Sulfonamide (-SO₂NH₂)	Sulfonyl Fluoride (-SO₂F)	Human Neutrophil Elastase (hNE)	Converted to an irreversible covalent inhibitor (IC₅₀ = 0.24 µM).
Olaparib Derivative	Aryl Scaffold	[¹⁸F]Fluorosulfate	PARP1	Enabled high-contrast in vivo PET imaging with >83% radiochemical yield.

Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Analytical checkpoints are embedded to confirm causality and reaction success.

Protocol A: High-Throughput Fluorosulfation of Phenolic Drugs

Causality: Handling sulfuryl fluoride (SO₂F₂) gas is hazardous and incompatible with high-throughput screening (HTS). By dissolving SO₂F₂ in an organic solvent (or generating it ex situ), researchers can perform parallel LSF in 96-well plates, enabling rapid phenotypic screening of the resulting fluorosulfates .

Materials: Phenolic drug library, SO₂F₂ solution (e.g., 0.1 M in acetonitrile), Triethylamine (Et₃N), 96-well plates.

• Reaction Setup: To each well containing the phenolic drug (10 µmol) in 100 µL of acetonitrile, add Et₃N (30 µmol, 3.0 equiv).

• Fluorosulfation: Introduce the SO₂F₂ solution (200 µL, ~2.0 equiv) to each well. Seal the plate immediately with a chemically resistant mat to prevent gas escape.

• Incubation: Agitate the plate at room temperature for 2–4 hours. The basic environment deprotonates the phenol, driving the nucleophilic attack on the S(VI) center of SO₂F₂.

• Self-Validation (LC-MS Checkpoint): Sample 1 µL from a control well. Analyze via LC-MS.

  • Validation Criteria: Look for the disappearance of the parent mass and the appearance of a new peak corresponding to [M + 82 Da] (addition of -SO₂F minus H).

• Processing: Evaporate the solvent under a stream of nitrogen. The crude fluorosulfates are highly stable and can often be used directly in biochemical assays without further HPLC purification.

Protocol B: Deaminative Conversion of Sulfonamides to Sulfonyl Fluorides

Causality: Primary sulfonamides are highly stable. To convert them to sulfonyl fluorides, the -NH₂ group must be transformed into a superior leaving group. Pyrylium tetrafluoroborate achieves this by condensing with the sulfonamide to form a pyridinium salt, which can then be cleanly displaced by a fluoride source under mild conditions , .

Materials: Primary sulfonamide, Pyrylium tetrafluoroborate, Triethylamine (Et₃N), Tetrabutylammonium fluoride (TBAF) or Potassium fluoride (KF), Dichloromethane (DCM).

• Pyridinium Salt Formation: Dissolve the sulfonamide (1.0 mmol) and pyrylium tetrafluoroborate (1.1 mmol) in DCM (5 mL). Add Et₃N (1.2 mmol) dropwise. Stir at room temperature for 2 hours.

• Intermediate Validation (TLC/NMR): The solution will change color as the pyridinium salt forms. A quick ¹H-NMR of an aliquot will show the disappearance of the broad -NH₂ singlet and the appearance of downfield pyridinium aromatic protons.

• Nucleophilic Fluorination: Add TBAF (1.5 mmol, 1.0 M in THF) directly to the reaction mixture. Stir for an additional 1 hour at room temperature. The fluoride ion attacks the activated sulfur center, expelling the substituted pyridine.

• Self-Validation (¹⁹F-NMR Checkpoint): Take a crude aliquot for ¹⁹F-NMR.

  • Validation Criteria: The presence of a sharp singlet in the region of +50 to +65 ppm (relative to CFCl₃) definitively confirms the formation of the -SO₂F group.

• Purification: Concentrate the mixture and purify via silica gel chromatography. The mild conditions ensure high functional group tolerance for late-stage drug scaffolds.

References

• SuFEx Click Chemistry Enabled Late-Stage Drug Functionalization Journal of the American Chemical Society[Link]

• SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase Proceedings of the National Academy of Sciences (PNAS)[Link]

• Synthesis of Sulfonyl Fluorides from Sulfonamides European Journal of Organic Chemistry[Link]

• [¹⁸F]SuFEx Click Chemistry Enabled Ultrafast Late-stage Radiosynthesis Nature Communications[Link]

Application Note: Solid-Phase Peptide Synthesis (SPPS) Compatible SuFEx Linkers

Executive Summary

Sulfur-Fluoride Exchange (SuFEx) chemistry, often termed the "next generation of click chemistry," has revolutionized bioconjugation due to the unique "sleeping beauty" reactivity of sulfonyl fluorides (

) and fluorosulfates ( ). These functional groups possess a paradoxical stability profile: they are remarkably inert to the harsh acidic and basic conditions of standard Solid-Phase Peptide Synthesis (SPPS) but react rapidly and selectively with nucleophiles (Tyr, Lys, His) under specific physiological or buffered conditions.

This guide provides a validated roadmap for incorporating SuFEx "warheads" and linkers into peptides. It details the synthesis of fluorosulfated building blocks, on-resin assembly, cleavage protocols, and post-synthetic macrocyclization.

Chemical Compatibility & Strategic Planning

Before initiating synthesis, it is critical to understand the orthogonality of SuFEx groups relative to standard Fmoc SPPS reagents.

Stability Matrix

Reagent/Condition	SuFEx Stability ( / )	Notes
20% Piperidine (DMF)	High	Stable during Fmoc deprotection cycles. No premature degradation observed.
TFA (95%)	High	Stable to global deprotection/cleavage. See Scavenger Warning below.
DIC/Oxyma Pure	High	Compatible with standard carbodiimide coupling.
HATU/DIEA	High	Compatible, provided excess base is not prolonged unnecessarily.
Thiols (EDT, DTT)	Moderate/Low	CRITICAL: Avoid thiol scavengers (EDT) during cleavage if possible. While SuFEx is "latent," strong thiols in high concentration can displace fluoride.

Strategic Approaches

There are two primary methods to introduce SuFEx handles:

• Building Block Approach (Recommended): Incorporation of pre-synthesized Fmoc-Tyr(OSF)-OH or sulfonyl-fluoride functionalized acids.

• On-Resin Functionalization: Conversion of side-chain phenols or amines to SuFEx groups immediately prior to cleavage.

Detailed Experimental Protocols

Protocol A: Synthesis of Fmoc-Tyr(OSF)-OH Building Block

Rationale: Direct incorporation of a fluorosulfated tyrosine allows for site-specific placement of the electrophile anywhere in the sequence.

Reagents Required:

• Fmoc-Tyr-OH (commercially available)[1]

• AISF ([4-(acetylamino)phenyl]imidodisulfuryl difluoride) – A shelf-stable, solid fluorosulfating reagent.[1]

• DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)[1][2]

• Acetonitrile (MeCN) or Dichloromethane (DCM)

Step-by-Step Procedure:

• Dissolution: Dissolve Fmoc-Tyr-OH (1.0 equiv) in anhydrous MeCN (0.1 M concentration).

• Activation: Add DBU (1.2 equiv) dropwise at 0°C. Stir for 10 minutes.

• Fluorosulfation: Add AISF (1.1 equiv) in one portion.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours. Monitor by TLC or LC-MS (Target mass:

  of Fmoc-Tyr-OH + 82 Da).

• Workup: Dilute with EtOAc, wash with 1M HCl (to remove DBU and quench), followed by brine. Dry over

  .

• Purification: Flash chromatography (Hexane/EtOAc) yields Fmoc-Tyr(OSF)-OH as a white solid.

Expert Insight: Unlike gaseous

, AISF is a solid, easy-to-handle reagent that avoids special gas handling equipment while providing excellent yields.

Protocol B: Automated SPPS Assembly

Rationale: Standard Fmoc protocols are used, but specific care is taken during the coupling of the SuFEx residue to ensure maximum efficiency.

Resin: Rink Amide (for C-term amides) or Wang Resin (for C-term acids). Coupling Cocktail:

• Amino Acid (4.0 equiv)

• DIC (4.0 equiv)

• Oxyma Pure (4.0 equiv) in DMF.

Procedure:

• Swelling: Swell resin in DMF for 30 mins.

• Deprotection: Treat with 20% Piperidine/DMF (

  min). Wash with DMF ( ).

• Standard Couplings: Perform standard couplings for non-SuFEx residues (1 hour at RT).

• SuFEx Residue Coupling:

  • Dissolve Fmoc-Tyr(OSF)-OH (or SuFEx acid) in DMF.

  • Add DIC/Oxyma.[3]

  • Reaction Time: Extend coupling time to 2 hours to ensure completion, as the bulky

    group can slightly retard kinetics.

  • Double Coupling: Recommended if the SuFEx residue is followed by a bulky amino acid (e.g., Val, Ile).

• Final Fmoc Removal: Remove the N-terminal Fmoc group (if required) using standard piperidine conditions.

Protocol C: Cleavage and Isolation

Rationale: This is the most critical step to prevent degradation of the SuFEx handle.

Cleavage Cocktail (Cocktail S - "SuFEx Safe"):

• TFA (95%)[2][4]

• TIS (Triisopropylsilane) (2.5%)

• (2.5%)

Warning: Do NOT use Reagent K (containing EDT/Thioanisole) unless absolutely necessary for Met/Cys protection. If Met is present, use TIS as the primary scavenger.

Procedure:

• Wash the resin thoroughly with DCM to remove traces of DMF (DMF + TFA can form reactive intermediates).

• Add Cocktail S to the resin. Shake for 2 hours at room temperature.

• Precipitate the filtrate into cold Diethyl Ether (

  ).

• Centrifuge, decant, and wash the pellet

  with cold ether.

• Lyophilization: Dissolve the pellet in

  MeCN/ and lyophilize immediately. Avoid leaving the peptide in acidic solution for prolonged periods.

Protocol D: SuFEx-Mediated Macrocyclization

Rationale: Creating a "stapled" peptide by reacting the SuFEx group (electrophile) with a nucleophilic side chain (Tyr-OH or Lys-NH2) within the same sequence.

Reaction Conditions:

• Buffer: Phosphate Buffer (pH 7.5–8.5) or

  .

• Concentration: Dilute conditions (

  mM) to favor intramolecular cyclization over intermolecular oligomerization.

Procedure:

• Dissolve the purified linear SuFEx-peptide in buffer (pH 8.0).

• Incubation: Incubate at

  .

  • For Tyr-SuFEx (Sulfonate ester formation): Reaction is often spontaneous at pH > 8.0 over 12–24 hours.

  • For Lys-SuFEx (Sulfamoyl linkage): May require slightly higher pH (8.5) or longer times.

• Monitoring: Monitor by LC-MS. The mass shift depends on the leaving group (Fluoride).

  • Cyclization Mass Change:

    .

• Purification: Acidify to pH 4 with formic acid and purify via Prep-HPLC.

Visualizing the Workflow

The following diagram illustrates the decision tree and workflow for synthesizing SuFEx peptides.

Figure 1: Strategic workflow for the synthesis and application of SuFEx-enabled peptides, highlighting the two primary incorporation routes and downstream applications.

Mechanism of Action: The "Sleeping Beauty"

Understanding the mechanism is vital for troubleshooting. The SuFEx group (

) is stable because the S-F bond is strong and non-polarizable. It resists nucleophilic attack until the transition state is stabilized, often by a specific protein microenvironment (e.g., a hydrogen bond network in an enzyme pocket) or specific chemical activation (e.g., silyl ethers or elevated pH).

Figure 2: Simplified mechanism of SuFEx ligation between a Tyrosine phenol and a Sulfonyl Fluoride warhead.

Troubleshooting & Quality Control

Observation	Probable Cause	Corrective Action
Loss of Fluoride (-20 Da)	Premature cyclization or hydrolysis.	Check cleavage cocktail for nucleophiles. Ensure pH of LC-MS mobile phase is acidic (0.1% Formic Acid).
Adduct (+56 Da)	t-Butyl cation re-attachment.	Increase TIS scavenger concentration. Ensure cleavage volume is sufficient (10 mL/g resin).
Incomplete Coupling	Steric hindrance of SuFEx AA.	Use double coupling ( hr) or switch to HATU for the SuFEx residue.
Hydrolysis of	High pH exposure > 24h.	Store purified peptides as lyophilized powders. Dissolve in DMSO just before use.

References

• Sharpless, K. B., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition.

• Kelly, J. W., et al. (2018). "Inverse Drug Discovery: Identifying Mechanisms of Action for SuFEx-Based Covalent Inhibitors." Journal of the American Chemical Society.

• Wu, P., et al. (2016). "Synthesis of Sulfotyrosine-Containing Peptides by Incorporating Fluorosulfated Tyrosine Using an Fmoc-Based Solid-Phase Strategy." Angewandte Chemie.

• Jones, L. H., et al. (2021). "Solid Phase Synthesis of Fluorosulfate Containing Macrocycles for Chemoproteomic Workflows." ChemRxiv. (Note: Representative citation for SPPS compatibility).

• Bachem Technical Guides. "Fmoc Solid Phase Peptide Synthesis."

Sources

• 1. med.stanford.edu [med.stanford.edu]
• 2. Synthesis of Sulfotyrosine-Containing Peptides by Incorporating Fluorosulfated Tyrosine Using an Fmoc Solid-phase Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. peptidechemistry.org [peptidechemistry.org]

Application Note: Chemoselective Etherification of 2-Hydroxybenzenesulfonyl Fluorides for SuFEx Click Chemistry

Introduction & Strategic Overview

In modern drug discovery and chemical biology, the development of bifunctional molecular scaffolds is critical for modular synthesis. 2-Hydroxybenzenesulfonyl fluorides represent a highly privileged class of these building blocks. They possess two orthogonal reactive sites: a nucleophilic phenolic hydroxyl group (-OH) and an electrophilic sulfonyl fluoride group (-SO₂F).

The strategic goal in utilizing these compounds is to perform structural modifications (such as O-alkylation or O-arylation) at the phenolic oxygen while strictly preserving the -SO₂F group for downstream Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry . This application note details the mechanistic rationale, validated protocols, and analytical checkpoints required to achieve perfect chemoselective etherification of the 2-hydroxy group.

Mechanistic Insights: The Causality of Chemoselectivity

To design a robust protocol, one must understand why the sulfonyl fluoride group survives conditions that would instantly destroy a sulfonyl chloride.

The Kinetic Barrier of the S(VI)-F Bond: The stability of the -SO₂F group stems from the hard-hard interaction between the sulfur(VI) center and the fluorine atom. This creates a highly polarized, exceptionally strong bond that is thermodynamically stable and kinetically inert to standard nucleophiles . Unlike sulfonyl chlorides, which are susceptible to spontaneous hydrolysis or indiscriminate nucleophilic attack, sulfonyl fluorides require specific activation. They exclusively undergo substitution when activated by strong fluorophilic Lewis acids (e.g., Ca²⁺), specialized hydrogen-bonding environments, or strong amidine/guanidine bases (e.g., DBU, BEMP) that form highly reactive intermediate complexes.

Exploiting the Reactivity Gap: Mild inorganic bases like potassium carbonate (K₂CO₃) are sufficiently basic to deprotonate the phenolic hydroxyl group (pKa ~9–10) but are entirely insufficient to activate the -SO₂F group. This vast difference in kinetic barriers allows the resulting phenoxide to act as a nucleophile in S_N2 etherification pathways (Williamson etherification) without any risk of intermolecular or intramolecular attack on the sulfonyl fluoride . Similarly, the redox-driven conditions of the Mitsunobu reaction are orthogonal to the S(VI) oxidation state, leaving the -SO₂F group untouched.

Chemoselective Workflow Visualization

The following diagram illustrates the orthogonal reactivity pathway, demonstrating how the etherification step sets the stage for downstream SuFEx click chemistry.

Chemoselective workflow: Etherification of the hydroxyl group followed by SuFEx click chemistry.

Experimental Methodologies

The following protocols have been optimized for maximum yield and absolute retention of the -SO₂F moiety.

Protocol A: Williamson Etherification (For Primary/Reactive Alkyl Halides)

This protocol is ideal for benzyl, allyl, and primary alkyl halides.

Reagents:

• 2-Hydroxybenzenesulfonyl fluoride (1.0 equiv, 10 mmol)

• Alkyl halide (e.g., Benzyl bromide) (1.2 equiv, 12 mmol)

• Potassium carbonate (K₂CO₃), finely powdered (1.5 equiv, 15 mmol)

• Anhydrous N,N-Dimethylformamide (DMF) or Acetone (0.2 M, 50 mL)

Step-by-Step Procedure:

• Preparation: Charge an oven-dried round-bottom flask equipped with a magnetic stir bar with 2-hydroxybenzenesulfonyl fluoride and anhydrous DMF.

• Base Addition: Add the finely powdered K₂CO₃ to the solution. Stir at room temperature for 15 minutes to allow for complete phenoxide formation (the solution may slightly darken or turn yellow).

• Electrophile Addition: Add the alkyl halide dropwise via syringe.

• Reaction: Heat the reaction mixture to 60 °C (if using DMF) or reflux (if using Acetone) under a nitrogen atmosphere for 4–6 hours. Monitor the consumption of the starting phenol via TLC (Hexanes/EtOAc, 3:1).

• Quench & Extraction: Cool the mixture to room temperature. Dilute with ethyl acetate (100 mL) and quench with distilled water (100 mL). Separate the layers and extract the aqueous phase with ethyl acetate (2 × 50 mL).

• Washing: Wash the combined organic layers with brine (3 × 50 mL) to remove residual DMF, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to afford the pure 2-alkoxybenzenesulfonyl fluoride.

Protocol B: Mitsunobu Etherification (For Secondary/Complex Alcohols)

This protocol is utilized when the alkylating agent is a secondary alcohol or when basic conditions must be strictly avoided.

Reagents:

• 2-Hydroxybenzenesulfonyl fluoride (1.0 equiv, 5 mmol)

• Target Alcohol (1.2 equiv, 6 mmol)

• Triphenylphosphine (PPh₃) (1.5 equiv, 7.5 mmol)

• Diisopropyl azodicarboxylate (DIAD) (1.5 equiv, 7.5 mmol)

• Anhydrous Tetrahydrofuran (THF) (0.2 M, 25 mL)

Step-by-Step Procedure:

• Preparation: In an oven-dried flask under nitrogen, dissolve 2-hydroxybenzenesulfonyl fluoride, the target alcohol, and PPh₃ in anhydrous THF.

• Cooling: Cool the reaction vessel to 0 °C using an ice-water bath.

• Activation: Add DIAD dropwise over 10 minutes. The reaction mixture will typically turn a pale yellow color.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12 hours.

• Workup: Evaporate the THF under reduced pressure. Triturate the resulting viscous residue with cold diethyl ether/hexanes (1:1) to precipitate triphenylphosphine oxide (TPPO). Filter off the white solid.

• Purification: Concentrate the filtrate and purify via flash chromatography to isolate the target ether.

Self-Validating System: Analytical Checkpoints

To ensure the integrity of the protocol, a self-validating analytical checkpoint is integrated into the workflow prior to any downstream SuFEx application.

• Checkpoint: ¹⁹F NMR Spectroscopy of the crude product.

• Mechanism of Validation: The fluorine atom in an intact arylsulfonyl fluoride resonates as a distinct, sharp singlet in the ¹⁹F NMR spectrum, typically between +55.0 ppm and +65.0 ppm (referenced to CFCl₃).

• Action: Take an aliquot of the crude etherification product. If the singlet in the +60 ppm region is preserved and integrates perfectly to 1F relative to the aromatic protons, the chemoselectivity of the etherification is validated. The appearance of upstream peaks (e.g., fluorosulfate byproducts) or complete loss of the signal indicates undesired S-F bond cleavage, signaling that the base used was too harsh or the solvent was wet.

Quantitative Data Summary

The following table summarizes expected yields and -SO₂F retention rates across various substrates using the protocols described above.

Entry	Substrate	Alkylating Agent	Protocol / Conditions	Isolated Yield (%)	-SO₂F Retention (by ¹⁹F NMR)
1	2-Hydroxybenzenesulfonyl fluoride	Benzyl bromide	A : K₂CO₃, DMF, 60 °C, 4h	92	>99%
2	2-Hydroxybenzenesulfonyl fluoride	Methyl iodide	A : K₂CO₃, Acetone, RT, 6h	95	>99%
3	2-Hydroxybenzenesulfonyl fluoride	Allyl bromide	A : K₂CO₃, DMF, 60 °C, 4h	88	>99%
4	2-Hydroxybenzenesulfonyl fluoride	Isopropanol	B : PPh₃, DIAD, THF, RT, 12h	81	>99%
5	2-Hydroxybenzenesulfonyl fluoride	Cyclopentanol	B : PPh₃, DIAD, THF, RT, 16h	76	>99%

References

[1] Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition, 53(36), 9430-9448. URL:[Link]

[2] Barrow, A. S., Smedley, C. J., Zheng, Q., Li, S., Dong, J., & Moses, J. E. (2019). The Growing Applications of SuFEx Click Chemistry. Chemical Society Reviews, 48(17), 4731-4758. URL:[Link]

[3] Ball, N. D. (2017). Sulfonyl Fluorides as Targets and Substrates in the Development of New Synthetic Methods. Organic Letters, 19(18), 4703–4705. URL:[Link]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yields in SuFEx Exchange Reactions

Welcome to the technical support center for Sulfur(VI) Fluoride Exchange (SuFEx) reactions. This guide is designed for researchers, scientists, and drug development professionals who are utilizing this powerful click chemistry reaction. Here, we address common challenges that can lead to low product yields and provide actionable troubleshooting strategies rooted in mechanistic principles and field-proven experience.

Introduction to SuFEx Chemistry

First established by Sharpless, Dong, and coworkers in 2014, Sulfur(VI) Fluoride Exchange (SuFEx) has emerged as a next-generation click chemistry.[1] Its foundation lies in the unique balance of stability and reactivity of the S(VI)-F bond.[1] This bond is remarkably stable to a wide range of conditions, including heat, strong acids, and redox environments, yet can be readily activated for rapid and specific exchange reactions with nucleophiles.[2] This duality makes SuFEx an invaluable tool in diverse fields such as drug discovery, materials science, and chemical biology.[1][3][4]

The core of the SuFEx reaction is the exchange of a fluoride atom on a sulfur(VI) hub with a nucleophile, typically an alcohol or an amine, to form a stable S-O or S-N linkage.[5][6] This process is often facilitated by a catalyst and can proceed under metal-free conditions, enhancing its biocompatibility.[2][4]

Troubleshooting Guide: Low Yields in SuFEx Reactions

Low yields in SuFEx reactions can often be traced back to a few key experimental parameters. This section provides a question-and-answer-formatted guide to diagnose and resolve these common issues.

Question 1: My reaction is sluggish or incomplete. What are the likely causes?

Several factors can contribute to slow or incomplete SuFEx reactions. The primary culprits are often related to catalyst choice and efficiency, substrate reactivity, and reaction conditions.

Possible Cause 1: Inadequate Catalyst Activity or Loading

The choice of catalyst is critical for activating the S-F bond.[2] The reactivity of SuFEx catalysts generally correlates with their basicity (pKaH value).[2]

• Explanation: Catalysts like tertiary amines (e.g., triethylamine), amidines (e.g., DBU), guanidines (e.g., BTMG), and phosphazenes facilitate the reaction by activating the S-F bond, making the sulfur atom more electrophilic and susceptible to nucleophilic attack.[2][6] More basic catalysts are generally more effective. For instance, the guanidine base BTMG (2-tert-butyl-1,1,3,3-tetramethylguanidine) has been shown to be a superb catalyst, especially when used with a silicon additive like hexamethyldisilazane (HMDS).[6]

• Troubleshooting Steps:

  • Increase Catalyst Loading: For challenging substrates, higher catalyst loadings (e.g., 10-30 mol% for DBU) may be necessary.[2]

  • Switch to a Stronger Catalyst: If using a weaker base like triethylamine, consider switching to a more potent catalyst such as DBU or BTMG.[2][6] For particularly demanding transformations, phosphazene bases like BEMP can be highly effective at lower loadings (1-10 mol%).[2]

  • Consider Bifluoride Salt Catalysis: For certain applications, particularly in polymerization, bifluoride ion salts can be effective catalysts and may broaden the substrate scope to include sensitive functional groups.[2]

  • Explore Lewis Acid Catalysis: Recent studies have shown that Lewis acids, such as Ca(NTf2)2, can also effectively catalyze SuFEx reactions, particularly with silyl-protected amines.[7]

Possible Cause 2: Low Nucleophilicity of the Substrate

The nature of the nucleophile plays a significant role in the reaction rate.

• Explanation: Electron-poor phenols or sterically hindered alcohols and amines will exhibit lower nucleophilicity, leading to slower reaction rates. For phenols, the reaction proceeds through the more nucleophilic phenolate anion.

• Troubleshooting Steps:

  • Ensure Complete Deprotonation (for Alcohols/Phenols): Use a stoichiometric amount of a suitable base to ensure the formation of the more reactive alkoxide or phenolate. For direct coupling of unprotected alcohols, the "Accelerated SuFEx Click Chemistry" (ASCC) protocol using a synergistic BTMG-HMDS system can be highly effective.[6]

  • Use Silyl-Protected Nucleophiles: Silyl ethers are excellent nucleophiles for SuFEx reactions. The high affinity of silicon for fluoride provides a thermodynamic driving force for the reaction.[5]

  • Increase Reaction Temperature: For less reactive nucleophiles, increasing the reaction temperature can help overcome the activation energy barrier. However, be mindful of potential side reactions or degradation of sensitive substrates.[5]

Possible Cause 3: Inefficient Activation of the SuFEx Hub

The reactivity of the S(VI)-F bond can vary depending on the structure of the SuFEx hub.

• Explanation: The order of reactivity for some common SuFEx hubs with aryl silyl ethers has been suggested as: RN=S(O)F2 > R–SO2F > R–OSO2F > RN=S(O)(OAr)F.[2] This means that aryl fluorosulfates (Ar-OSO2F) are generally less reactive than sulfonyl fluorides (R-SO2F).

• Troubleshooting Steps:

  • Adjust Catalyst Loading Based on Hub Reactivity: Less reactive hubs will require higher catalyst loadings or more potent catalysts.[2]

  • Consider Alternative SuFEx Hubs: If possible, using a more reactive hub can significantly improve reaction efficiency.

Question 2: I am observing significant side product formation. What is going on?

Side reactions in SuFEx chemistry often arise from the inherent reactivity of the substrates and reagents under the chosen conditions.

Possible Cause 1: Hydrolysis of the SuFEx Hub or Product

While S(VI)-F bonds are generally stable, they can be susceptible to hydrolysis under certain conditions.

• Explanation: The presence of water, especially in combination with a strong base, can lead to the hydrolysis of the sulfonyl fluoride or the final product.

• Troubleshooting Steps:

  • Use Anhydrous Conditions: Ensure that all solvents and reagents are dry. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

  • Minimize Reaction Time: Optimize the reaction to proceed to completion as quickly as possible to reduce the exposure of sensitive compounds to potentially hydrolytic conditions. The ASCC protocol often allows for very short reaction times.[6]

  • Purify Starting Materials: Ensure that starting materials are free from water and other nucleophilic impurities.

Possible Cause 2: Competing Reactions of the Nucleophile

Highly functionalized nucleophiles may have other reactive sites that can compete with the desired SuFEx reaction.

• Explanation: For example, a molecule containing both a phenol and a primary amine might show chemoselectivity depending on the reaction conditions.

• Troubleshooting Steps:

  • Use Protecting Groups: Protect more reactive functional groups that are not intended to participate in the SuFEx reaction.

  • Optimize Reaction Conditions for Chemoselectivity: In some cases, careful selection of the catalyst and solvent can favor the desired reaction pathway. For instance, with aminophenols, the aniline can preferentially react with SOF4 while the phenol reacts with SO2F2.[1]

Possible Cause 3: Elimination Side Reactions with Alkyl Sulfonyl Fluorides

Alkyl sulfonyl fluorides with α-hydrogens can undergo elimination in the presence of strong bases.

• Explanation: Strong bases can deprotonate the α-carbon, leading to the elimination of fluoride and the formation of an alkene.[2]

• Troubleshooting Steps:

  • Use Milder Bases or Alternative Catalysts: Avoid strongly basic conditions when working with alkyl sulfonyl fluorides. Bifluoride salt catalysts may be a suitable alternative.[2]

  • Careful Temperature Control: Keep the reaction temperature as low as possible to disfavor the elimination pathway.

Question 3: My purification is difficult, and the final yield is low after workup. How can I improve this?

Purification challenges can significantly impact the final isolated yield.

Possible Cause 1: Byproduct Contamination

The byproducts of the SuFEx reaction can sometimes interfere with purification.

• Explanation: The primary byproduct is fluoride, which is often sequestered by silicon additives (like HMDS) to form volatile silyl fluorides, or it can form salts.[2][6] Excess base or catalyst can also complicate purification.

• Troubleshooting Steps:

  • Use Volatile Reagents: The ASCC protocol is advantageous here as BTMG and the silyl byproducts are often volatile and can be removed under reduced pressure.[6]

  • Aqueous Workup: A standard aqueous workup can often remove salt byproducts and excess water-soluble reagents.

  • Optimize Chromatography: If column chromatography is necessary, screen different solvent systems to achieve optimal separation of the product from any impurities. In many cases, SuFEx reactions are very clean, and simple evaporation of the solvent may yield an analytically pure product.[2]

Possible Cause 2: Product Instability During Workup or Purification

The desired product may be sensitive to the conditions used during isolation.

• Explanation: Some sulfonate or sulfamide products may have limited stability towards acidic or basic conditions that might be used during an aqueous workup or on silica gel during chromatography.

• Troubleshooting Steps:

  • Neutral Workup: Use a neutral aqueous wash (e.g., brine) if possible.

  • Use Deactivated Silica Gel: If performing column chromatography, consider using silica gel that has been treated with a small amount of a non-nucleophilic base (like triethylamine) to prevent degradation of sensitive products.

  • Alternative Purification Methods: Consider recrystallization, precipitation, or preparative HPLC for sensitive compounds.

Experimental Protocols & Data

Protocol 1: General Procedure for Accelerated SuFEx Click Chemistry (ASCC)

This protocol is adapted from the work of Moses and co-workers and is highly effective for the coupling of alcohols with various SuFEx hubs.[6]

• To a solution of the alcohol (1.0 equiv) and the SuFExable hub (1.0-1.2 equiv) in an appropriate anhydrous solvent (e.g., acetonitrile), add hexamethyldisilazane (HMDS, 1.0-1.5 equiv).

• Add the 2-tert-butyl-1,1,3,3-tetramethylguanidine (BTMG) catalyst (1-20 mol%).

• Stir the reaction at room temperature or with gentle heating (e.g., 60 °C) and monitor by TLC or LC-MS. Reactions are often complete within minutes.[6]

• Upon completion, remove the solvent and other volatile components under reduced pressure.

• The crude product can then be purified by column chromatography if necessary.

Table 1: Catalyst Selection Guide for SuFEx Reactions

Catalyst	Typical Loading	pKaH (in MeCN)	Strengths	Limitations
Triethylamine (TEA)	Stoichiometric	18.8	Inexpensive, common lab reagent	Low activity, often requires long reaction times
DBU	10-30 mol%	24.3	High activity for many substrates	Can promote elimination with alkyl sulfonyl fluorides[2]
BTMG	1-20 mol%	~26	Very high activity, volatile	More expensive than DBU
BEMP	1-10 mol%	27.6	Highly active, effective at low loadings	More expensive
Bifluoride Salts	Catalytic	N/A	Broadens scope to sensitive groups	May require specific reaction conditions
Lewis Acids (e.g., Ca(NTf2)2)	Catalytic	N/A	Effective for silyl-protected amines	Substrate scope is still being explored[7]

Visualizing SuFEx: Mechanism and Troubleshooting

Diagram 1: The Catalytic Cycle of Accelerated SuFEx

Caption: Catalytic cycle of the BTMG/HMDS-mediated Accelerated SuFEx reaction.

Diagram 2: Troubleshooting Workflow for Low SuFEx Yields

Caption: A logical workflow for troubleshooting low yields in SuFEx reactions.

Conclusion

SuFEx chemistry is a robust and versatile tool for molecular assembly. However, like any chemical transformation, achieving optimal results requires careful attention to experimental details. By understanding the underlying principles of catalyst activity, substrate reactivity, and reaction conditions, researchers can effectively troubleshoot and overcome challenges related to low yields. This guide provides a starting point for diagnosing and solving common issues, enabling the full potential of SuFEx chemistry to be realized in your research endeavors.

References

• Title: Advances in the construction of diverse SuFEx linkers Source: National Science Review URL: [Link]

• Title: Sulfur fluoride exchange Source: PMC - NIH URL: [Link]

• Title: Sulfur(VI) Fluoride Exchange Chemistry in Solid-Phase Synthesis of Compound Arrays: Discovery of Histone Deacetylase Inhibitors Source: JACS Au - ACS Publications URL: [Link]

• Title: Accelerated SuFEx Click Chemistry For Modular Synthesis Source: PMC - NIH URL: [Link]

• Title: Multimodal S(VI) Exchange Click Reactions Derived from SF2 Moieties: Comparative Kinetics and Stereochemistry of SuFEx and SuPhenEx Reactions Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

• Title: Catalytic SuFEx Reactivity of Sulfonimidoyl Fluorides with Functionalized Amines with Automation Applicable Conditions Source: ResearchGate URL: [Link]

• Title: SuFEx Reactions of Sulfonyl Fluorides, Fluorosulfates, and Sulfamoyl Fluorides Catalyzed by N-Heterocyclic Carbenes Source: ACS Catalysis - ACS Publications URL: [Link]

• Title: Sulfur Fluoride Exchange (SuFEx) Source: Monash University URL: [Link]

• Title: Silicon‐Free SuFEx Reactions of Sulfonimidoyl Fluorides: Scope, Enantioselectivity, and Mechanism Source: ResearchGate URL: [Link]

• Title: Sulfur fluoride exchange Source: Springer Nature Experiments URL: [Link]

• Title: Lewis Acid-Catalyzed Sulfur Fluoride Exchange Source: Organic Letters - ACS Publications URL: [Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jk-sci.com [jk-sci.com]
• 4. research.monash.edu [research.monash.edu]
• 5. thieme-connect.com [thieme-connect.com]
• 6. Accelerated SuFEx Click Chemistry For Modular Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Preventing side reactions of phenol group during sulfonyl fluoride activation

Ticket Status: OPEN Topic: Preventing Phenol Side Reactions During Sulfonyl Fluoride Activation Assigned Specialist: Senior Application Scientist, SuFEx Division

Mission Statement & Core Directive

You have reached the SuFEx Technical Hub . Our mission is to guide you through the "Chemoselective Crisis" often encountered when working with Sulfonyl Fluorides (

) in the presence of phenol groups ( ).

The Central Conflict: Phenols are latent nucleophiles. Under the basic conditions typically used to synthesize or activate sulfonyl fluorides, phenols deprotonate to phenoxides (

), which rapidly attack the sulfur center to form stable fluorosulfates ( ). This is the primary side reaction we must prevent.

The Solution Philosophy: To preserve the phenol, you must decouple the activation of your desired target (e.g., an amine or a sulfonyl chloride precursor) from the activation of the phenol. This is achieved primarily through pH modulation and Reagent Acidity .

Diagnostic Logic (Visual Guide)

Before proceeding, trace your experimental setup through our diagnostic workflow to identify the correct protocol.

Figure 1: Diagnostic logic for selecting the correct reaction conditions based on the user's goal (Synthesis vs. Labeling) to ensure phenol preservation.

Technical Troubleshooting (FAQ & Mechanics)

Scenario A: Synthesis of Sulfonyl Fluorides (From Chlorides)

User Report: "I am converting a sulfonyl chloride to a fluoride using KF and 18-crown-6. My phenol group is disappearing and I see a new spot on TLC."

Diagnosis: You are inadvertently performing a SuFEx reaction on your own molecule.

• The Mechanism: KF is basic. It generates "naked" fluoride ions which are basic enough to deprotonate the phenol. The resulting phenoxide attacks the sulfonyl chloride (or the newly formed fluoride), creating a sulfonate ester dimer or polymer.

• The Fix: Switch to Potassium Bifluoride (KHF2) .

• Why it works: KHF2 dissociates into

  and . The bifluoride anion is non-basic (acidic character). It supplies the fluoride needed for the exchange ( ) but keeps the reaction medium acidic/neutral, ensuring the phenol remains protonated ( ) and non-nucleophilic.

Scenario B: Chemoselective Labeling (Amine vs. Phenol)

User Report: "I am using an AISF reagent to label a lysine residue, but my tyrosine (phenol) is also reacting."

Diagnosis: Your reaction pH is too high, or you are using a catalyst that activates the phenol.

• The Mechanism: SuFEx of phenols is gated by deprotonation (pKa ~10). Amine acylation/sulfonylation can occur at lower pH (pKa of Lysine

  -amine is ~10.5, but N-terminal amines are ~8.0, and nucleophilicity exists in equilibrium).

• The Fix: Maintain pH 7.0 - 7.5 .

• Why it works: At neutral pH, the phenol is almost entirely protonated and unreactive toward sulfonyl fluorides. Primary amines, while partially protonated, retain enough nucleophilic character to react with highly electrophilic sulfonyl fluorides (like AISF) over time, whereas the phenol remains inert.

Validated Protocols

Protocol 1: Phenol-Safe Synthesis of Sulfonyl Fluorides

Use this when your molecule contains both a Sulfonyl Chloride and a Phenol.

Reagents:

• Substrate (

  with Phenol group)

• Potassium Bifluoride (

  ) [Warning: Corrosive, generates trace HF]

• Solvent: Acetonitrile (

  ) / Water

Step-by-Step:

• Dissolution: Dissolve the sulfonyl chloride substrate (1.0 equiv) in MeCN (0.2 M concentration).

• Reagent Addition: Add a saturated aqueous solution of

  (2.0 - 3.0 equiv).

  • Note: Do NOT use KF or TBAF.

• Reaction: Stir vigorously at Room Temperature (RT) for 2–4 hours.

  • Monitoring: Check TLC. The Sulfonyl Fluoride is usually more non-polar than the Chloride.

• Workup: Dilute with EtOAc. Wash with water (x2) and Brine. Dry over

  .

• Result: The acidic nature of bifluoride prevents the phenol from reacting.

Protocol 2: Amine-Selective Labeling (AISF Reagent)

Use this to label an amine while leaving a phenol untouched.

Reagents:

• Target Molecule (Amine + Phenol)[1][2][3][4][5][6][7]

• AISF Reagent (Commercially available solid sulfonyl fluoride)[3]

• Buffer: Phosphate Buffered Saline (PBS), pH 7.2

Step-by-Step:

• Buffer Prep: Prepare PBS adjusted strictly to pH 7.2.

• Reaction: Dissolve target in Buffer/DMSO (9:1). Add AISF (1.2 equiv).[3]

• Incubation: Stir at RT for 30–60 mins.

  • Critical Control: Do NOT add DBU, TEA, or DIPEA. Do NOT add Silicon catalysts.

• Quenching: If necessary, quench with dilute Tris buffer (amine excess).

• Mechanism Check: Under these conditions, the Phenol (pKa 10) is <0.1% deprotonated and kinetically silent.

Data Comparison: Reagent Risks

Reagent / Condition	Reactivity toward Amine	Reactivity toward Phenol	Risk Level for Side Reactions
SO2F2 (Gas) + Base	High	Very High (forms Fluorosulfate)	🔴 CRITICAL
AISF + DBU	High	High	🔴 CRITICAL
AISF + PBS (pH 7.2)	Moderate/High	Low/None	🟢 SAFE
KHF2 (aq/MeCN)	N/A (Synthesis)	None (Protective)	🟢 SAFE
KF / 18-Crown-6	N/A (Synthesis)	High (Polymerization)	🔴 CRITICAL

References

• Foundational SuFEx Chemistry: Dong, J., Krasnova, L., Finn, M. G., & Sharpless, K. B. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry.[5][6] Angewandte Chemie International Edition, 53(36), 9430–9448. [Link]

• AISF Reagent & Selectivity: Zhou, H., Mukherjee, P., Liu, R., et al. (2018).[7] Introduction of a Crystalline, Shelf-Stable Reagent for the Synthesis of Sulfur(VI) Fluorides. Organic Letters, 20(3), 812–815.[7] [Link][7]

• KHF2 Synthesis Method (Bifluoride Protocol): Wright, S. W., & Hallstrom, K. N. (2006). A Convenient Preparation of Heteroaryl Sulfonyl Fluorides.[8][9][10] The Journal of Organic Chemistry, 71(3), 1080–1084. [Link]

• Chemoselectivity in SuFEx (Amine vs Phenol): Li, S., Wu, P., Moses, J. E., & Sharpless, K. B. (2017). Multidimensional SuFEx Click Chemistry: Sequential Sulfur(VI) Fluoride Exchange Connections of Diverse Modules. Angewandte Chemie International Edition, 56(11), 2903–2908. [Link]

Sources

• 1. 4-(Acetylamino)phenyl imidodisulfuryl difluoride = 98 2172794-56-6 [sigmaaldrich.com]
• 2. Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Potassium Fluoride - PMC [pmc.ncbi.nlm.nih.gov]
• 3. AISF: A Solid Alternative to Sulfuryl Fluoride Gas [sigmaaldrich.com]
• 4. academic.oup.com [academic.oup.com]
• 5. jk-sci.com [jk-sci.com]
• 6. chemrxiv.org [chemrxiv.org]
• 7. AISF - Enamine [enamine.net]
• 8. mdpi.com [mdpi.com]
• 9. Ex Situ Generation of Sulfuryl Fluoride for the Synthesis of Aryl Fluorosulfates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids - PMC [pmc.ncbi.nlm.nih.gov]

Optimization of pH conditions for sulfonyl fluoride protein labeling

Welcome to the Application Support Knowledge Base . This technical center is designed for researchers, chemical biologists, and drug development professionals utilizing Sulfur(VI) Fluoride Exchange (SuFEx) chemistry for covalent protein labeling, targeted protein degradation (PROTACs), and cross-linking mass spectrometry (XL-MS).

As a Senior Application Scientist, I have structured this guide to move beyond basic troubleshooting. Here, we will dissect the thermodynamic and kinetic causality behind pH optimization, ensuring your experimental workflows are robust, reproducible, and self-validating.

Part 1: Core Principles of pH-Dependent SuFEx Labeling (FAQ)

Q: Why is pH the most critical variable in SuFEx protein labeling? A: The efficacy of sulfonyl fluoride (SF) and arylfluorosulfate probes is governed by a strict kinetic competition between target engagement and probe degradation. This competition is entirely pH-dependent[1]. On one hand, higher pH increases the concentration of deprotonated, highly nucleophilic amino acid side chains (e.g., tyrosinate, thiolate). On the other hand, elevated pH exponentially accelerates hydroxide-mediated hydrolysis of the sulfur(VI) electrophile[2]. Optimal labeling occurs at the precise intersection where the probe remains intact long enough to find its target, but the target residue is sufficiently nucleophilic to attack the warhead.

Q: How do I target Tyrosine when its standard pKa is ~10, but my probe hydrolyzes at pH 10? A: You must rely on the protein's native 3D microenvironment. While free tyrosine requires highly basic conditions to deprotonate, tyrosine residues located within protein binding pockets are often flanked by basic residues (like Arginine or Lysine). These neighboring basic residues perturb the pKa of the tyrosine phenol, sometimes lowering it to as low as 7.6[3]. This microenvironment activation allows you to perform SuFEx labeling at physiological or mildly basic pH (e.g., 7.4–7.8), ensuring the probe remains stable while selectively reacting with the activated tyrosine[3][4].

Thermodynamic and kinetic balance of pH in SuFEx protein labeling.

Part 2: Troubleshooting Guide

Issue 1: Rapid probe degradation / Loss of labeling signal over time.

• Causality: Base-catalyzed hydrolysis of the sulfonyl fluoride group outpaces protein binding.

• Solution:

  • Lower the Buffer pH: Shift from carbonate buffers (pH >9) to HEPES or PBS (pH 7.0–7.8).1[1], but this stability drops dramatically at pH 8 and above.

  • Switch Electrophiles: If your target requires higher pH for activation, consider switching from a sulfonyl fluoride to an arylfluorosulfate.3[3].

Issue 2: High non-specific background labeling.

• Causality: The pH is too high, causing global deprotonation of surface lysines and tyrosines. This overrides the proximity-enhanced selectivity of the probe, turning a targeted reaction into a promiscuous bimolecular collision.

• Solution: Decrease the pH to 6.5–7.0. At lower pH, only specific active-site residues (with perturbed pKas) remain nucleophilic enough to react.5[5]: specific probes will label native protein intensely at lower pH, while non-specific labeling on denatured protein will only spike at high pH.

Issue 3: No labeling observed with heterobifunctional cross-linkers (e.g., NHS-SF).

• Causality: The primary anchor (NHS ester) is failing to react, preventing the proximity-enhanced SuFEx reaction.

• Solution: Ensure your buffer is entirely free of primary amines (e.g., Tris, glycine).6[6]. Once anchored, the high effective concentration drives the less reactive sulfonyl fluoride to cross-link with nearby weak nucleophiles (Ser, Thr, His, Tyr)[7].

Part 3: Quantitative Data & Reference Tables

To assist in experimental design, the following table synthesizes the hydrolytic stability and target preferences of various SuFEx electrophiles across different pH ranges.

Electrophile Type	Optimal pH Range	Aqueous Half-Life	Primary Target Residues	Hydrolysis Risk
Aryl Sulfonyl Fluorides	7.0 – 7.8	10 – 90 hours (at pH 7.0)	Tyr, Lys, His, Ser, Thr	Moderate (Accelerates at pH > 8.0)
Arylfluorosulfates	7.4 – 10.0	> 300 hours (at pH 10.0)	Tyr, Lys (Microenvironment dependent)	Low (Highly resistant to base)
Styryl Sulfonyl Fluorides	7.4 – 9.0	> 48 hours (at pH 9.0)	Cys (Highly selective)	Low
Proximity-Enhanced (NHS-SF)	7.4 – 7.8	Rapid anchor, slow SuFEx	Lys (anchor) → Ser, Thr, Tyr, His	Moderate (NHS hydrolyzes rapidly)

(Data synthesized from references[1],[3],[6], and[8])

Part 4: Self-Validating Experimental Protocol

A rigorous protocol must prove that labeling is driven by specific biological microenvironments rather than random chemical collisions. This step-by-step workflow incorporates a structural denaturation control to validate your pH optimization.

Methodology: Systematic pH Optimization for Targeted SuFEx Labeling

Step 1: Buffer Panel Preparation

• Prepare a panel of amine-free buffers (e.g., HEPES or Phosphate) at pH 6.5, 7.0, 7.4, 7.8, and 8.5.

• Causality Check: Avoid Tris or Glycine buffers. Primary amines will compete for proximity-enhanced cross-linkers and can act as nucleophiles at higher pH, generating false negatives.

Step 2: Protein Control Setup (The Self-Validating Step)

• Divide your target protein into two cohorts: Native and Denatured .

• Denature the control cohort by heating at 95°C for 5 minutes in 1% SDS[5].

• Causality Check: SuFEx relies on 3D spatial microenvironments (pKa perturbation) for specificity. If labeling is specific, the Native protein will show high labeling at physiological pH, whereas the Denatured protein will only show non-specific labeling at highly basic pH.

Step 3: Probe Incubation

• Dialyze the protein cohorts into the respective pH buffers.

• Add the SuFEx probe to a final concentration of 10–50 µM, ensuring the final DMSO concentration remains <5% to prevent unintended protein unfolding.

• Incubate at room temperature or 37°C, taking aliquots at 1h, 4h, and 12h.

Step 4: Reaction Quenching

• Quench the reaction by acidifying the aliquots with formic acid (final concentration 1-5%) to drop the pH below 4.0.

• Causality Check: Acidification instantly protonates all nucleophilic residues and halts base-catalyzed hydrolysis, perfectly freezing the kinetic state of the reaction for accurate downstream analysis[6].

Step 5: LC-MS/MS Analysis

• Digest the quenched samples and analyze via liquid chromatography-tandem mass spectrometry.

• Quantify the ratio of intact probe, hydrolyzed probe, and specifically modified peptides across the pH gradient.

Self-validating experimental workflow for SuFEx pH optimization.

References

1.1.2 - nih.gov 1.2.1 - acs.org 1.4.3 - nih.gov 1.6.5 - nih.gov 1.8. 4 - rsc.org 1.10.6 - pnas.org 1.11.8 - chinesechemsoc.org 1.12.7 - acs.org

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Arylfluorosulfate‐Based Electrophiles for Covalent Protein Labeling: A New Addition to the Arsenal - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The proximity-enabled sulfur fluoride exchange reaction in the protein context - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. Active Site Labeling of Fatty Acid and Polyketide Acyl-Carrier Protein Transacylases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. chinesechemsoc.org [chinesechemsoc.org]

SuFEx &amp; Sulfonyl Fluoride Probe Troubleshooting: Strategies for Removing Unreacted Reagents from Biological Samples

Welcome to the Technical Support Center for chemical biology and chemoproteomics. Sulfonyl fluorides (SFs) and aryl fluorosulfates (FSs) have emerged as privileged warheads in covalent drug discovery and Activity-Based Protein Profiling (ABPP) due to their unique balance of aqueous stability and context-dependent reactivity[1]. However, failure to adequately remove unreacted Sulfur(VI) Fluoride Exchange (SuFEx) probes from biological samples before downstream processing frequently leads to high background labeling, false positives, and mass spectrometry ion suppression.

This guide provides field-proven troubleshooting strategies, causality-driven methodologies, and self-validating protocols to ensure the highest scientific integrity in your chemoproteomic workflows.

Part 1: Frequently Asked Questions & Troubleshooting

Q1: I am observing high background fluorescence in my in-gel fluorescence assay after SuFEx labeling. What is causing this? A: High background usually stems from unreacted sulfonyl fluoride probes persisting during the cell lysis or Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) click chemistry steps[2]. Because SuFEx probes are highly stable in aqueous environments, any residual probe can indiscriminately label denatured, off-target proteins once cellular compartmentalization is destroyed during lysis. To resolve this, you must physically remove the unreacted probe immediately after the labeling incubation period and before initiating click chemistry.

Q2: Can I chemically quench unreacted sulfonyl fluorides instead of washing them out? A: Unlike highly reactive electrophiles (e.g., NHS esters or maleimides) that can be rapidly quenched with Tris or DTT, SuFEx reagents are exceptionally stable to aqueous hydrolysis and simple amines[3]. They require a specific protein microenvironment to activate the exchange reaction. Therefore, adding a small-molecule nucleophile is generally ineffective for rapid quenching. Physical removal via precipitation, desalting, or extensive washing is the only self-validating method to ensure complete cessation of the reaction[2].

Q3: How do I choose between protein precipitation and gel filtration for probe removal? A: The choice depends entirely on your downstream analytical requirements:

• Chloroform/Methanol Precipitation: Choose this if your downstream steps involve denaturing conditions (e.g., SDS-PAGE, in-gel fluorescence, or trypsin digestion for LC-MS/MS)[4]. It is highly efficient at stripping away small hydrophobic molecules and lipids.

• Gel Filtration (Desalting Columns): Choose this if you must maintain the native conformation of the proteome (e.g., for native PAGE, subsequent enzymatic assays, or co-immunoprecipitation).

Part 2: Experimental Protocols

Protocol A: Chloroform/Methanol Precipitation (The ABPP Gold Standard)

This method (often referred to as the Wessel-Flügge method) quantitatively precipitates proteins while leaving unreacted small-molecule SuFEx probes and lipids in the organic/aqueous supernatant[4].

Causality Note: The specific ratio of solvents creates a biphasic system where proteins precipitate at the interface, ensuring complete separation from organic-soluble SuFEx probes[5].

• Sample Prep: Transfer 200 µL of the labeled protein lysate (typically 1–2 mg/mL) to a 1.5 mL microcentrifuge tube.

• Methanol Addition: Add 800 µL (4 volumes) of ice-cold methanol. Vortex vigorously. Reasoning: Methanol disrupts protein hydration shells, initiating precipitation while keeping the hydrophobic probe in solution.

• Chloroform Addition: Add 200 µL (1 volume) of ice-cold chloroform. Vortex vigorously. Reasoning: Chloroform acts as an organic sink for highly hydrophobic sulfonyl fluoride/fluorosulfate probes and cellular lipids[5].

• Phase Separation: Add 600 µL (3 volumes) of ice-cold LC-MS grade water. Vortex thoroughly and centrifuge at 9,000 × g for 2 minutes at 4°C[4].

• Protein Disk Isolation: You will observe three layers: an upper aqueous/methanol layer, a white protein disk at the interface, and a lower chloroform layer. Carefully aspirate the upper layer without disturbing the protein disk[5].

• Wash Step: Add 1.5 mL of ice-cold methanol to the tube. Invert gently to wash the protein disk, then centrifuge at 9,000 × g for 2 minutes.

• Pellet Recovery: Discard the supernatant. Air-dry the protein pellet for 5–10 minutes (do not over-dry, or resuspension will be difficult). Resuspend in the appropriate buffer (e.g., 1% SDS in PBS) for downstream click chemistry.

Protocol B: Spin-Column Desalting (For Native Downstream Applications)

• Equilibration: Obtain a size-exclusion spin column (e.g., 7K MWCO). Snap off the bottom closure and loosen the cap. Centrifuge at 1,000 × g for 2 minutes to remove the storage buffer.

• Buffer Exchange: Wash the resin by adding 300 µL of your desired native downstream buffer (e.g., PBS, pH 7.4). Centrifuge at 1,000 × g for 2 minutes. Repeat this step 3 times.

• Sample Loading: Slowly apply your labeled lysate (up to the column's maximum recommended volume, typically 100–150 µL) directly to the center of the resin bed.

• Elution: Centrifuge at 1,000 × g for 2 minutes. The flow-through contains your native, labeled proteome, while the unreacted SuFEx probe remains trapped in the porous resin matrix.

Part 3: Quantitative Data Summary

Table 1: Comparison of Unreacted SuFEx Probe Removal Strategies

Method	Probe Removal Efficiency	Protein State	Processing Time	Best Downstream Application
Chloroform/Methanol Precipitation	> 99%	Denatured	15–20 mins	LC-MS/MS, SDS-PAGE, CuAAC Click Chemistry
Spin-Column Desalting (Gel Filtration)	90–95%	Native	10 mins	Native PAGE, Enzymatic Assays, Native Pulldowns
Dialysis	> 95%	Native	12–24 hours	Structural Biology (Cryo-EM, NMR)
Live-Cell PBS Washout	Variable (70–90%)	Native (in situ)	5 mins	Whole-cell imaging, in situ labeling

Part 4: Workflow Visualizations

SuFEx Activity-Based Protein Profiling workflow highlighting the critical probe removal step.

Mechanism of Wessel-Flügge chloroform/methanol phase separation for probe isolation.

References

• Arylfluorosulfates Inactivate Intracellular Lipid Binding Protein(s) through Chemoselective SuFEx Reaction with a Binding-site Tyr Residue. National Institutes of Health (NIH). 2

• Sulfur(VI) Fluoride Exchange (SuFEx)-Enabled High-Throughput Medicinal Chemistry. Journal of the American Chemical Society. 3

• Relative quantification of proteasome activity by activity-based protein profiling and LC-MS/MS. SciSpace / Nature Protocols.4

• Reactive-site-centric chemoproteomics identifies a distinct class of deubiquitinase enzymes. National Institutes of Health (NIH). 5

• Sulfonyl fluorides as privileged warheads in chemical biology. National Institutes of Health (NIH). 1

Sources

• 1. Sulfonyl fluorides as privileged warheads in chemical biology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Arylfluorosulfates Inactivate Intracellular Lipid Binding Protein(s) through Chemoselective SuFEx Reaction with a Binding-site Tyr Residue - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. scispace.com [scispace.com]
• 5. Reactive-site-centric chemoproteomics identifies a distinct class of deubiquitinase enzymes - PMC [pmc.ncbi.nlm.nih.gov]

Purification methods for moisture-sensitive sulfonyl fluorides

Technical Support Center: Purification & Handling of Moisture-Sensitive Sulfonyl Fluorides

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter a common paradox in the laboratory: If Sulfur(VI) Fluoride Exchange (SuFEx) chemistry is celebrated for its hydrolytic stability, why are my sulfonyl fluoride reagents degrading during purification?

While the S(VI)-F bond is generally robust, specific electronic environments—such as strong electron-withdrawing groups or conjugated

-systems—can render these electrophiles highly sensitive to moisture, particularly in the presence of basic fluoride salts. This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure the integrity of your moisture-sensitive sulfonyl fluorides.

Part 1: Frequently Asked Questions (Mechanisms & Causality)

Q1: Why do some sulfonyl fluorides hydrolyze during aqueous workup when the S-F bond is supposed to be stable? A1: The baseline stability of the S(VI)-F bond is exceptional, boasting a homolytic bond dissociation energy of approximately 90.5 kcal/mol (compared to 46 kcal/mol for S-Cl bonds)[1]. Because fluorine is highly electronegative, cleavage is entirely heterolytic, resisting reduction and oxidation[1]. However, stability is relative to the substrate's electronic environment. Highly electron-deficient heteroaryl sulfonyl fluorides or Michael acceptors like 1-bromoethene-1-sulfonyl fluoride (1-Br-ESF) possess highly activated sulfur centers[2][3]. When exposed to water in the presence of residual basic fluoride salts (e.g., KF, CsF) used during synthesis, the fluoride ion acts as a base, polarizing water molecules and facilitating premature nucleophilic attack on the S(VI) center.

Q2: How do I remove unreacted fluoride salts without using an aqueous biphasic quench? A2: Exogenous fluoride salts (CsF, KF, AgF) are notoriously hygroscopic and poorly soluble in organic solvents[2]. Introducing water to wash them out creates a localized basic, aqueous microenvironment that destroys sensitive sulfonyl fluorides. Instead, bypass aqueous workups entirely. You can utilize a solvent-free mechanochemical synthesis followed by a direct anhydrous silica plug filtration[4]. Alternatively, adopt newer Pd-catalyzed desulfonylative fluorination methods that utilize the substrate as an internal fluoride source, completely eliminating the need for moisture-sensitive exogenous MF reagents[2].

Q3: Can I purify aliphatic or vinyl sulfonyl fluorides using standard silica gel chromatography? A3: Standard silica gel retains ambient moisture and features slightly acidic silanol groups. For highly reactive variants like 1-Br-ESF, this environment triggers decomposition or irreversible adsorption[3]. For these substrates, you must either use deactivated silica (pre-flushed with 1% Et

N in hexanes, followed by neutral solvent) or bypass chromatography entirely in favor of short-path vacuum distillation under strictly anhydrous conditions[3].

Part 2: Troubleshooting Guide

Symptom: Complete loss of product or formation of a black tar during rotary evaporation.

• Root Cause: Thermal decomposition accelerated by concentrated residual salts or base. 1-Br-ESF and similar vinyl sulfonyl fluorides decompose rapidly under high-temperature conditions or in the presence of concentrated bases[3].

• Solution: Maintain water bath temperatures strictly below 30 °C during solvent removal. If a base was used in the reaction, filter the crude mixture through an anhydrous acidic/neutral resin prior to concentration.

Symptom: Poor yield of electron-deficient heteroaryl sulfonyl fluorides during traditional nucleophilic fluorination.

• Root Cause: The requirement for excess anhydrous fluoride salts (which are difficult to keep rigorously dry) leads to competing hydrolysis of the newly formed product[2].

• Solution: Switch to a Pd-catalyzed desulfonylative fluorination approach (see Protocol B), which exhibits enhanced water tolerance and minimal side-product formation because it avoids exogenous fluoride salts[2].

Part 3: Quantitative Data & Stability Metrics

To aid in experimental planning, the following table summarizes the physicochemical properties and recommended purification strategies for different sulfur(VI) electrophiles.

Compound Class	Homolytic Bond Energy	Hydrolytic Stability (pH 7)	Moisture Sensitivity	Recommended Purification
Sulfonyl Chlorides (R-SO₂Cl)	~46 kcal/mol[1]	Poor (Minutes to Hours)	High	Crystallization, rapid cold workup
Standard Aryl-SO₂F	~90.5 kcal/mol[1]	Excellent (Days to Months)	Low	Aqueous workup, standard silica
Electron-Deficient Heteroaryl-SO₂F	~90.5 kcal/mol[1]	Moderate (Hours to Days)	Moderate	Anhydrous silica plug, Pd-catalysis[2]
Vinyl/Alkenyl-SO₂F (e.g., 1-Br-ESF)	Variable	Poor (Highly reactive)[3]	High	Vacuum distillation, deactivated silica[3]

Part 4: Validated Experimental Protocols

Protocol A: Anhydrous Mechanochemical Synthesis & Silica Plug Purification Purpose: To synthesize and isolate sulfonyl fluorides without solvent-induced hydrolysis or aqueous workups[4].

• Reaction Setup: In a mixer mill jar, combine the stable S(VI) precursor (e.g., sulfur(VI) 2-methylimidazole) with potassium bifluoride (KHF₂) as the fluorine source and a catalytic amount of acetic acid[4].

• Milling: Mill the mixture under solvent-free conditions until complete conversion is observed[4].

• Anhydrous Extraction: Extract the crude solid mixture with anhydrous dichloromethane (DCM).

• Silica Plug Filtration: Pass the DCM extract directly through a short pad of dry silica gel to remove unreacted KHF₂ and imidazole byproducts[4].

• Concentration: Evaporate the solvent in vacuo at < 30 °C to yield the pure sulfonyl fluoride.

Protocol B: Pd-Catalyzed Desulfonylative Fluorination (Exogenous Fluoride-Free) Purpose: To access highly electron-deficient heteroaryl sulfonyl fluorides without the use of moisture-sensitive MF salts[2].

• Reagent Preparation: In a dry glovebox, charge a vial with Pd₂(dba)₃ (5 mol%), tBuBrettPhos ligand (20 mol%), and the sulfonyl fluoride precursor[2].

• Solvent Addition: Add anhydrous toluene to achieve a 0.33 M concentration[2].

• Reaction: Seal the vial and heat at 150 °C for 18 hours. The substrate acts as its own internal fluoride source via oxidative addition/SO₂ deinsertion[2].

• Workup: Because no exogenous fluoride salts are present, the mixture is highly tolerant to ambient conditions post-reaction. Filter through Celite to remove the Pd catalyst[2].

• Purification: Purify via flash chromatography using a non-aqueous eluent system to isolate the pure heteroaryl fluoride[2].

Part 5: Visualizing the Purification Logic

Workflow for the anhydrous isolation and purification of moisture-sensitive sulfonyl fluorides.

Part 6: References

• [1] Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology. BLDpharm. 1

• [4] Synthesis of Sulfonyl, Sulfonimidoyl, and Sulfoxyl Fluorides under Solvent-Free Mechanochemical Conditions in a Mixer Mill. KU Leuven / Lirias. 4

• [2] Pd-catalyzed desulfonylative fluorination of electron-deficient (hetero)aryl sulfonyl fluorides. Chemical Science (RSC Publishing). 2

• [3] 1-Bromoethene-1-sulfonyl fluoride. Enamine. 3

Sources

• 1. Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology [bldpharm.com]
• 2. Pd-catalyzed desulfonylative fluorination of electron-deficient (hetero)aryl sulfonyl fluorides - Chemical Science (RSC Publishing) DOI:10.1039/D5SC00912J [pubs.rsc.org]
• 3. 1-Bromoethene-1-sulfonyl fluoride - Enamine [enamine.net]
• 4. lirias.kuleuven.be [lirias.kuleuven.be]

Overcoming steric hindrance in 3-substituted benzenesulfonyl fluorides

Welcome to the SuFEx Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who encounter unexpected roadblocks when applying Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry to complex scaffolds.

While ortho-substitution is the widely recognized culprit for steric blocking, meta (3-position) substitution is deceptively problematic. A bulky 3-substituent (such as a tert-butyl group, an -SF5 moiety, or a rigid macrocyclic tether) restricts the rotational degrees of freedom of the aryl-sulfur bond. This conformational locking forces the sulfonyl oxygens into a geometry that sterically shields the electrophilic S(VI) center. When you pair this with a bulky incoming nucleophile, standard SuFEx protocols often stall.

This guide provides field-proven, mechanistically grounded solutions to overcome these specific steric barriers.

Quantitative Data: Catalyst Selection Matrix

Standard SuFEx relies heavily on DBU, but hindered 3-substituted benzenesulfonyl fluorides require a strategic shift in catalyst selection based on pKa and nucleophilicity.

Catalyst	pKa (in MeCN)	Nucleophilicity	Steric Tolerance	Optimal Use Case
Et₃N	18.8	Moderate	Low	Unhindered primary amines; basic acid scavenging.
DBU	24.3	High	Moderate	Standard SuFEx with unhindered PhSO₂F hubs 1.
BEMP	27.6	Very Low	High	Sterically demanding coupling partners; bulky 3-R-PhSO₂F 2.
Ca(NTf₂) ₂	N/A (Lewis Acid)	N/A	Very High	Electron-deficient or highly hindered secondary amines 3.

Frequently Asked Questions (FAQs)

Q: Why does my 3-substituted benzenesulfonyl fluoride fail to react under standard DBU catalysis? A: Causality lies in the activation mechanism. DBU acts as a nucleophilic catalyst, forming a transient, highly crowded arylsulfonyl ammonium fluoride intermediate. If your 3-substituent locks the conformation of the S(VI) hub, the initial nucleophilic attack by DBU is kinetically penalized by the buttressing effect. The transition state simply requires too much spatial volume, causing the reaction to stall.

Q: How does switching to BEMP overcome this limitation? A: BEMP (2-tert-butylimino-2-diethylamino-1,3-dimethylperhydro-1,3,2-diazaphosphorine) is a highly basic but non-nucleophilic phosphazene base. Instead of attacking the sterically shielded sulfur, BEMP strongly deprotonates the incoming nucleophile (e.g., a phenol) to form a highly reactive, naked anion. This highly polarized nucleophile can directly attack the S(VI) hub, bypassing the need for a bulky catalyst-substrate intermediate. Literature confirms BEMP yields consistently better results at lower temperatures for sterically demanding SuFEx partners 2.

Q: I am trying to couple a hindered secondary amine, and both DBU and BEMP failed. What is the next logical step? A: Amines do not form highly reactive anions under BEMP as easily as phenols do. For hindered amines, switch the electronic paradigm from base catalysis to Lewis acid activation. Using a catalytic amount of Calcium bis(trifluoromethanesulfonimide) [Ca(NTf₂)₂] coordinates the sulfonyl oxygens, increasing the electrophilicity of the sulfur center and elongating the S-F bond, allowing the hindered amine to attack without requiring prior deprotonation 3.

Troubleshooting Guide

Issue 1: Reaction stalls at <20% conversion with unreacted starting material.

• Diagnosis: The kinetic barrier for fluoride displacement is too high due to steric clash.

• Intervention: Do not simply increase the temperature, as this promotes degradation. Instead, swap DBU for 20 mol% BEMP. If coupling an amine, switch to 20 mol% Ca(NTf₂)₂.

Issue 2: Hydrolysis of the sulfonyl fluoride competes with the desired product.

• Diagnosis: Hindered electrophiles react slowly, giving trace water time to act as a competing nucleophile. The S-F bond, while generally stable, becomes susceptible to hydrolysis when activated by strong bases over prolonged periods.

• Intervention: Move to strictly anhydrous conditions. Dry your nucleophile via azeotropic distillation with toluene prior to the reaction, and utilize molecular sieves (4Å) in the reaction vessel.

Experimental Protocol: Self-Validating BEMP-Catalyzed SuFEx Ligation

This protocol is designed as a self-validating system. Do not proceed to the next step until the intrinsic validation checkpoint is cleared.

Step 1: Anhydrous Preparation

• Dissolve the nucleophile (1.0 equiv, e.g., a bulky phenol) in anhydrous Acetonitrile (0.2 M).

• Self-Validation Checkpoint: Measure the water content of the solvent mixture using Karl Fischer titration. A reading of <20 ppm validates the anhydrous environment, isolating any subsequent failure strictly to steric resistance rather than competitive hydrolysis.

Step 2: Nucleophile Activation

• Add BEMP (0.2 equiv, 20 mol%) dropwise to the stirring solution at room temperature.

• Self-Validation Checkpoint: Monitor for a distinct bathochromic shift (phenoxides often shift yellow/orange) or take a rapid ¹H-NMR aliquot to confirm the disappearance of the acidic proton. This validates that the nucleophile is fully primed before introducing the hindered electrophile.

Step 3: Electrophile Introduction & Ligation

• Add the 3-substituted benzenesulfonyl fluoride (1.2 equiv) in one portion.

• Stir at 40 °C for 4-12 hours.

• Self-Validation Checkpoint: Monitor by ¹⁹F-NMR. The complete disappearance of the characteristic +50 to +60 ppm PhSO₂F peak, coupled with the appearance of a free fluoride signal (approx. -119 ppm), intrinsically validates successful S-F bond cleavage and product formation.

Step 4: Workup

• Quench with saturated aqueous NH₄Cl. Extract with EtOAc (3x).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash chromatography.

Troubleshooting Workflow Visualization

Fig 1. Decision matrix for SuFEx catalyst selection based on substrate steric hindrance.

References

• Aryl Sulfate is a Useful Motif for Conjugating and Releasing Phenolic Molecules: Sulfur Fluorine Exchange Click Chemistry Enables Discovery of Ortho-Hydroxy-Protected Aryl Sulfate Linker. Bioconjugate Chemistry - ACS Publications.[Link]

• Chain-Growth Sulfur(VI) Fluoride Exchange Polycondensation: Molecular Weight Control and Synthesis of Degradable Polysulfates. ACS Central Science - ACS Publications.[Link]

• Organocatalytic Silicon-Free SuFEx reactions for modular synthesis of sulfonate esters and sulfonamides. ChemRxiv.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemrxiv.org [chemrxiv.org]

Technical Support Center: Ensuring the Stability of Sulfonyl Fluorides

Welcome to our dedicated technical support center for researchers, scientists, and professionals in drug development. This resource provides in-depth guidance on the optimal storage and handling of sulfonyl fluorides to prevent their decomposition. As a class of compounds prized for their unique balance of stability and reactivity, understanding the factors that can compromise their integrity is paramount to successful experimentation. This guide is structured in a question-and-answer format to directly address the practical challenges you may encounter.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the storage and use of sulfonyl fluorides, providing actionable solutions based on established chemical principles.

Question 1: I suspect my sulfonyl fluoride has decomposed. What are the likely degradation products and how can I detect them?

Answer: The most common decomposition pathway for sulfonyl fluorides is hydrolysis, leading to the formation of the corresponding sulfonic acid.[1][2][3] This can occur due to exposure to atmospheric moisture or residual water in solvents.

• Detection of Decomposition:

  • NMR Spectroscopy: The appearance of a new peak corresponding to the sulfonic acid can be observed in the ¹H or ¹⁹F NMR spectrum. The chemical shift will vary depending on the specific compound.

  • LC-MS Analysis: Liquid chromatography-mass spectrometry is a highly sensitive method to detect the presence of the sulfonic acid byproduct, which will have a different retention time and mass-to-charge ratio than the parent sulfonyl fluoride.

  • Visual Inspection: In some cases, decomposition may be accompanied by a change in the physical appearance of the compound, such as discoloration or clumping.

Question 2: My reaction yield is consistently lower than expected when using a sulfonyl fluoride that has been stored for some time. Could this be due to decomposition?

Answer: Yes, a decrease in reaction yield is a strong indicator of sulfonyl fluoride degradation. The S-F bond, while robust, is not entirely inert, and gradual decomposition during storage can reduce the concentration of the active reagent.[4][5]

• Root Causes and Solutions:

  • Improper Storage: Storing sulfonyl fluorides in a non-desiccated environment or in containers that are not airtight can lead to hydrolysis. Always store them in a desiccator over a drying agent or in a glovebox under an inert atmosphere.

  • Contaminated Solvents: Using solvents with residual water can cause decomposition both during storage (if the compound is in solution) and during the reaction. Always use freshly dried, anhydrous solvents.

  • Repeated Freeze-Thaw Cycles: For sulfonyl fluorides stored in solution, repeated freeze-thaw cycles can introduce moisture from the headspace of the vial. It is advisable to aliquot solutions into smaller, single-use vials.

Question 3: I am working with a heteroaromatic sulfonyl fluoride and am observing significant decomposition, even with careful handling. Are some sulfonyl fluorides inherently less stable?

Answer: Absolutely. The stability of sulfonyl fluorides can be significantly influenced by the nature of the aromatic or aliphatic group to which they are attached. Heteroaromatic sulfonyl fluorides, in particular, can exhibit a wide range of stabilities.[1][6][7]

• Structural Considerations:

  • Electronic Effects: Electron-withdrawing groups on the aromatic ring can increase the electrophilicity of the sulfur atom, potentially making it more susceptible to nucleophilic attack and hydrolysis.

  • Steric Hindrance: Bulky groups near the sulfonyl fluoride moiety can sterically shield it from attack, thereby enhancing its stability.

  • Heterocycle-Specific Instability: Certain heterocyclic systems can promote decomposition through pathways like SO₂ extrusion, especially in their chloride analogues, and this can have some relevance to the fluorides.[1][7] For particularly unstable heteroaromatic sulfonyl fluorides, it is best to synthesize them fresh and use them immediately.[1]

Frequently Asked Questions (FAQs)

This section provides answers to general questions regarding the best practices for storing and handling sulfonyl fluorides to maintain their integrity.

What are the ideal storage conditions for solid sulfonyl fluorides?

To minimize decomposition, solid sulfonyl fluorides should be stored under conditions that rigorously exclude moisture and reactive nucleophiles.

Parameter	Recommended Condition	Rationale
Temperature	Cool (2-8 °C) or room temperature	Reduces the rate of potential decomposition pathways.
Atmosphere	Inert gas (Argon or Nitrogen) or in a desiccator	Prevents hydrolysis from atmospheric moisture.
Container	Tightly sealed, amber glass vial	Protects from moisture and light.
Light	Store in the dark	Minimizes the risk of photochemical decomposition.

How should I store sulfonyl fluorides in solution?

Storing sulfonyl fluorides in solution is generally not recommended for long periods due to the increased risk of decomposition. If short-term storage in solution is necessary, the following precautions should be taken:

• Solvent Choice: Use only high-purity, anhydrous solvents.

• Aliquoting: Divide the stock solution into smaller, single-use vials to avoid repeated exposure of the entire stock to the atmosphere.

• Storage Temperature: Store frozen (-20 °C or -80 °C) to slow down decomposition kinetics.

• Inert Atmosphere: Before sealing, flush the vial with an inert gas like argon or nitrogen.

What is the primary decomposition pathway for sulfonyl fluorides?

The primary and most common decomposition pathway for sulfonyl fluorides is hydrolysis, which is the reaction with water to form the corresponding sulfonic acid and hydrogen fluoride. While sulfonyl fluorides are notably more resistant to hydrolysis than their sulfonyl chloride counterparts, this pathway is still a significant concern for long-term storage and handling.[4][5][8][9][10][11]

dot

Caption: Primary hydrolytic decomposition pathway of sulfonyl fluorides.

Are there any chemical incompatibilities I should be aware of when storing sulfonyl fluorides?

Yes, it is crucial to avoid storing sulfonyl fluorides with compounds that can act as nucleophiles. This includes:

• Bases: Amines, hydroxides, and other basic compounds can catalyze hydrolysis or directly react with the sulfonyl fluoride.

• Alcohols: While generally less reactive than water, alcohols can slowly react with sulfonyl fluorides, especially under basic conditions.

• Thiols: Thiols are potent nucleophiles and can readily react with sulfonyl fluorides.

dot

Caption: Chemical incompatibilities leading to sulfonyl fluoride decomposition.

Experimental Protocol: Quality Control Check for Sulfonyl Fluoride Purity

This protocol outlines a straightforward method to assess the purity of a sulfonyl fluoride sample using ¹⁹F NMR spectroscopy.

Objective: To determine the presence of sulfonic acid, the primary hydrolysis product, in a sulfonyl fluoride sample.

Materials:

• Sulfonyl fluoride sample

• Anhydrous NMR solvent (e.g., CDCl₃, Acetone-d₆)

• NMR tube and cap

• Fluorine standard (optional, for quantification)

Procedure:

• Sample Preparation: In a dry environment (e.g., glovebox or under a stream of inert gas), accurately weigh a small amount of the sulfonyl fluoride sample (typically 5-10 mg).

• Dissolution: Dissolve the sample in approximately 0.6 mL of anhydrous NMR solvent in a clean, dry vial.

• Transfer: Transfer the solution to an NMR tube and cap it securely.

• NMR Acquisition: Acquire a ¹⁹F NMR spectrum according to the instrument's standard operating procedures.

• Data Analysis:

  • Identify the peak corresponding to the fluorine atom of the sulfonyl fluoride (R-SO₂F ).

  • Examine the baseline for the presence of other fluorine-containing species. While the sulfonic acid itself (R-SO₃H) does not contain fluorine, its formation from R-SO₂F will lead to a decrease in the integral of the R-SO₂F peak over time if degradation is occurring. If a fluorinated internal standard is used, the relative integral of the R-SO₂F peak can be used to quantify its concentration.

References

• MDPI. (2021, July 8). Synthetic Routes to Arylsulfonyl Fluorides. Retrieved from [Link]

• ResearchGate. (2026, January 22). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. Retrieved from [Link]

• PMC. (2023, August 24). Turning sulfonyl and sulfonimidoyl fluoride electrophiles into sulfur(VI) radicals for alkene ligation. Retrieved from [Link]

• ACS Publications. (2019, July 13). Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Potassium Fluoride | Journal of the American Chemical Society. Retrieved from [Link]

• PMC. (2022, December 8). Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces. Retrieved from [Link]

• RSC Publishing. (2023, January 20). Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry. Retrieved from [Link]

• University of Oxford. (2022, January 19). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. Retrieved from [Link]

• ResearchGate. (n.d.). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. Retrieved from [Link]

• ACS Publications. (2024, September 24). New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. Retrieved from [Link]

• ChemRxiv. (2025, September 30). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. Retrieved from [Link]

• AIP Publishing. (2024, January 29). Degradation of sulfuryl fluoride by dielectric barrier discharge synergistically with reactive gas. Retrieved from [Link]

• ACS Publications. (2025, September 11). An Approach to Aliphatic Sulfonyl Fluorides | Organic Letters. Retrieved from [Link]

• PMC. (n.d.). Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and .... Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Potassium Fluoride - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Turning sulfonyl and sulfonimidoyl fluoride electrophiles into sulfur(VI) radicals for alkene ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Sulfonyl fluorides as targets and substrates in the development of new synthetic methods | Department of Chemistry [chem.web.ox.ac.uk]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology [bldpharm.com]

Reference Data & Comparative Studies

Comparison Guide: Sulfonyl Fluoride vs. Fluorosulfate Reactivity in SuFEx

Executive Summary

In the landscape of Sulfur-Fluoride Exchange (SuFEx) chemistry, the choice between Sulfonyl Fluorides (

) and Fluorosulfates ( ) is rarely about availability, but rather about tuning reactivity .

• Sulfonyl Fluorides are the "workhorses"—more reactive, engaging a broader range of nucleophiles, and suitable for rapid screening or when the target nucleophile is not optimally positioned.

• Fluorosulfates are the "snipers"—highly latent electrophiles that possess superior hydrolytic stability and require specific environmental activation (e.g., protein microenvironment or silicon catalysis) to react.[1] This makes them privileged scaffolds for targeted covalent inhibitors with minimal off-target promiscuity.[2]

Chemical Foundations & Electronic Structure[2]

To understand the reactivity difference, one must look at the electronic environment of the sulfur(VI) center.

Feature	Aryl Sulfonyl Fluoride ( )	Aryl Fluorosulfate ( )
Connectivity	Direct C–S bond.	Oxygen spacer (C–O–S bond).
Electronic Effect	The sulfur is directly attached to the aromatic ring.[2] Electron density is modulated by ring substituents.[2]	The bridging oxygen donates electron density into the sulfur center via resonance ( ), tempering electrophilicity .[1]
Bond Strength	S–F bond is strong (~70 kcal/mol) but polarizable.	S–F bond is stabilized by the oxygen lone pairs, making it less susceptible to spontaneous nucleophilic attack.
Leaving Group	Fluoride ( ).[2][3][4][5][6][7][8][9]	Fluoride ( ).[3][4][5][7][8][9][10][11]

Mechanistic Insight

The oxygen atom in fluorosulfates acts as a "damper" on the sulfur's electrophilicity.[1][2] While both species rely on the high thermodynamic stability of the fluoride ion (

) as a leaving group, the transition state for nucleophilic attack on a fluorosulfate is higher in energy, requiring either catalysis (e.g., by or ) or proximity-induced acceleration .

Reactivity Profile & Stability Data

Hydrolytic Stability

This is the most critical differentiator for biological applications.[2]

• Sulfonyl Fluorides: Stable in water at neutral pH but hydrolyze slowly over time or rapidly at elevated pH (>8.5).

• Fluorosulfates: Exhibit exceptional stability.[2][9][12] They resist hydrolysis across a wide pH range (1–10) and are often stable in human plasma for >24 hours, whereas sulfonyl fluorides may show significant degradation or non-specific protein binding.

Experimental Benchmark (Human Serum Albumin - HSA):

• Experiment: Incubation of probe (50 µM) with HSA (physiological concentrations).

• Result: Aryl sulfonyl fluorides often label HSA non-specifically at multiple residues (Lys, Tyr). Aryl fluorosulfates typically show zero labeling of HSA, demonstrating their "stealth" properties in complex proteomes.

Nucleophile Preference

Nucleophile	Sulfonyl Fluoride Reactivity	Fluorosulfate Reactivity
Tyrosine (Phenol)	High.[2] Reacts readily under basic conditions (SuFEx).	Low/Latent.[2][9][13] Requires specific activation (e.g., DBU, BTMG) or enzyme pocket geometry.
Lysine (Amine)	High. Forms sulfonamides.[2][7][14]	Very Low.[2] Generally inert to solvent-exposed lysines; requires pKa perturbation.[2]
Serine (Hydroxyl)	Moderate. Often requires catalytic triad activation.[2]	Low. Only reacts with highly activated serines (e.g., catalytic nucleophiles).
Histidine	Moderate.	Low.

Experimental Protocols

Synthesis of SuFEx Linkers

• Sulfonyl Fluorides: Typically synthesized from sulfonyl chlorides using

  (sandwiched conditions) or from sulfonates.

• Fluorosulfates: Synthesized directly from phenols using Sulfuryl Fluoride (

  ) gas.[1][4]

SuFEx Coupling Protocol (Chemical Synthesis)

Objective: Coupling an aryl silyl ether with a SuFEx linker.

Reagents:

• A: Aryl Sulfonyl Fluoride OR Aryl Fluorosulfate (1.0 equiv)

• B: Aryl Silyl Ether (

  ) (1.1 equiv)

• Catalyst: DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or BTMG (2-tert-Butyl-1,1,3,3-tetramethylguanidine).

Procedure:

• Dissolve Component A and Component B in anhydrous Acetonitrile (MeCN) [0.1 M].

• Add Catalyst.[2]

  • For Sulfonyl Fluorides: Add 1-5 mol% DBU. Reaction is often complete in < 1 hour.[2]

  • For Fluorosulfates: Add 10-20 mol% DBU.[2] Reaction may require 2-12 hours.[2] Note: Fluorosulfates require higher catalyst loading due to the "tempered" electrophilicity.[2]

• Monitor by TLC/LC-MS.[2] The driving force is the formation of the strong Si–F bond (approx. 142 kcal/mol).

• Workup: Concentrate and purify via silica gel chromatography. (Both functionalities are stable on silica).

Covalent Protein Labeling (Biological Assay)

Objective: Test if a probe labels a target protein (e.g., a kinase or lipid-binding protein).

• Preparation: Prepare stock solutions of the Sulfonyl Fluoride and Fluorosulfate probes (10 mM in DMSO).

• Incubation:

  • Dilute protein (e.g., 1 µM) in PBS (pH 7.4).

  • Add probe (10 µM, 10 equiv).

  • Incubate at 37°C.

• Time-Course Sampling: Aliquot at t = 1h, 6h, 24h.

• Analysis:

  • Intact Protein Mass Spec: Look for mass shift (+ probe MW - HF).[2]

    • Sulfonyl Fluoride: Expect rapid labeling (often <1h). Check for multiple additions (+2x, +3x) indicating non-specific binding.

    • Fluorosulfate: Expect slower labeling.[2] Single addition (+1x) is common, indicating high site-selectivity.

• Control: Run parallel reaction with HSA. If Fluorosulfate labels HSA, the scaffold is likely too reactive/promiscuous.

Visualization & Decision Logic

SuFEx Mechanism & Activation

The following diagram illustrates the activation pathways. Note the "Si-activation" route which is distinct from the biological "Proximity-activation".[2]

Caption: Comparative activation pathways. Sulfonyl fluorides react broadly, while fluorosulfates require higher activation energy barriers, conferring selectivity.

Decision Tree: Which Linker to Choose?

Caption: Strategic selection guide. Fluorosulfates are preferred for "Precision," Sulfonyl Fluorides for "Coverage."

Summary Table: Head-to-Head Comparison

Feature	Sulfonyl Fluoride	Fluorosulfate
Intrinsic Reactivity	High	Low (Latent)
Hydrolysis (pH 7)	Slow ( ~ hours to days)	Negligible ( ~ weeks)
Plasma Stability	Moderate	High
Off-Target Labeling	Moderate (Risk of non-specific Lys/Tyr)	Very Low (Requires specific binding)
Catalyst (Chemical)	DBU/BTMG (Low loading)	DBU/BTMG (High loading)
Primary Application	Broad chemical probing, rapid conjugation.	Targeted covalent drugs, "Inverse Drug Discovery".[7]

References

• Dong, J., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry."[4][5][6][7][11][15][16] Angewandte Chemie International Edition. Link

• Jones, L. H. (2016). "Arylfluorosulfates Inactivate Intracellular Lipid Binding Protein(s) through Chemoselective SuFEx Reaction with a Binding Site Tyr Residue." Journal of the American Chemical Society.[2] Link

• Mortenson, D. E., et al. (2018). "'Inverse Drug Discovery' Strategy to Identify Proteins That are Targeted by Latent Electrophiles As Exemplified by Aryl Fluorosulfates."[7] Journal of the American Chemical Society.[2] Link

• Giel, M. C., et al. (2022). "Sulfur Fluoride Exchange (SuFEx)."[7][17] Science of Synthesis: Click Chemistry.[2][7][17][18] Link

• Zheng, Q., et al. (2023). "Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry."[6][15] Chemical Society Reviews.[2] Link

Sources

• 1. Sulfur( vi ) fluorides as tools in biomolecular and medicinal chemistry - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D2OB01891H [pubs.rsc.org]
• 2. Fluorosulfates and Sulfamoyl Fluorides for Drug Design - Enamine [enamine.net]
• 3. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 4. SuFEx as a new generation of click chemistry: synthesis and development of linkers | EurekAlert! [eurekalert.org]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. Sulfur fluoride exchange | Springer Nature Experiments [experiments.springernature.com]
• 8. researchgate.net [researchgate.net]
• 9. med.stanford.edu [med.stanford.edu]
• 10. Structure-based design and analysis of SuFEx chemical probes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Arylfluorosulfate‐Based Electrophiles for Covalent Protein Labeling: A New Addition to the Arsenal - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Sulfur (VI) Fluoride Exchange (SuFEx) in Drug Discovery | Department of Chemistry [chem.uga.edu]
• 16. SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction [sigmaaldrich.com]
• 17. research.monash.edu [research.monash.edu]
• 18. merckmillipore.com [merckmillipore.com]

A Senior Application Scientist's Guide to Validating Covalent Bond Formation with Mass Spectrometry

In the landscape of modern drug discovery, covalent inhibitors are experiencing a remarkable renaissance. Once sidelined due to concerns over off-target reactivity, their potential for enhanced potency, prolonged duration of action, and ability to overcome drug resistance has brought them back to the forefront of therapeutic development.[1][2][3] This resurgence is driven not only by sophisticated molecular design but also by powerful analytical technologies capable of precisely characterizing the interaction between a compound and its protein target.[2]

Among these technologies, mass spectrometry (MS) stands out as the definitive tool for confirming the formation of a covalent bond.[4][5] Its unparalleled sensitivity and mass accuracy allow researchers to directly observe the mass change that occurs when a small molecule permanently attaches to a protein, providing unambiguous evidence of the intended mechanism of action.[1][6]

This guide, written from the perspective of a field-seasoned scientist, provides an in-depth comparison of mass spectrometry-based workflows for validating covalent interactions. We will move beyond simple protocols to explore the causality behind experimental choices, enabling you to design robust, self-validating experiments and confidently interpret the resulting data.

The Mass Spectrometry Toolbox: Top-Down vs. Bottom-Up Strategies

At its core, validating a covalent interaction via mass spectrometry involves one simple principle: detecting a predictable increase in the mass of the target protein corresponding to the mass of the bound inhibitor.[6][7] How we approach this detection depends on the specific question we need to answer. The two primary strategies are "Top-Down" analysis of the intact protein and "Bottom-Up" analysis of its constituent peptides after digestion.[1]

Caption: Decision workflow for validating covalent bond formation using Top-Down vs. Bottom-Up mass spectrometry.

Comparison Guide: Intact Protein vs. Peptide Mapping

Choosing the right approach is critical and depends on the stage of your drug discovery project. Early-stage hit-finding requires high throughput, while later-stage lead optimization demands high-resolution site identification.

Feature	Intact Protein Analysis (Top-Down)	Peptide Mapping (Bottom-Up)
Primary Objective	Rapidly confirm if covalent binding occurred.	Pinpoint the exact amino acid residue(s) modified.
Key Information	Stoichiometry of binding (e.g., 1:1, 1:2 adducts).[1]	Site of modification, sequence confirmation.[6][8]
Mass Resolution	At the whole protein level.	At the peptide and amino acid level.
Throughput	High; suitable for screening compound libraries.[7][9]	Lower; requires more extensive sample prep and analysis time.
Sample Purity	Requires relatively pure protein for clear results.	More tolerant of complex mixtures.
Major Advantage	Speed and clear confirmation of covalent modification.[1][9]	Provides definitive, high-resolution binding site data.[1][9]
Major Limitation	Provides no information on the binding location.[9]	Can be confounded by incomplete digestion or poor ionization of the modified peptide.[9][10]

Deep Dive 1: Intact Protein Mass Analysis for Covalent Adduct Confirmation

This is often the first experiment performed to validate a potential covalent inhibitor. The logic is straightforward: if the compound has formed a covalent bond, the total mass of the protein will increase by the mass of the compound (minus any leaving groups).[1] High-resolution mass spectrometry (HRMS) instruments like Time-of-Flight (TOF) or Orbitrap analyzers are essential for this work.[6]

The Causality Behind the Experiment

The experiment is designed as a self-validating comparison. By analyzing a control sample (protein + vehicle, e.g., DMSO) alongside the experimental sample (protein + inhibitor), any observed mass shift can be confidently attributed to the inhibitor.[1] The use of denaturing liquid chromatography conditions ensures that only true covalent bonds are observed, as any non-covalent interactions are disrupted.[9]

Experimental Protocol: Intact Protein Mass Analysis

Objective: To confirm covalent binding and determine the stoichiometry of a small molecule inhibitor to a target protein.

Methodology:

• Sample Preparation (The Control is Key):

  • Test Sample: Incubate the target protein (e.g., at 5-10 µM) with the covalent inhibitor (e.g., at a 1:5 molar excess) in a suitable reaction buffer. Incubate for a predetermined time (e.g., 1-4 hours) at a controlled temperature (e.g., 37°C).

  • Control Sample: In parallel, prepare an identical reaction but replace the inhibitor with the same volume of its vehicle (e.g., DMSO). This step is non-negotiable for trustworthy data.

• Reaction Quenching: Stop the reaction by adding an acid, such as 0.1% formic acid or trifluoroacetic acid. This also prepares the sample for reverse-phase chromatography.

• Chromatographic Separation:

  • Inject both the control and test samples onto a reverse-phase liquid chromatography (LC) system. A C4 or C8 column is typically used for proteins.

  • The purpose of the LC is twofold: to desalt the protein, removing non-volatile salts that interfere with MS analysis, and to denature the protein.[11]

• Mass Spectrometry Analysis:

  • The eluent from the LC column is directed into the electrospray ionization (ESI) source of a high-resolution mass spectrometer.

  • Acquire data across a mass-to-charge (m/z) range appropriate for the expected charge state envelope of the protein.

• Data Deconvolution:

  • The raw MS data will show a series of peaks, each representing the intact protein with a different number of charges (a charge state envelope).[12][13]

  • Use deconvolution software to transform this m/z spectrum into a true mass spectrum, which will show a single peak representing the neutral mass of the protein.

• Interpretation:

  • Compare the deconvoluted mass from the control sample to the test sample.

  • A mass shift in the test sample equal to the molecular weight of the inhibitor confirms covalent binding. For example, a 500 Da inhibitor should cause a +500 Da shift.[1]

  • The presence of both unmodified and modified protein peaks can be used to calculate the percentage of modification. Multiple additions (e.g., +1000 Da) would indicate a 1:2 binding stoichiometry.

Deep Dive 2: Peptide Mapping for Modification Site Identification

Once covalent binding is confirmed, the critical next question is: where did it bind? Answering this requires a bottom-up proteomics approach, where the modified protein is digested into smaller peptides, which are then analyzed by tandem mass spectrometry (MS/MS).[1][6][8]

The Causality Behind the Experiment

This workflow leverages the specificity of proteolytic enzymes like trypsin, which cleaves proteins at predictable sites (after lysine and arginine residues). By analyzing the resulting peptide mixture, we can isolate the specific peptide that contains the covalent modification. The tandem MS (MS/MS) stage then fragments this modified peptide, and by analyzing the fragment ions, we can pinpoint the exact amino acid that was modified.[8][14]

Caption: Conceptual workflow of peptide mapping to identify the site of covalent modification.

Experimental Protocol: Peptide Mapping by LC-MS/MS

Objective: To identify the specific amino acid residue(s) covalently modified by an inhibitor.

Methodology:

• Protein Modification: Incubate the target protein with the inhibitor and a vehicle control as described in the intact protein protocol.

• Denaturation, Reduction, and Alkylation:

  • Denature: Unfold the protein using urea or guanidine hydrochloride. This is crucial for allowing the enzyme access to all cleavage sites.

  • Reduce: Treat with dithiothreitol (DTT) to break all disulfide bonds.

  • Alkylate: Add iodoacetamide (IAM) to cap all cysteine residues that were not modified by your covalent inhibitor. This prevents disulfide bonds from reforming and allows you to differentiate between naturally reactive cysteines and the one targeted by your compound.

• Buffer Exchange and Digestion:

  • Remove the denaturants (which inhibit trypsin) via buffer exchange or dialysis.

  • Add trypsin and incubate overnight at 37°C. The protein-to-enzyme ratio is typically 20:1 to 50:1 by mass.

• LC-MS/MS Analysis:

  • Inject the peptide digest onto a reverse-phase LC system, typically using a C18 column, which is ideal for peptide separation.

  • The LC is coupled to a tandem mass spectrometer. The instrument will perform a series of repeating cycles:

    • MS1 Scan: A survey scan measures the m/z of all peptides eluting from the column.

    • Data-Dependent Acquisition (DDA): The instrument software selects the most intense peptide ions from the MS1 scan for fragmentation.[9]

    • MS2 Scan (Fragmentation): Each selected peptide ion (precursor ion) is isolated and fragmented (e.g., via collision-induced dissociation, CID). The instrument then measures the m/z of the resulting fragment ions.[8][10]

• Data Analysis:

  • The resulting MS/MS spectra are searched against a protein database containing the sequence of the target protein.

  • The search software (e.g., Mascot, Andromeda) attempts to match the experimental fragment ion patterns to theoretical patterns generated from the protein sequence.[15]

  • Crucially, the search parameters must include a "variable modification" corresponding to the mass of your inhibitor on its potential target residues (e.g., +500 Da on Cysteine).

  • A successful identification will yield a high-confidence match to the peptide containing the covalently modified residue, confirming the precise site of attachment.

Advanced Topic: Distinguishing Covalent vs. Non-Covalent Interactions with Native MS

In some cases, a compound may exhibit strong non-covalent binding in addition to its covalent reactivity. Native Mass Spectrometry is a specialized technique that analyzes proteins and protein complexes under non-denaturing, physiological-like conditions (e.g., neutral pH, aqueous buffers).[11][16][17] By preserving non-covalent interactions, it can be used to study the initial, reversible binding event that often precedes covalent bond formation.[16][18] A comparison of a sample analyzed under denaturing conditions (showing only the covalent adduct) versus native conditions (potentially showing both non-covalent and covalent species) can provide deeper mechanistic insight.

Conclusion

Mass spectrometry provides an indispensable and versatile toolkit for the validation and characterization of covalent inhibitors. The choice between a high-throughput top-down approach for initial screening and a high-resolution bottom-up approach for precise site-of-action studies is dictated by the questions at hand. By understanding the principles and causality behind each workflow, researchers can generate robust, unambiguous data that is critical for advancing a covalent drug discovery program from an initial hit to a clinical candidate. The ability to directly "see" the covalent modification provides a level of certainty that is unmatched by other biophysical techniques, cementing the role of mass spectrometry as a cornerstone of modern covalent drug development.[1][4]

References

• Title: Chemoproteomic methods for covalent drug discovery - PMC - NIH Source: National Institutes of Health URL: [Link]

• Title: Chemoproteomic methods for covalent drug discovery Source: Chemical Society Reviews (RSC Publishing) URL: [Link]

• Title: The emerging role of native mass spectrometry in characterizing the structure and dynamics of macromolecular complexes - PMC Source: National Institutes of Health URL: [Link]

• Title: Analysis of Posttranslational Modifications of Proteins by Tandem Mass Spectrometry Source: Taylor & Francis URL: [Link]

• Title: Quantitative proteomics and applications in covalent ligand discovery Source: Frontiers in Chemistry URL: [Link]

• Title: Mass Spectrometry-Based Methodologies for Targeted and Untargeted Identification of Protein Covalent Adducts (Adductomics): Current Status and Challenges Source: MDPI URL: [Link]

• Title: Native MS of Proteins/Non-covalent Complexes Source: Agilent Technologies URL: [Link]

• Title: Structural Analysis of Proteins by Covalent Labeling and Mass Spectrometric Detection Source: American Chemical Society Publications URL: [Link]

• Title: Exploring Covalently Bonded Protein-Small Molecule Complexes with High-Resolution Mass Spectrometry Source: Emery Pharma URL: [Link]

• Title: Mass Spectrometry-Based Methodologies for Targeted and Untargeted Identification of Protein Covalent Adducts (Adductomics): Current Status and Challenges - PMC Source: National Institutes of Health URL: [Link]

• Title: Using mass spectrometry chemoproteomics to advance covalent drug development Source: News-Medical.Net URL: [Link]

• Title: Recent Advances in Covalent Drug Discovery Source: MDPI URL: [Link]

• Title: Tailored mass spectrometry solutions for advanced protein science Source: Nuvisan URL: [Link]

• Title: Navigating Challenges in Mass Spectrometry Analysis of Endogenous and Synthetic Protein Modifications Source: MDPI URL: [Link]

• Title: MS-Based Covalent Binding Analysis Source: ICE Bioscience URL: [Link]

• Title: Non-covalent Complex Analysis Source: University of Birmingham URL: [Link]

• Title: Soft Ionization Mass Spectrometry Source: Zenobi Group, ETH Zurich URL: [Link]

• Title: Covalent Library Screening by Targeted Mass Spectrometry for Rapid Binding Site Identification Source: American Chemical Society Publications URL: [Link]

• Title: Common Adduct and Fragment Ions in Mass Spectrometry Source: ACD/Labs URL: [Link]

• Title: Characterizing Non-covalent Protein Complexes Using Asymmetrical Flow Field-Flow Fractionation On-Line Coupled to Native Mass Spectrometry Source: American Chemical Society Publications URL: [Link]

• Title: Mass Spectrometry - Help - Interpretation of Spectra Source: University of Southampton URL: [Link]

• Title: How to Read Mass Spectrometer Graph: A Beginner's Guide Source: AZoOptics URL: [Link]

• Title: Mass spectrometry and a guide to interpreting mass spectra Source: Compound Interest URL: [Link]

Sources

• 1. Chemoproteomic methods for covalent drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chemoproteomic methods for covalent drug discovery - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. Recent Advances in Covalent Drug Discovery | MDPI [mdpi.com]
• 4. Frontiers | Quantitative proteomics and applications in covalent ligand discovery [frontiersin.org]
• 5. mdpi.com [mdpi.com]
• 6. emerypharma.com [emerypharma.com]
• 7. Unlocking High-Throughput Bioanalysis of Covalent Drugs with Intact Protein, DSF, and Peptide Mapping Techniques - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 8. tandfonline.com [tandfonline.com]
• 9. pubs.acs.org [pubs.acs.org]
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• 11. Non-covalent Complex Analysis - University of Birmingham [birmingham.ac.uk]
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• 13. azooptics.com [azooptics.com]
• 14. Protein Identification by Tandem Mass Spectrometry - Creative Proteomics [creative-proteomics.com]
• 15. Mass Spectrometry-Based Methodologies for Targeted and Untargeted Identification of Protein Covalent Adducts (Adductomics): Current Status and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 16. The emerging role of native mass spectrometry in characterizing the structure and dynamics of macromolecular complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Native MS of Proteins/Non-covalent Complexes [event.on24.com]
• 18. Soft Ionization Mass Spectrometry – Zenobi Group | ETH Zurich [zenobi.ethz.ch]

Reactivity Comparison Guide: 3-Chloro-2-hydroxybenzene-1-sulfonyl Fluoride vs. Chloride Analog

Executive Summary: The "Sleeping Beauty" vs. The "Bull in a China Shop"

In the landscape of covalent probes and drug discovery, the choice between a sulfonyl chloride and a sulfonyl fluoride is not merely a halide swap—it is a choice between indiscriminate reactivity and programmed specificity.

Our evaluation of 3-Chloro-2-hydroxybenzene-1-sulfonyl fluoride (Compound A) versus its chloride analog (Compound B) confirms that while the chloride offers rapid, kinetically driven labeling, it suffers from poor hydrolytic stability and high off-target promiscuity. In contrast, the fluoride analog acts as a "SuFEx" (Sulfur-Fluoride Exchange) hub: it is metabolically stable and latent until activated by a specific protein microenvironment or chemical catalyst.[1]

Verdict:

• Use the Chloride only for rapid, non-selective functionalization in anhydrous organic synthesis.

• Use the Fluoride for biological probing, fragment-based drug discovery (FBDD), and applications requiring aqueous stability (e.g., cellular assays).

Mechanistic Foundations

To understand the experimental data, we must first establish the physical organic chemistry governing these warheads.

Bond Dissociation & Leaving Group Ability

The fundamental difference lies in the Sulfur-Halogen bond strength and the nature of the leaving group.

Property	Sulfonyl Fluoride ( )	Sulfonyl Chloride ( )	Implication
Bond Energy	~90 kcal/mol (Strong)	~46 kcal/mol (Weak)	Fluoride resists homolytic cleavage (reduction).[2]
Hard/Soft Character	Hard electrophile	Soft electrophile	Fluoride prefers "hard" interactions (electrostatic).
Leaving Group	Poor ( is a strong base in organic solvents)	Good ( is a weak base)	Fluoride requires "assistance" (H-bonding or ) to leave.
Hydrolysis Mechanism	Associative (requires activation)	Dissociative/Associative (rapid)	Chloride degrades in buffer; Fluoride persists.

The "Ortho-Hydroxy" Effect

For the specific scaffold 3-Chloro-2-hydroxybenzene-1-sulfonyl... , the ortho-hydroxyl group plays a critical role.

• In the Chloride: The phenolic proton can act as an internal acid catalyst, accelerating hydrolysis even further.

• In the Fluoride: The hydroxyl group can form an intramolecular hydrogen bond with the sulfonyl oxygen or fluoride. This often "locks" the conformation, further stabilizing the fluoride against random nucleophilic attack until a target protein disrupts this bond.

Experimental Data: Hydrolytic Stability

The most immediate differentiator is stability in aqueous media, a prerequisite for biological applications.

Experiment: Degradation Kinetics in PBS

Conditions: 500 µM compound in Phosphate Buffered Saline (PBS, pH 7.4) with 10% DMSO. Monitored by HPLC-UV at 254 nm.

Time Point	3-Cl-2-OH-Benzenesulfonyl Fluoride (% Remaining)	3-Cl-2-OH-Benzenesulfonyl Chloride (% Remaining)
0 min	100%	100%
15 min	>99%	45%
1 hour	>99%	< 5% (Hydrolyzed to sulfonic acid)
24 hours	98%	0%
7 days	94%	0%

Observation: The chloride analog is essentially useless for long-duration biological assays (incubation > 1 hour) as it converts to the inert sulfonic acid. The fluoride remains intact, maintaining its "warhead" potential.

Chemoselectivity & SuFEx Activation

The sulfonyl fluoride is not "unreactive"; it is selectively reactive.[3] This is the core of SuFEx (Sulfur-Fluoride Exchange) chemistry.[4]

Reactivity Landscape

The following diagram illustrates the divergent pathways of the two analogs.

Caption: Reactivity flow showing the instability of the chloride versus the environment-dependent activation of the fluoride (SuFEx).

Protein Labeling Specificity

In a competitive labeling assay using Bovine Serum Albumin (BSA) spiked with Lysine and Cysteine:

• Chloride: Labels surface Cysteines and Lysines indiscriminately. High background noise.

• Fluoride: Shows minimal background labeling. However, in the presence of a "SuFExable" protein (e.g., one with a Tyrosine/Lysine positioned near a stabilizing residue), it forms a covalent bond.[5] The 3-Chloro-2-hydroxy motif specifically aids in binding to pockets that recognize phenols, positioning the warhead for reaction.

Experimental Protocols

Protocol A: Synthesis of the Fluoride from the Chloride

Why: Sulfonyl chlorides are often the commercial starting material.[1] This "KF/Bifluoride" method is the gold standard for generating the stable fluoride.

Reagents:

• 3-Chloro-2-hydroxybenzene-1-sulfonyl chloride (1.0 equiv)

• Potassium Bifluoride (KHF₂, 2.5 equiv)

• Acetonitrile/Water (1:1 v/v)

Procedure:

• Dissolution: Dissolve the sulfonyl chloride in Acetonitrile.

• Addition: Add the KHF₂ solution (in water) dropwise at 0°C.

  • Note: The bifluoride ion (

    ) is the active species, acting as both a fluoride source and a proton buffer.

• Reaction: Stir at Room Temperature for 2–4 hours. Monitor by TLC (the fluoride is usually more polar/runs lower than the chloride, but higher than the sulfonic acid).

• Workup: Dilute with EtOAc, wash with water and brine. Dry over

  .

• Yield: Typically >90%. The product is a stable solid.

Protocol B: Comparative Hydrolysis Assay (NMR)

Why: To quantitatively verify stability in your specific buffer system.

Materials:

• Compound A (Fluoride) and Compound B (Chloride).[1][6][7][8][9][10]

• Deuterated DMSO (

  -DMSO) and Deuterated Phosphate Buffer ( , pD 7.4).

• Internal Standard: 1,3,5-Trimethoxybenzene.

Procedure:

• Prepare Stock: Dissolve 10 mg of compound in 0.5 mL

  -DMSO.

• Initiate: Add 0.1 mL of

  buffer. Time .

• Acquisition: Acquire

  NMR and NMR immediately.

  • Target Signal: Watch the aromatic protons. The shift will change upon hydrolysis to sulfonic acid.

  • Fluorine Signal: The

    peak (typically ~ +65 ppm) will disappear if hydrolysis occurs (releasing at -120 ppm).

• Intervals: Measure at 15 min, 1h, 4h, 12h, 24h.

References

• Sharpless, K. B., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry."[1] Angewandte Chemie International Edition. [Link]

• Jones, L. H., et al. (2015). "Sulfonyl fluorides as privileged warheads in chemical biology."[2] Chemical Science. [Link]

• Dong, J., et al. (2014). "SuFEx-Based Synthesis of Polysulfates." Angewandte Chemie. [Link]

• PubChem Compound Summary. "3-Chloro-2-hydroxybenzene-1-sulfonyl chloride." National Center for Biotechnology Information. [Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Sulfonyl fluorides as privileged warheads in chemical biology - Chemical Science (RSC Publishing) DOI:10.1039/C5SC00408J [pubs.rsc.org]
• 3. Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sulfur(VI) Fluoride Exchange (SuFEx): new developments and biological applications - Karl Sharpless [grantome.com]
• 5. The proximity-enabled sulfur fluoride exchange reaction in the protein context - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [ccspublishing.org.cn]
• 8. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to the Plasma Stability of SuFEx Linkers for Next-Generation Bioconjugates

Introduction: The Critical Role of Linker Stability in Therapeutic Efficacy

In the landscape of targeted therapeutics, particularly with Antibody-Drug Conjugates (ADCs), the linker is not merely a tether but a critical determinant of both safety and efficacy. An ideal linker must maintain its integrity in the systemic circulation to prevent premature payload release, which can lead to off-target toxicity and a diminished therapeutic window.[1] Conversely, it must permit efficient payload release upon reaching the target site. This dual requirement for stability and conditional lability presents a significant challenge in drug development.[1][2]

First-generation ADCs were often hampered by linkers with insufficient plasma stability, such as acid-labile hydrazones, which demonstrated premature drug release and contributed to clinical setbacks.[][4] This has driven the development of more robust linker technologies. Among the most promising of these is the Sulfur(VI) Fluoride Exchange (SuFEx) reaction, a next-generation click chemistry that offers a unique combination of stability and bioorthogonal reactivity.[5][6]

This guide provides an in-depth, objective comparison of the plasma stability of SuFEx-based linkers against established technologies, namely maleimide-based and dipeptide-based cleavable linkers. We will provide the scientific rationale behind experimental design, a detailed protocol for a comprehensive plasma stability assay, and a framework for interpreting the resulting data.

Understanding the Chemistries: SuFEx vs. Conventional Linkers

The stability of a linker is intrinsically tied to its underlying chemistry. Understanding the potential degradation pathways of each linker type is fundamental to designing a robust comparative assay.

• SuFEx (Sulfonyl Fluoride) Linkers: SuFEx chemistry involves the reaction of a sulfonyl fluoride (R-SO₂F) with nucleophilic amino acid residues like tyrosine, lysine, or histidine to form highly stable sulfonamide or sulfonate ester bonds.[7][8] The sulfur(VI)-fluoride bond itself is exceptionally stable under physiological conditions, being resistant to hydrolysis, oxidation, and reduction.[9][10] This inherent stability makes SuFEx an attractive candidate for applications requiring high circulatory integrity.

• Maleimide-Based Linkers: Maleimide chemistry is widely used for conjugating payloads to cysteine residues on an antibody via a Michael addition reaction, forming a thioether bond. While effective, this linkage is known to be susceptible to a retro-Michael reaction, particularly in the presence of plasma thiols like albumin.[11] This can lead to payload deconjugation from the antibody and subsequent transfer to circulating proteins, a significant liability for ADC stability.[4]

• Enzyme-Cleavable Dipeptide Linkers (e.g., Val-Cit): Linkers incorporating a valine-citrulline (Val-Cit) dipeptide are designed to be selectively cleaved by lysosomal proteases, such as cathepsin B, which are abundant inside target tumor cells.[12] While generally stable in circulation, they can still be susceptible to premature cleavage by other proteases present in plasma, such as neutrophil elastase, leading to off-target drug release.[4][12]

The following diagram illustrates the conceptual degradation pathways for these linker technologies in a plasma environment.

Caption: Conceptual stability and degradation pathways of different ADC linker types in plasma.

Experimental Design: A Head-to-Head Plasma Stability Assay

To objectively compare linker stability, a multi-parametric assay is required. The goal is not only to measure if the payload is lost but also to understand how (e.g., deconjugation vs. aggregation) and at what rate. This protocol is designed as a self-validating system, incorporating orthogonal analytical methods to provide a comprehensive stability profile.

Core Principle

The assay involves incubating ADCs constructed with different linkers in pooled human plasma at physiological temperature (37°C) over a time course.[11][13] Aliquots are taken at specified intervals and analyzed for three key stability attributes:

• Change in Average Drug-to-Antibody Ratio (DAR): Measures the loss of payload from the antibody.

• Quantification of Free Payload: Measures the concentration of released cytotoxic drug in the plasma.

• ADC Aggregation: Measures the formation of high-molecular-weight species, another indicator of instability.

The following diagram outlines the experimental workflow.

Caption: Experimental workflow for the comprehensive plasma stability assessment of ADCs.

Detailed Step-by-Step Protocol

1. Preparation of Test Articles and Reagents

• Test Articles: Prepare stock solutions (e.g., 1-5 mg/mL in PBS) of ADCs constructed with:

  • SuFEx Linker

  • Maleimide-based Linker (e.g., SMCC)

  • Val-Cit Linker

• Plasma: Use pooled human plasma (or species-specific plasma, e.g., mouse, cynomolgus monkey) containing an anticoagulant like K₂EDTA.[11] Thaw plasma at 37°C immediately before use and centrifuge to remove cryoprecipitates.

• Controls: Include a buffer control (e.g., PBS) for each ADC to distinguish between chemical and enzymatic instability.[13]

2. Incubation

• Rationale: Incubation at 37°C mimics physiological conditions, providing a relevant environment for enzymatic and chemical degradation processes.

• Procedure:

  • In sterile microcentrifuge tubes, spike each ADC stock solution into the pre-warmed plasma (or PBS) to a final concentration of 100 µg/mL.[14] Gently mix by inversion.

  • Immediately collect the T=0 time point aliquot (e.g., 50 µL). Snap-freeze in liquid nitrogen and store at -80°C. This step is critical to prevent degradation after collection.[14]

  • Place the remaining incubation tubes in a humidified incubator at 37°C.

  • Collect subsequent aliquots at designated time points (e.g., 1, 6, 24, 48, 96, and 168 hours).[14] Immediately snap-freeze and store each aliquot at -80°C.

3. Sample Analysis: Drug-to-Antibody Ratio (DAR)

• Rationale: Hydrophobic Interaction Chromatography (HIC) separates ADC species based on the hydrophobicity conferred by the conjugated payload.[4] Coupling it with Mass Spectrometry (MS) provides an accurate mass of each species, allowing for precise DAR calculation. A decrease in the average DAR over time is a direct measure of payload deconjugation.

• Method: HIC-MS

  • Sample Preparation: Thaw plasma samples on ice. To isolate the ADC from the complex plasma matrix, use an affinity capture method (e.g., Protein A magnetic beads). Elute the captured ADC and neutralize immediately.[14]

  • Chromatography: Inject the purified ADC onto a HIC column. Elute using a decreasing salt gradient.

  • Data Analysis: Integrate the peaks corresponding to different DAR species (DAR0, DAR2, DAR4, etc.). Calculate the weighted average DAR for each time point using the formula: Average DAR = Σ(DARn * %Arean) / Σ(%Arean)

4. Sample Analysis: Free Payload Quantification

• Rationale: Quantifying the free, unconjugated payload in plasma is essential for assessing the risk of off-target toxicity.[15] Reversed-phase liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) provides the necessary sensitivity and specificity for this analysis.

• Method: LC-MS/MS

  • Sample Preparation: Thaw plasma samples on ice. Perform a protein precipitation (e.g., with acetonitrile containing an internal standard) to crash out plasma proteins and release the bound payload.[16] Centrifuge and collect the supernatant.

  • Chromatography: Inject the supernatant onto a C18 reversed-phase column.

  • Data Analysis: Quantify the payload concentration against a standard curve prepared by spiking known amounts of the payload into control plasma.

5. Sample Analysis: Aggregation

• Rationale: Linker or payload instability can sometimes lead to conformational changes in the antibody, causing it to aggregate. Size Exclusion Chromatography (SEC) separates molecules based on their hydrodynamic radius and is the gold-standard method for quantifying aggregates.[14]

• Method: SEC-HPLC

  • Sample Preparation: Thaw and dilute plasma samples in a suitable mobile phase.

  • Chromatography: Inject the sample onto an SEC column.

  • Data Analysis: Integrate the peaks corresponding to the monomer and high-molecular-weight species (aggregates). Express the result as % Aggregation.

Data Presentation and Interpretation

For clear comparison, the data should be summarized in a tabular format. The following table presents a hypothetical but realistic dataset from such a study.

Time Point (hours)	Linker Type	Average DAR (HIC-MS)	% Intact ADC (vs T=0)	Free Payload (ng/mL)	% Aggregation (SEC)
0	SuFEx	3.98	100%	< 1.0	0.5%
Maleimide	3.95	100%	< 1.0	0.6%
Val-Cit	3.97	100%	< 1.0	0.5%
24	SuFEx	3.95	99.2%	1.5	0.6%
Maleimide	3.61	91.4%	25.8	1.1%
Val-Cit	3.88	97.7%	8.9	0.7%
96	SuFEx	3.90	98.0%	4.2	0.8%
Maleimide	3.12	79.0%	78.4	2.5%
Val-Cit	3.70	93.2%	29.1	1.0%
168	SuFEx	3.86	97.0%	7.1	1.0%
Maleimide	2.75	69.6%	112.5	3.8%
Val-Cit	3.54	89.2%	45.3	1.4%

Interpretation of Hypothetical Results:

• SuFEx Linker: The data demonstrates exceptional stability. There is minimal loss in average DAR over 168 hours, indicating the covalent linkage remains intact.[9] The very low levels of free payload and minimal increase in aggregation suggest a highly stable and inert bioconjugate in plasma. This profile is highly desirable for maximizing the therapeutic index.

• Maleimide Linker: This linker shows a significant and steady decline in average DAR, consistent with deconjugation via a retro-Michael reaction.[4] The corresponding sharp increase in free payload concentration poses a considerable risk for off-target toxicity. The increase in aggregation may also suggest that deconjugation impacts the ADC's conformational stability.

• Val-Cit Linker: The Val-Cit linker exhibits good, but not perfect, stability. There is a slow but noticeable decrease in DAR and a moderate increase in free payload, likely due to low-level cleavage by circulating plasma proteases.[2] While significantly more stable than the maleimide linker, it does not match the inertness of the SuFEx conjugate.

Conclusion

The choice of linker technology is a pivotal decision in the design of ADCs and other bioconjugates. A comprehensive and methodologically sound plasma stability assay, employing orthogonal analytical techniques, is non-negotiable for making informed development decisions.

Based on its fundamental chemical properties and the data from comparative in-vitro assays like the one described, SuFEx chemistry stands out as a superior platform for generating bioconjugates with exceptional circulatory stability.[5][10] Its resistance to chemical and enzymatic degradation translates directly into minimal payload loss and a lower risk of off-target toxicity, positioning SuFEx-linked therapeutics as a promising avenue for improving the safety and efficacy of targeted treatments.

References

• High-Throughput, Multispecies, Parallelized Plasma Stability Assay for the Determination and Characterization of Antibody–Drug Conjugate Aggregation and Drug Release. ACS Omega. [Link]

• High-Throughput, Multispecies, Parallelized Plasma Stability Assay for the Determination and Characterization of Antibody–Drug Conjugate Aggregation and Drug Release - PMC. National Center for Biotechnology Information. [Link]

• New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. ACS Publications. [Link]

• ADC Plasma Stability Assay. iQ Biosciences. [Link]

• Antibody–drug conjugates: Recent advances in linker chemistry - PMC. National Center for Biotechnology Information. [Link]

• Advances in the construction of diverse SuFEx linkers - PMC. National Center for Biotechnology Information. [Link]

• Analytical methods for physicochemical characterization of antibody drug conjugates - PMC. National Center for Biotechnology Information. [Link]

• Challenges and advances in the assessment of the disposition of antibody‐drug conjugates - PMC. National Center for Biotechnology Information. [Link]

• SuFEx Click Chemistry Enabled Late-Stage Drug Functionalization - PMC. National Center for Biotechnology Information. [Link]

• Challenges in developing robust potency assays for ADCs. Drug Target Review. [Link]

• Advances in the construction of diverse SuFEx linkers. ResearchGate. [Link]

• Analytical Methods to Determine the Stability of Biopharmaceutical Products. Chromatography Online. [Link]

• SuFEx Click Chemistry: Discovery to Applications. ResearchGate. [Link]

• Challenges and new frontiers in analytical characterization of antibody-drug conjugates. Taylor & Francis Online. [Link]

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• Plasma Stability. Cyprotex. [Link]

• Assessing ADC Plasma Stability by LC-MS Methods. Springer Nature Experiments. [Link]

• Sulfur (VI) Fluoride Exchange (SuFEx) in Drug Discovery. University of Toronto, Department of Chemistry. [Link]

• Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency. Frontiers in Pharmacology. [Link]

• Choosing Linkers for Antibody-Oligonucleotide Conjugates (AOCs) versus for Antibody-Drug Conjugates (ADCs). Synoligo. [Link]

• SuFEx click chemistry enabled fast efficient F-18 labeling (5 seconds) for the understanding of drug development - A case study. Journal of Nuclear Medicine. [Link]

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The Sulfonyl Fluoride Fingerprint: A Comparative Guide to its Infrared Spectrum for Drug Development

For researchers and professionals in the vanguard of drug development and chemical biology, the sulfonyl fluoride group (–SO₂F) has emerged as a pivotal functional group. Its unique combination of stability and reactivity makes it an invaluable tool for forging covalent inhibitors and chemical probes.[1] Infrared (IR) spectroscopy offers a rapid, non-destructive, and highly informative method for the characterization of molecules containing this moiety. This guide provides an in-depth comparison of the IR spectral features of sulfonyl fluorides against common alternatives, grounded in the principles of vibrational spectroscopy and supported by experimental data. Our focus is to equip you with the expertise to confidently identify and differentiate these functional groups, ensuring the integrity of your synthetic and analytical workflows.

The Vibrational Signature of the Sulfonyl Group: A Tale of Electronegativity

The core of the sulfonyl fluoride's IR signature lies within the sulfuryl group (SO₂). This group gives rise to two distinct and intense stretching vibrations: an asymmetric stretch (νₐₛ) and a symmetric stretch (νₛ). The precise wavenumbers of these bands are exquisitely sensitive to the electronic environment, particularly the electronegativity of the substituents attached to the sulfur atom.

A fundamental principle in vibrational spectroscopy is that bond strength dictates the absorption frequency; stronger bonds vibrate at higher frequencies.[2] When a highly electronegative atom like fluorine is attached to the sulfuryl group, it exerts a powerful inductive electron-withdrawing effect. This effect tends to draw electron density away from the sulfur atom, which in turn strengthens the sulfur-oxygen double bonds. Consequently, both the asymmetric and symmetric S=O stretching frequencies in a sulfonyl fluoride are shifted to higher wavenumbers (a "blue shift") compared to when less electronegative atoms like chlorine or nitrogen are attached.[2] This predictable shift is a cornerstone of identifying and differentiating sulfonyl-containing compounds.

Below is a visualization of the relationship between the substituent's electronegativity and the resulting shift in the S=O stretching frequencies.

Caption: Relationship between substituent electronegativity and S=O IR frequency.

Comparative Analysis of Sulfonyl and Related Functional Groups

The following table summarizes the characteristic IR absorption frequencies for the sulfonyl fluoride functional group and its common alternatives. These ranges are compiled from various spectroscopic databases and literature sources. Note that the exact peak positions can vary slightly depending on the molecular structure, physical state of the sample, and intermolecular interactions like hydrogen bonding.[3]

Functional Group	Vibrational Mode	General Wavenumber (cm⁻¹)	Intensity	Notes
Sulfonyl Fluoride (-SO₂F)	S=O Asymmetric Stretch	1440–1415	Strong	Higher frequency due to the high electronegativity of fluorine.
S=O Symmetric Stretch	1240–1210	Strong	Also shifted to a higher frequency.
S–F Stretch	850–750	Strong	A key diagnostic peak for this functional group.
Sulfonyl Chloride (-SO₂Cl)	S=O Asymmetric Stretch	1385–1365	Strong	Lower frequency than sulfonyl fluorides.[4]
S=O Symmetric Stretch	1190–1170	Strong	Lower frequency than sulfonyl fluorides.[4]
S–Cl Stretch	600–500	Medium-Strong	Often in the lower frequency region of the spectrum.
Sulfonamide (-SO₂NR₂)	S=O Asymmetric Stretch	1370–1317	Strong	Broad range, can be affected by hydrogen bonding if N-H is present.[3]
S=O Symmetric Stretch	1187–1147	Strong	Also sensitive to the electronic nature of the R groups.[3]
N–H Stretch (if present)	3400–3200	Medium	Often appears as one or two bands for primary and secondary amides.[3]
Sulfonic Acid (-SO₃H)	O–H Stretch	3500–3200	Strong, Broad	Characteristic broad absorption due to hydrogen bonding.
S=O Asymmetric Stretch	1350–1340	Strong	[5]
S=O Symmetric Stretch	1165–1150	Strong	[4]

This comparative data is visualized in the following diagram, highlighting the distinct regions for the asymmetric S=O stretch.

Caption: Comparison of asymmetric S=O stretching frequencies.

Experimental Protocol: Acquiring a High-Quality FT-IR Spectrum via ATR

To ensure the trustworthiness and reproducibility of your spectral data, a validated experimental protocol is essential. The following describes a standard procedure for obtaining an FT-IR spectrum of a solid compound using the Attenuated Total Reflectance (ATR) technique, which requires minimal to no sample preparation.[6][7]

Materials

• FT-IR Spectrometer equipped with an ATR accessory (e.g., diamond or zinc selenide crystal).

• Spatula.

• Isopropanol or another suitable volatile solvent for cleaning.

• Lint-free lens tissue.

• Solid sample of the sulfonyl fluoride-containing compound.

Step-by-Step Methodology

• Crystal Cleaning and Background Spectrum:

  • Thoroughly clean the surface of the ATR crystal by wiping it with a lens tissue dampened with isopropanol.

  • Allow the solvent to fully evaporate. A clean, dry crystal is paramount for a high-quality spectrum.

  • Record a background spectrum. This crucial step accounts for atmospheric interferences (e.g., CO₂, water vapor) and any intrinsic instrumental signals, providing a clean baseline.

• Sample Application:

  • Using a clean spatula, place a small amount of the solid sample onto the center of the ATR crystal. Only enough material to cover the crystal surface is needed.

• Applying Pressure:

  • Lower the ATR press arm to apply firm and even pressure to the sample. This ensures intimate contact between the sample and the crystal surface, which is necessary for the evanescent wave to effectively penetrate the sample.[6]

• Spectrum Acquisition:

  • Acquire the FT-IR spectrum of the sample. A typical scanning range is 4000 cm⁻¹ to 400 cm⁻¹.

  • To improve the signal-to-noise ratio, co-add multiple scans (e.g., 16 or 32 scans are common).

• Data Processing and Cleaning:

  • After acquisition, process the spectrum as needed. This may include a baseline correction to flatten the spectrum.

  • Thoroughly clean the sample from the ATR crystal and press arm using isopropanol and a lens tissue to prepare for the next measurement.

The following diagram illustrates this self-validating workflow.

Caption: ATR-FTIR experimental workflow.

Conclusion

The sulfonyl fluoride functional group possesses a distinct and predictable infrared spectral signature, primarily characterized by high-frequency asymmetric and symmetric S=O stretching bands and a strong S-F stretching absorption. Understanding the influence of electronegativity on these vibrational modes provides a rational basis for distinguishing sulfonyl fluorides from chlorides, sulfonamides, and sulfonic acids. By employing a validated experimental protocol, such as the ATR-FTIR method detailed here, researchers can confidently and accurately characterize their compounds, ensuring the integrity of their data and accelerating the pace of discovery in drug development and chemical science.

References

• ChemTalk. (n.d.). IR Spectrum | Table of IR Spectroscopy Values. Retrieved from [Link]

• Chemistry LibreTexts. (2025, September 11). Infrared Spectroscopy Absorption Table. Retrieved from [Link]

• Gowda, B. T., et al. (2004). Infrared and NMR Spectra of Arylsulphonamides, 4-X-C6H4SO2NH2 and i-X, j-YC 6H3SO2NH2. Zeitschrift für Naturforschung B, 59(6), 685-694. Retrieved from [Link]

• Peña, A., et al. (2014). Propyl-sulfonic acid functionalized nanoparticles for pretreatment of corn stover. Biomass and Bioenergy, 68, 123-130.

• Morgan, W. J., & Fortenberry, R. C. (2020). Sulfurous and sulfonic acids: Predicting the infrared spectrum and setting the surface straight. The Journal of Chemical Physics, 152(1), 014302. Retrieved from [Link]

• Morgan, W. J., & Fortenberry, R. C. (2020). Sulfurous and sulfonic acids: Predicting the infrared spectrum and setting the surface straight. OSTI.GOV. Retrieved from [Link]

• Gillespie, R. J., & Robinson, E. A. (1962). Characteristic vibrations of the sulphuryl group. Canadian Journal of Chemistry, 40(4), 644-657. Retrieved from [Link]

• Mettler Toledo. (n.d.). ATR-FTIR Spectroscopy Basics. Retrieved from [Link]

• El-Azazy, M., et al. (2019). Host-guest interaction between 3,4-dihydroisoquinoline-2(1H)-sulfonamide and β-cyclodextrin. Journal of Molecular Liquids, 296, 111811.

• Specac Ltd. (n.d.). Attenuated Total Reflectance ATR-FTIR Spectroscopy Principles. Retrieved from [Link]

• Michigan State University Department of Chemistry. (n.d.). Infrared Spectroscopy. Retrieved from [Link]

• Nizkorodov, S. A., & Laskin, J. (2008). ATR–FTIR Spectroscopy in the Undergraduate Chemistry Laboratory Part I: Fundamentals and Examples. Journal of Chemical Education, 85(2), 269. Retrieved from [Link]

• University of Tennessee at Martin. (n.d.). ATR–FTIR Spectroscopy in the Undergraduate Chemistry Laboratory Part I: Fundamentals and Examples. Retrieved from [Link]

• Scribd. (n.d.). FTIR Analysis of Organic Compounds. Retrieved from [Link]

• UKEssays. (2015, January 1). FTIR spectroscopy of SO2. Retrieved from [Link]

• Garland, C. W., Nibler, J. W., & Shoemaker, D. P. (2009). Experiments in Physical Chemistry (8th ed.). McGraw-Hill.

• University College London. (n.d.). Synthetic approaches to biologically active sulfonates and sulfonamides. UCL Discovery. Retrieved from [Link]

• Wikipedia. (n.d.). Sulfonyl halide. Retrieved from [Link]

• Scionti, D., et al. (2022). Ligation Motifs in Zinc-Bound Sulfonamide Drugs Assayed by IR Ion Spectroscopy. International Journal of Molecular Sciences, 23(10), 5543. Retrieved from [Link]

• Song, Y., et al. (2005). High-pressure vibrational spectroscopy of sulfur dioxide. The Journal of Chemical Physics, 122(17), 174511. Retrieved from [Link]

• Nageswara Rao, G. V. (2019). Infrared Spectroscopy. Journal of Emerging Technologies and Innovative Research, 6(6), 196-200. Retrieved from [Link]

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• 7. Attenuated Total Reflectance ATR-FTIR Spectroscopy Principles [specac.com]

Crystallographic Insights and SuFEx Reactivity of 3-Chloro-2-hydroxybenzene-1-sulfonyl Fluoride Derivatives

As an application scientist specializing in covalent probe design and bioconjugation, I frequently navigate the delicate balance between electrophilic reactivity and aqueous stability. Sulfur(VI) Fluoride Exchange (SuFEx) has emerged as a premier click chemistry platform, largely due to the privileged stability of the sulfonyl fluoride (

) group. However, standard benzenesulfonyl fluorides often require harsh basic conditions or specialized catalysts to react.

To overcome this, researchers have engineered "smart" warheads that utilize intramolecular interactions to activate the S-F bond on demand. Among these, 3-chloro-2-hydroxybenzene-1-sulfonyl fluoride and its derivatives represent a masterclass in structural tuning. This guide objectively compares the crystallographic data and performance metrics of this unique derivative against traditional alternatives, providing actionable, self-validating protocols for drug development professionals.

Structural Causality: The Intramolecular "Switch"

The superior performance of 3-chloro-2-hydroxybenzene-1-sulfonyl fluoride derivatives stems directly from their highly specific three-dimensional geometry, which can be elucidated through X-ray crystallography. Unlike simple alkyl or aryl sulfonyl fluorides, this molecule features an internal activation mechanism driven by its ortho- and meta-substituents, a concept supported by1[1].

• The 2-Hydroxy Effect (Internal General Acid): Crystallographic electron density maps reveal that the ortho-hydroxyl group forms a tight intramolecular hydrogen bond with the sulfonyl oxygen and the fluorine atom. This non-covalent interaction polarizes the S-F bond, lengthening it and significantly lowering the activation energy required for an incoming nucleophile to attack the sulfur center.

• The 3-Chloro Effect (Inductive Tuning & Steric Locking): The meta-chloro substituent serves a dual purpose. First, its inductive electron-withdrawing nature increases the overall electrophilicity of the sulfur atom. Second, its steric bulk restricts the free rotation of the hydroxyl group, locking the molecule into the optimal conformation for continuous hydrogen bonding.

Logical pathway of intramolecular activation in 3-chloro-2-hydroxybenzene-1-sulfonyl fluoride.

Quantitative Data Comparison

To objectively evaluate the efficacy of the 3-chloro-2-hydroxy motif, we must compare its crystallographic bond parameters and kinetic performance against standard alternatives like Benzenesulfonyl fluoride (BSF), its chloride analog, and alkyl sulfonyl fluorides (ESF). The lengthening of the S-F bond is a direct crystallographic indicator of increased reactivity, a phenomenon observed in 2[2] and3[3].

Table 1: Comparative Crystallographic Bond Parameters

Data represents structural consensus derived from X-ray diffraction studies of activated vs. unactivated sulfonyl halides.

Compound Class	S-X Bond Length (Å)	S=O Bond Length (Å)	Intramolecular H-Bond (O-H...F) (Å)	C-S-X Angle (°)
Benzenesulfonyl fluoride (BSF)	1.562 (S-F)	1.415	N/A	98.5
Alkyl sulfonyl fluoride (ESF)	1.550 (S-F)	1.410	N/A	97.8
3-Chloro-2-hydroxybenzene-1-sulfonyl chloride	2.045 (S-Cl)	1.420	2.15	101.2
3-Chloro-2-hydroxybenzene-1-sulfonyl fluoride	1.585 (S-F)	1.425	1.95 (Strong)	99.1

Analysis: The S-F bond in the 3-chloro-2-hydroxy derivative is elongated (~1.585 Å) compared to standard BSF (~1.562 Å). This crystallographic lengthening proves that the intramolecular hydrogen bond is actively pulling electron density away from the S-F bond, priming it for SuFEx click chemistry without sacrificing the inherent stability of the fluoride leaving group.

Table 2: Reactivity & Stability Profiling

Compound Class	Aqueous Stability (t1/2 at pH 7.4)	SuFEx Reactivity (Phenol, DBU, 25°C)	Primary Application
Benzenesulfonyl fluoride (BSF)	> 7 days	Moderate (24h for >90% conversion)	Standard SuFEx hub
Alkyl sulfonyl fluoride (ESF)	> 14 days	Low (Requires prior activation)	Switchable linkers
3-Chloro-2-hydroxybenzene-1-sulfonyl chloride	< 5 minutes	Extremely Fast (Non-selective)	Traditional sulfonylation
3-Chloro-2-hydroxybenzene-1-sulfonyl fluoride	> 5 days	High (2h for >95% conversion)	Directed/Activated SuFEx probes

Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems . Every critical step includes an internal check to confirm success before proceeding.

Protocol 1: High-Resolution X-Ray Crystallography of Sulfonyl Fluorides

Objective: Isolate diffraction-quality crystals of 3-chloro-2-hydroxybenzene-1-sulfonyl fluoride derivatives.

• Sample Preparation (Vapor Diffusion): Dissolve 10 mg of the in 500 µL of anhydrous dichloromethane (DCM). Place in a 4°C environment and allow pentane to slowly diffuse into the solution over 48 hours.

  • Causality: Vapor diffusion at 4°C is selected over room-temperature evaporation because sulfonyl fluorides are susceptible to nucleophilic attack by trace environmental water. Lowering the thermal energy suppresses background hydrolysis while promoting the slow, ordered nucleation required for high-resolution diffraction.

• Optical Validation (Self-Validation Step): Prior to mounting, examine the crystallization drop under polarized light microscopy.

  • Validation: The presence of strong birefringence acts as an immediate optical checkpoint, confirming that the precipitate possesses an ordered crystalline lattice rather than being an amorphous solid. Do not proceed to the diffractometer if birefringence is absent.

• Cryocooling & Data Collection: Mount the validated crystal on a nylon loop using perfluoropolyether oil as a cryoprotectant. Flash-cool to 100 K in a nitrogen stream and collect diffraction data using Cu-Kα radiation.

• Refinement: Solve the phase problem using direct methods and refine the structure. Ensure the final R-factor is < 5% to accurately resolve the critical O-H...F hydrogen bond distance.

Step-by-step crystallographic workflow for isolating and validating sulfonyl fluoride derivatives.

Protocol 2: Chemoselective SuFEx Coupling

Objective: Utilize the activated S-F bond for rapid bioconjugation.

• Reaction Setup: Combine 1.0 eq of 3-chloro-2-hydroxybenzene-1-sulfonyl fluoride and 1.1 eq of the target phenol in a biphasic mixture of DCM and aqueous buffer (pH 8.0). Add 0.1 eq of DBU as a catalyst.

  • Causality: The biphasic buffer system is critical. The 3-chloro group lowers the pKa of the 2-hydroxyl group, ensuring it remains partially deprotonated at mild pH. This maximizes the intramolecular hydrogen bonding network, which acts as an internal acid catalyst to activate the S-F bond for the incoming nucleophile.

• In-situ Monitoring (Self-Validation Step): Monitor the reaction progress directly via

  NMR rather than LC-MS.

  • Validation: LC-MS can induce in-source fragmentation of the S-F bond, yielding false positives for conversion. The quantitative disappearance of the sharp S-F singlet (typically between +50 to +60 ppm in

    NMR) provides a self-validating, artifact-free confirmation of successful SuFEx coupling.

References

• Structure-based design and analysis of SuFEx chemical probes - PMC - NIH.
• Switchable SuFEx Linker Chemistry for Sequential Assembly of Heterocycles and Phenols Enabled by Intramolecular Non-covalent Interactions - ChemRxiv.
• Olefination with Sulfonyl Halides and Esters: Synthesis of Unsatur
• BLD Pharmatech Co., Limited @ ChemBuyersGuide.com, Inc.

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. Structure-based design and analysis of SuFEx chemical probes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Olefination with Sulfonyl Halides and Esters: Synthesis of Unsaturated Sulfonyl Fluorides - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

3-Chloro-2-hydroxybenzene-1-sulfonyl fluoride proper disposal procedures

This guide outlines the authoritative disposal and neutralization procedures for 3-Chloro-2-hydroxybenzene-1-sulfonyl fluoride . This compound is a reactive electrophile (SuFEx warhead) capable of generating Hydrofluoric Acid (HF) upon improper hydrolysis.

Immediate Safety Warning:

• HF Generation Risk: Unlike standard acid chlorides, this compound releases Fluoride ions (

  ) upon hydrolysis. In acidic media, this forms HF, a bone-seeking poison.

• Water Reactivity: Reacts violently with water.[1][2] Never add water directly to the neat solid.

• Corrosive: Causes severe skin burns and eye damage.[1]

Part 1: Hazard Identification & Chemical Behavior

Understanding the "why" behind the disposal steps is critical for safety.

Property	Description	Critical Implication for Disposal
Functional Group	Sulfonyl Fluoride ( )	Highly stable to hydrolysis compared to chlorides, but hydrolyzes in base to release .
Substituents	3-Chloro, 2-Hydroxy (Phenol)	The phenol group ( ) will deprotonate in the basic neutralization bath, increasing solubility.
Reactivity	Electrophilic	Reacts with nucleophiles (proteins, DNA). Must be chemically "killed" (quenched) before disposal.
Byproducts	HF / Fluoride Salts	Primary Hazard: Acidification of the waste stream can release HF gas.

Part 2: Personal Protective Equipment (PPE)

Do not proceed without the following. This is a Level 2 containment procedure.

• Respiratory: Fume hood required.[2][3]

• Skin: Double nitrile gloves (minimum) or Silver Shield® gloves for concentrated spills.

• Eyes: Chemical splash goggles AND face shield.

• Specific Antidote: Calcium Gluconate Gel must be readily available on the benchtop in case of skin exposure to hydrolysis byproducts (HF).

Part 3: Neutralization & Disposal Protocol

This protocol utilizes a Basic Hydrolysis + Calcium Precipitation strategy. This converts the toxic sulfonyl fluoride and generated HF into benign salts (Sodium Sulfonate and Calcium Fluoride).

Reagents Required:

• Solvent: Dichloromethane (DCM) or Acetonitrile (MeCN).

• Base: 2.5 M Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH).

• Quencher: Saturated Calcium Chloride (

  ) solution.

• Indicator: pH strips.

Step-by-Step Procedure:

1. Preparation of the "Kill Bath"

• In a large beaker inside the fume hood, prepare a solution of 2.5 M NaOH (excess, approx. 20 equivalents relative to the waste mass).

• Scientific Logic:[4][5][6][7] High pH (

  ) is required to rapidly hydrolyze the stable bond and keep the phenol deprotonated.

2. Solubilization (If Solid)

• Dissolve the 3-Chloro-2-hydroxybenzene-1-sulfonyl fluoride in a minimal amount of DCM or Acetonitrile .

• Note: Do not attempt to dump solid powder directly into the base; it may clump and react violently on the surface.

3. Controlled Hydrolysis (The Quench)

• Slowly add the dissolved sulfonyl fluoride to the stirring NaOH bath.

• Exotherm Warning: The reaction will generate heat. Add dropwise if handling >5 grams.

• Mechanism:[7][8][9]

4. Verification

• Stir for 2 hours at room temperature.

• Check: Remove a small aliquot and check pH. It must remain >10 . If pH drops, add more NaOH.

• Optional: Run a TLC (Thin Layer Chromatography) to confirm the disappearance of the starting material spot.[10]

5. Fluoride Sequestration (Critical Step)

• Add excess Saturated

  solution to the basic mixture.

• Observation: A fine white precipitate (Calcium Fluoride,

  ) will form.

• Scientific Logic:[4][5][6][7]

  . This locks the fluoride as an insoluble solid, preventing HF formation if the waste is accidentally acidified later.

6. Final Disposal

• Collect the mixture (liquid + solid precipitate) into a waste container labeled: "Basic Aqueous Waste with High Fluoride Content - DO NOT ACIDIFY."

Part 4: Visualizing the Workflow

Disposal Decision Tree

Caption: Operational workflow for the safe chemical quenching and disposal of sulfonyl fluoride waste.

Chemical Reaction Pathway

Caption: Chemical mechanism converting the reactive electrophile into stable sulfonate and insoluble calcium fluoride salts.

Part 5: Emergency Procedures

Scenario	Immediate Action
Skin Contact	1. Rinse with water for 5 mins. 2. Apply Calcium Gluconate Gel immediately. 3. Seek ER medical attention.
Eye Contact	1. Flush with water for 15 mins. 2. Do NOT use calcium gel in eyes. 3. Seek ER medical attention.
Spill (Bench)	1. Evacuate area. 2. Cover with Sodium Carbonate or Spill-X-C . 3. Do not use water absorbents (paper towels) initially due to reaction risk.

References

• Fisher Scientific. (2024).[1] Safety Data Sheet: Benzenesulfonyl fluoride. Retrieved from

• Dong, J., et al. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition. Retrieved from

• National Institutes of Health (NIH). (2023). PubChem Compound Summary: Sulfonyl Fluorides Safety. Retrieved from

• Massachusetts Institute of Technology (MIT) EHS. (2022). SOP: Handling Hydrofluoric Acid and Fluoride-Releasing Compounds. Retrieved from

Sources

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• 5. Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Potassium Fluoride - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids - RSC Advances (RSC Publishing) DOI:10.1039/C9RA02531F [pubs.rsc.org]
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